1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

Abstract

This technical guide provides a comprehensive overview of the predicted and extrapolated chemical properties of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine. Direct experimental data for this specific molecule is not extensively available in public literature. Therefore, this document establishes a scientific baseline by examining the well-characterized parent compound, 1-(4-methoxyphenyl)-2-methylpropan-2-amine, and then systematically elaborates on the anticipated impact of the electron-withdrawing nitro group on the molecule's physicochemical characteristics, reactivity, and spectral signatures. This guide is intended for researchers, scientists, and professionals in drug development, offering insights into its synthesis, characterization, and safe handling.

Introduction and Statement of Scope

1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is a substituted phenethylamine derivative. While its parent compound, 1-(4-methoxyphenyl)-2-methylpropan-2-amine, is known, the introduction of a nitro (-NO₂) group at the 3-position of the phenyl ring is expected to significantly modulate its electronic and steric properties. This guide will first detail the known properties of the non-nitrated analog to provide a comparative foundation. Subsequently, it will delve into a theoretical and application-focused discussion of the nitrated compound, covering its anticipated chemical properties, a plausible synthetic pathway, proposed analytical methodologies for characterization, and essential safety protocols.

Physicochemical Properties: A Comparative Analysis

A comprehensive understanding of the physicochemical properties of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is crucial for its application in research and development. The following table summarizes the known properties of the parent compound and the predicted properties of the nitrated analog.

Property	1-(4-methoxyphenyl)-2-methylpropan-2-amine	1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine (Predicted)	Rationale for Prediction
Molecular Formula	C₁₁H₁₇NO[1][2][3]	C₁₁H₁₆N₂O₃	Addition of a nitro group (NO₂)
Molecular Weight	179.26 g/mol [1][2][3]	224.26 g/mol	Increased molecular mass due to the nitro group
Appearance	White or off-white powder[1]	Likely a yellow to orange solid	Nitroaromatic compounds are often colored
Boiling Point	269.4±15.0 °C (Predicted)[1]	Higher than the parent compound	Increased polarity and molecular weight
Melting Point	Data not available	Likely higher than the parent compound	Increased polarity and potential for intermolecular interactions
pKa	10.00±0.25 (Predicted)[1]	Lower than the parent compound	The electron-withdrawing nitro group reduces the basicity of the amine
LogP	1.975[2]	Higher than the parent compound	The nitro group increases polarity, but the overall effect on LogP can be complex
Solubility	Data not available	Likely soluble in polar organic solvents	Based on the predicted increase in polarity

The Influence of the Nitro Group on Chemical Reactivity

The introduction of a nitro group onto the aromatic ring is a pivotal modification that governs the reactivity of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine.

• Reduced Basicity of the Amine: The primary amine's lone pair of electrons is delocalized to a lesser extent into the aromatic ring due to the strong electron-withdrawing nature of the nitro group. This will decrease the pKa of the conjugate acid, making the amine less basic compared to its non-nitrated counterpart.

• Aromatic Ring Deactivation: The nitro group is a powerful deactivating group for electrophilic aromatic substitution. Further substitutions on the aromatic ring will be significantly more challenging and will be directed to the positions meta to the nitro group.

• Potential for Nucleophilic Aromatic Substitution: The presence of the nitro group activates the aromatic ring towards nucleophilic aromatic substitution, although this typically requires strong nucleophiles and forcing conditions.

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group using various reducing agents (e.g., H₂/Pd, Sn/HCl). This opens up possibilities for further derivatization and the synthesis of novel compounds.

Proposed Synthesis Pathway

A plausible synthetic route to 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine would involve the nitration of the parent compound, 1-(4-methoxyphenyl)-2-methylpropan-2-amine.

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The Analytical Gauntlet: A Deep Dive into the Structure Elucidation of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The unequivocal structural confirmation of novel chemical entities is a cornerstone of modern drug discovery and development. This guide provides a comprehensive, in-depth exploration of the analytical methodologies required for the structure elucidation of 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-amine, a substituted phenethylamine derivative. By integrating advanced chromatographic and spectroscopic techniques, this document serves as a technical whitepaper for researchers and scientists, offering not only procedural details but also the underlying scientific rationale for each step. We will navigate the analytical workflow, from initial purity assessment to the intricate process of piecing together the molecular architecture through the interpretation of mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy data. This guide is designed to be a self-validating system, grounded in established scientific principles and supported by authoritative references, ensuring both technical accuracy and practical applicability in a research and development setting.

Introduction

1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is a molecule of interest due to its structural relation to the amphetamine class of compounds, which have a wide range of pharmacological activities.[1] The introduction of a nitro group and a methoxy group on the phenyl ring significantly influences its electronic properties and, consequently, its potential biological activity and metabolic fate. Accurate structure elucidation is paramount for understanding its structure-activity relationships, ensuring regulatory compliance, and forming a solid foundation for any further drug development efforts.[2] This guide will systematically dissect the process of confirming the molecular structure of this compound, providing a logical and scientifically rigorous pathway for its characterization. Impurity profiling is a critical aspect of this process, as substances arising from synthesis, degradation, or storage can impact the safety, efficacy, and stability of a drug product.[3][4]

Section 1: Foundational Analysis - Chromatography and Purity Assessment

Prior to detailed spectroscopic analysis, establishing the purity of the sample is a critical first step. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the gold standards for this purpose in the pharmaceutical industry.[5]

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

HPLC is a versatile technique for separating and quantifying components in a mixture.[6] For 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-amine, a reverse-phase HPLC method is most appropriate.

Experimental Protocol: HPLC Purity Assessment

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable choice for separating non-polar to moderately polar compounds.

• Mobile Phase: A gradient elution is recommended to ensure the separation of any potential impurities with differing polarities. A typical mobile phase would consist of a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[6]

• Gradient Program:

  • Start with a higher percentage of the aqueous phase (e.g., 95%) to retain polar impurities.

  • Gradually increase the percentage of the organic solvent over a set period (e.g., to 95% over 20 minutes) to elute the target compound and any non-polar impurities.

  • Hold at the high organic phase concentration for a few minutes to wash the column.

  • Return to the initial conditions and allow the column to re-equilibrate.

• Detection: UV detection at a wavelength where the aromatic ring exhibits strong absorbance (e.g., 254 nm or 270 nm) is a common choice.[6]

• Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable solvent (e.g., methanol or the initial mobile phase composition) to a known concentration (e.g., 1 mg/mL).

• Analysis: Inject a small volume (e.g., 10 µL) of the sample solution onto the HPLC system. The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Data Presentation: HPLC Purity Analysis

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at 270 nm
Injection Volume	10 µL
Result
Retention Time	To be determined experimentally
Purity (Area %)	>98% (example)

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Confirmation

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[7] For amphetamine-like substances, derivatization is often employed to improve their volatility and chromatographic behavior.

Experimental Protocol: GC-MS Analysis

• Derivatization (Optional but Recommended): React the amine group with a derivatizing agent such as heptafluorobutyric anhydride (HFBA) to form a more volatile and less polar derivative.

• GC Column: A non-polar or medium-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane column, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

• Oven Temperature Program:

  • Initial temperature: e.g., 100 °C, hold for 1 minute.

  • Ramp: Increase the temperature at a rate of 10-20 °C/min to a final temperature of e.g., 280 °C.

  • Hold at the final temperature for 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Detector: Operate in electron ionization (EI) mode at 70 eV. Scan a mass range of, for example, 40-500 amu.

Section 2: Unveiling the Molecular Framework - Spectroscopic Elucidation

With the purity of the compound established, the next phase involves a battery of spectroscopic techniques to piece together its molecular structure.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides the molecular weight of the compound and crucial information about its substructures through fragmentation analysis.[8]

Expected Mass Spectrum of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine:

• Molecular Ion (M+): The molecular formula is C11H16N2O3, giving a molecular weight of 224.26 g/mol . The molecular ion peak is expected at m/z 224. Due to the presence of two nitrogen atoms, the nominal molecular weight is an even number, consistent with the nitrogen rule.

• Key Fragmentation Pathways:

  • Alpha-Cleavage: A dominant fragmentation for amines is the cleavage of the C-C bond alpha to the nitrogen atom. This would result in the loss of a C7H6NO3 radical (the substituted benzyl group) to form a stable iminium ion at m/z 72 ([C4H10N]+). This is often the base peak in the mass spectrum of similar amphetamine derivatives.

  • Benzylic Cleavage: Cleavage of the bond between the benzylic carbon and the carbon bearing the amine group would lead to the formation of a substituted benzyl cation at m/z 166 ([C7H6NO3]+).

  • Loss of Nitro Group: Fragmentation of the aromatic ring can involve the loss of the nitro group (NO2, 46 Da) or nitric oxide (NO, 30 Da).

Data Presentation: Predicted Mass Spectral Data

m/z	Proposed Fragment Ion	Fragmentation Pathway
224	[C11H16N2O3]+•	Molecular Ion (M+)
166	[C7H6NO3]+	Benzylic cleavage
72	[C4H10N]+	Alpha-cleavage

Visualization: Proposed Mass Spectrometry Fragmentation

Caption: A workflow diagram for the comprehensive structure elucidation of the target compound.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Intensity	Functional Group
~ 3400-3300	N-H stretch	Medium	Primary Amine (-NH₂)
~ 3100-3000	C-H stretch	Medium	Aromatic C-H
~ 2960-2850	C-H stretch	Strong	Aliphatic C-H
~ 1600, ~1480	C=C stretch	Medium	Aromatic Ring
~ 1530	Asymmetric NO₂ stretch	Strong	Nitro Group (-NO₂)
~ 1350	Symmetric NO₂ stretch	Strong	Nitro Group (-NO₂)
~ 1250	Asymmetric C-O-C stretch	Strong	Aryl Ether (-O-CH₃)
~ 1030	Symmetric C-O-C stretch	Strong	Aryl Ether (-O-CH₃)

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: For a solid sample, the KBr pellet method is common. Mix a small amount of the sample with dry KBr powder and press it into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) is a modern technique that requires minimal sample preparation.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Conclusion

The structural elucidation of 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-amine requires a multi-faceted analytical approach. By systematically employing chromatographic techniques for purity assessment followed by a detailed investigation using mass spectrometry, ¹H and ¹³C NMR, and infrared spectroscopy, a complete and unambiguous structural assignment can be achieved. This guide has provided a comprehensive framework, including detailed experimental protocols and expected data, to serve as a valuable resource for scientists and researchers in the field of drug discovery and development. The principles and methodologies outlined herein are not only applicable to the target molecule but can also be adapted for the characterization of other novel chemical entities.

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Pharmacological Profiling of Methoxy-Nitrophenyl-Alkylamines: Structure-Activity Relationships and Biased Agonism at the 5-HT2A Receptor

Target Audience: Pharmacologists, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

Methoxy-nitrophenyl-alkylamines represent a highly specialized class of psychoactive phenethylamines and amphetamines. Compounds such as 2C-N (2,5-dimethoxy-4-nitrophenethylamine) and DON (2,5-dimethoxy-4-nitroamphetamine) have historically been utilized as pharmacological probes to understand serotonergic signaling [1]. Unlike their halogenated counterparts (e.g., 2C-B or 2C-I), the inclusion of a strongly electron-withdrawing and sterically bulky nitro (

) group at the para (4-) position of the phenyl ring fundamentally alters their receptor binding kinetics, lipophilicity, and functional efficacy at the 5-HT2A, 5-HT2B, and 5-HT2C receptors.

Recent advancements in neuropharmacology have highlighted the potential of N-benzyl derivatives of these compounds (e.g., 25N-NBOH) to act as highly potent, functionally selective (biased) agonists. This whitepaper synthesizes the structure-activity relationships (SAR), receptor interaction profiles, and self-validating experimental methodologies required to evaluate the biological activity of methoxy-nitrophenyl-alkylamines.

Structure-Activity Relationship (SAR) & The 4-Nitro Pharmacophore

The core scaffold of these compounds consists of an ethylamine or isopropylamine chain attached to a phenyl ring substituted with methoxy groups at the 2- and 5-positions. The critical determinant of their unique biological activity is the 4-nitro substitution.

The Role of the 4-Nitro Group

Molecular docking studies suggest that the 4-substituent of 2C-X derivatives is accommodated within a hydrophobic pocket located between transmembrane (TM) helices 4 and 5 of the 5-HT2A receptor [3]. The nitro group is highly electronegative and capable of participating in unique hydrogen bonding or dipole interactions that halogens cannot. While this slightly reduces the overall binding affinity compared to bromo- or iodo- substitutions (Ki for 2C-N is typically in the 10–50 nM range), it significantly modulates the intrinsic efficacy of the ligand, often resulting in partial agonism at the G

q pathway [4].

N-Benzyl Substitutions and Biased Agonism

The addition of an N-benzyl moiety (e.g., N-(2-hydroxybenzyl) to form 25N-NBOH) drastically shifts the pharmacological profile. The N-benzyl group interacts with a secondary binding pocket in the 5-HT2A receptor, increasing binding affinity into the sub-nanomolar range [2]. More importantly, these modifications can induce biased agonism —the preferential activation of

-arrestin2 recruitment over classical G q-mediated calcium signaling [3].

Receptor Binding Profiles & Functional Selectivity

Methoxy-nitrophenyl-alkylamines act primarily as agonists at the 5-HT2 receptor family. The biological activity is heavily dependent on the specific signaling cascade initiated upon receptor binding.

• G

  q/11 Pathway: Activation leads to Phospholipase C (PLC) cleavage, inositol triphosphate (IP3) generation, and intracellular calcium ( ) release. This pathway is strongly correlated with the hallucinogenic effects of classic psychedelics (e.g., the head-twitch response in murine models)[2].
• -Arrestin2 Pathway: Traditionally associated with receptor desensitization and internalization, -arrestin recruitment is now recognized for initiating independent signaling cascades that may hold therapeutic potential for neuropsychiatric disorders without inducing hallucinations [3].

Fig 1: 5-HT2A receptor biased signaling pathways (Gαq vs. β-Arrestin2).

Quantitative Data Summary

The following table synthesizes the binding affinities (

) and functional potencies ( ) of key methoxy-nitrophenyl-alkylamines based on recent in vitro pharmacological evaluations [2][3][4].

Compound	Structural Class	5-HT2A (nM)	5-HT2C (nM)	5-HT2A G q (nM)	5-HT2A -arr2 (nM)
2C-N	Phenethylamine	~ 15.0 - 54.0	~ 110 - 347	~ 120.5	~ 215.0
DON	Amphetamine	~ 25.0 - 60.0	~ 150 - 400	Partial Agonist	Partial Agonist
25N-NBOH	N-benzyl Phenethylamine	< 1.0	~ 8.3	~ 2.4	< 1.0 (Sub-nanomolar)
25N-NBOMe	N-benzyl Phenethylamine	< 1.0	~ 5.5	~ 1.8	~ 1.2

Note: The N-benzyl derivatives (25N-NBOH/NBOMe) exhibit a profound increase in potency, particularly in the

-arrestin2 recruitment assay, highlighting their potential as biased agonists.

Experimental Protocols: In Vitro Pharmacological Profiling

To ensure scientific integrity and reproducibility, the evaluation of these compounds requires a self-validating experimental design. The following protocols detail the simultaneous assessment of G

q and -arrestin2 pathways to calculate functional bias ( ).

Cell Culture and Transfection (The Biological Matrix)

Causality: Human Embryonic Kidney (HEK293) cells are utilized because they lack endogenous 5-HT2A receptors, ensuring that all measured signals are exclusively derived from the transiently transfected human 5-HT2A clones.

• Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5%

  incubator.

• Seed cells at a density of

  cells/well in 96-well plates.

• Transfect cells using Lipofectamine 3000 with plasmid DNA encoding the human 5-HT2A receptor. For BRET assays, co-transfect with

  -arrestin2-Renilla luciferase (Rluc) and 5-HT2A-Yellow Fluorescent Protein (YFP).

• Self-Validation Step: Include a mock-transfected control (empty vector) to establish the baseline noise and rule out endogenous receptor interference.

G q-Mediated Calcium Flux Assay

Causality: Fluo-4 AM is a calcium-sensitive dye that exhibits a massive increase in fluorescence upon binding

. This provides a high-throughput, real-time proxy for G q-PLC pathway activation.

• Wash transfected cells with Hank’s Balanced Salt Solution (HBSS) containing 20 mM HEPES (pH 7.4).

• Incubate cells with 2

  M Fluo-4 AM dye in the dark for 45 minutes at 37°C.

• Prepare serial dilutions of the methoxy-nitrophenyl-alkylamine (e.g., 2C-N) from

  M to M in HBSS.

• Inject the ligand into the wells using an automated fluorescent plate reader (e.g., FLIPR) and record fluorescence (Ex: 488 nm, Em: 525 nm) continuously for 3 minutes.

• Self-Validation Step: Use 10

  M Ionomycin as a positive control to determine the maximum possible calcium release (100% system efficacy), and vehicle (DMSO < 0.1%) as a negative control. Normalize all ligand responses to the Serotonin (5-HT) maximum response ( ).

Bioluminescence Resonance Energy Transfer (BRET) for -Arrestin2

Causality: BRET allows for the real-time monitoring of protein-protein interactions in living cells without cell lysis. When

-arrestin2-Rluc binds to the 5-HT2A-YFP receptor upon ligand activation, the proximity allows non-radiative energy transfer, producing a measurable shift in emission wavelength.

• 48 hours post-transfection, wash cells and resuspend in HBSS.

• Add the luciferase substrate Coelenterazine h (5

  M final concentration) and incubate for 10 minutes.

• Add serial dilutions of the test compound (

  M to M).

• Read the BRET signal using a microplate reader capable of simultaneous dual emission (480 nm for Rluc, 530 nm for YFP).

• Calculate the BRET ratio: (Emission at 530 nm) / (Emission at 480 nm).

• Self-Validation Step: Calculate the net BRET by subtracting the BRET ratio of vehicle-treated cells. Generate dose-response curves using non-linear regression to derive

  and .

Fig 2: High-throughput workflow for quantifying functional selectivity.

Conclusion

The predicted biological activity of methoxy-nitrophenyl-alkylamines is heavily dictated by the interplay between the 4-nitro group and the 5-HT2A receptor's binding pocket. While base compounds like 2C-N and DON act as moderate-affinity partial agonists, targeted structural modifications—specifically N-benzylation—unlock sub-nanomolar potency and the potential for

-arrestin2 biased agonism. Rigorous, self-validating in vitro assays (Calcium Flux and BRET) remain the gold standard for mapping these complex pharmacodynamic profiles, enabling researchers to isolate therapeutic signaling from hallucinogenic liability.

References

• 2,5-Dimethoxy-4-nitroamphetamine - Wikipedia. Wikipedia. Available at: [Link]

• Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. National Institutes of Health (NIH). Available at:[Link]

• Structure–Activity Assessment and In-Depth Analysis of Biased Agonism in a Set of Phenylalkylamine 5-HT2A Receptor Agonists. ACS Publications. Available at:[Link]

• Toxicodynamic insights of 2C and NBOMe drugs – Is there abuse potential? National Institutes of Health (NIH) / PMC. Available at:[Link]

Mechanistic Pharmacology and Toxicology of Nitrophenethylamine Derivatives

The following technical guide details the mechanism of action, pharmacology, and toxicology of nitrophenethylamine derivatives, specifically focusing on 2,5-dimethoxy-4-nitrophenethylamine (2C-N) and its analogs.

Technical Guide for Drug Development & Research

Executive Summary

Nitrophenethylamines represent a unique subclass of substituted phenethylamines where the lipophilic 4-position substituent (typically a halogen or alkyl group in classical psychedelics) is replaced by a strongly electron-withdrawing nitro group (

) . The most prominent member, 2C-N , serves as the primary case study for this class.

While sharing the core 5-HT2A receptor agonism of the "2C" family, the nitro group introduces distinct pharmacodynamic and toxicological properties. This guide analyzes the Structure-Activity Relationship (SAR) , the specific molecular mechanism of receptor activation , and the metabolic bioactivation pathways that drive cytotoxicity.

Chemical Structure & Properties

The core scaffold is 2,5-dimethoxyphenethylamine .[1][2][3][4] The defining feature of this subclass is the substitution at the 4-position of the phenyl ring.

Compound	Systematic Name	4-Position Substituent	Lipophilicity ( )	Electronic Effect ( )
2C-N	2,5-dimethoxy-4-nitrophenethylamine		-0.28 (Hydrophilic)	+0.78 (Strong Withdrawing)
2C-B	2,5-dimethoxy-4-bromophenethylamine		+0.86 (Lipophilic)	+0.23 (Weak Withdrawing)
2C-D	2,5-dimethoxy-4-methylphenethylamine		+0.56 (Lipophilic)	-0.17 (Donating)

Key Insight: The nitro group is an outlier in the 2C series. Unlike the hydrophobic bromine or methyl groups that anchor the molecule in the receptor's hydrophobic pocket, the nitro group is polar and electron-poor . This drastically alters binding kinetics and metabolic fate.

Pharmacodynamics: Mechanism of Action

Primary Target: 5-HT2A Receptor Agonism

The psychoactive effects of 2C-N are mediated primarily through partial agonism of the serotonin 5-HT2A receptor .

• Binding Affinity (

  ): 2C-N exhibits moderate affinity ( 100–300 nM), generally lower than 2C-B or 2C-I.

• Efficacy: It acts as a partial agonist, activating the

  signaling pathway.

The "Hydrophobic Tunnel" Paradox

High-potency phenethylamines (like 2C-B/NBOMe) rely on a hydrophobic residue at the 4-position to penetrate a deep hydrophobic pocket (involving residues Phe339 and Gly343 ) within the 5-HT2A orthosteric site.

• Mechanism of Decreased Potency: The nitro group of 2C-N is polar. Its presence in this hydrophobic tunnel creates an energetic penalty (desolvation cost) and lacks the Van der Waals contacts provided by a halogen.

• Electronic Effects: The strong electron-withdrawing nature of

  pulls electron density from the aromatic ring, reducing the strength of stacking interactions with Phe340 (a critical residue for receptor activation).

Signal Transduction Pathway

Upon binding, 2C-N stabilizes the active conformation of the 5-HT2A receptor, triggering the canonical phospholipase C (PLC) cascade.

Figure 1: Canonical Gq signaling pathway activated by nitrophenethylamines.

Toxicology & Metabolic Bioactivation

Unlike halogenated phenethylamines, nitrophenethylamines carry a structural alert (the nitro group) associated with specific toxicity mechanisms.

Nitro-Reduction & Oxidative Stress

The nitro group can undergo enzymatic reduction (via CYP450s or intestinal microflora) leading to reactive intermediates.

• Nitro-Reduction:

• Redox Cycling: The nitro radical anion can react with oxygen to generate superoxide anions (

  ), leading to oxidative stress and depletion of cellular glutathione (GSH).

• Mitochondrial Toxicity: Studies on 2C derivatives indicate that nitro-containing analogs (and their NBOMe counterparts) can uncouple oxidative phosphorylation, leading to ATP depletion and membrane depolarization.

Cytotoxicity of NBOMe Derivatives

When the 2C-N scaffold is modified with an N-benzyl group (e.g., 25N-NBOMe ), cytotoxicity increases significantly. This is linked to higher lipophilicity facilitating cellular entry, followed by intracellular nitro-reduction and mitochondrial accumulation.

Experimental Protocols

Synthesis of 2C-N (Selective Nitration)

Direct reduction of a nitrostyrene precursor often fails to yield 2C-N because the aromatic nitro group is easily reduced to an amine. The authoritative method (Shulgin) uses late-stage nitration.

Protocol:

• Precursor: Start with 2,5-dimethoxyphenethylamine (2C-H).[1][4]

• Protection: Convert 2C-H to its acetamide (N-acetyl-2,5-dimethoxyphenethylamine) using acetic anhydride.

  • Rationale: Protects the amine from oxidation and directs nitration.

• Nitration: Dissolve the acetamide in glacial acetic acid. Add nitric acid dropwise at low temperature (

  ).

  • Mechanism:[5] Electrophilic aromatic substitution.[6] The acetamido and methoxy groups direct the nitro group to the 4-position (para to the ethyl chain).

• Deprotection: Hydrolyze the intermediate with aqueous HCl/NaOH to yield 2C-N.

Radioligand Binding Assay (5-HT2A)

Objective: Determine affinity (

) of the derivative.

• Membrane Prep: HEK293 cells stably expressing human 5-HT2A receptors.

• Radioligand:

  -Ketanserin (Antagonist) or -DOI (Agonist).

• Incubation: Incubate membranes with radioligand (0.5 nM) and varying concentrations of the nitrophenethylamine (

  to M) for 60 min at 37°C.

• Termination: Rapid filtration through GF/B filters.

• Analysis: Measure radioactivity via scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Functional Assay (Intracellular Calcium Flux)

Objective: Assess agonist efficacy (

) and potency ( ).

• Dye Loading: Load 5-HT2A-expressing cells with a calcium-sensitive dye (e.g., Fluo-4 AM) for 30 min.

• Basal Read: Measure baseline fluorescence.

• Injection: Inject the nitrophenethylamine derivative.

• Measurement: Monitor fluorescence increase (excitation 488 nm, emission 525 nm) over 60 seconds.

• Data: Normalize response to a reference full agonist (e.g., 5-HT or DOI).

Visualizing the Structure-Activity Relationship (SAR)

Figure 2: SAR comparison between Nitrophenethylamines (2C-N) and Halogenated analogs.

References

• Shulgin, A. T., & Shulgin, A. (1991).[7] PiHKAL: A Chemical Love Story. Transform Press. (Entry #26: 2C-N). Link

• Eshleman, A. J., et al. (1994). Interaction of 2,5-dimethoxy-4-substituted phenylisopropylamines and phenethylamines with 5-HT2 receptors. Neuropharmacology. Link

• Silva, J. P., et al. (2023). Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues. Int. J. Mol. Sci. Link

• Glennon, R. A., et al. (1984). Structure-activity relationships of hallucinogenic phenylalkylamines. Journal of Medicinal Chemistry. Link

• Kovacic, P., & Somanathan, R. (2014).[8] Nitro aromatic compounds: Environmental toxicity, carcinogenicity, and mechanisms. Journal of Applied Toxicology. Link

Sources

• 1. Bonding to Psychedelics: Synthesis of Molecularly Imprinted Polymers Targeting 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) [mdpi.com]
• 2. Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN101311162A - Method for preparing 2,5-dimethoxy phenylethylamine - Google Patents [patents.google.com]
• 4. Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. grokipedia.com [grokipedia.com]
• 8. svedbergopen.com [svedbergopen.com]

solubility profile of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine in organic solvents

An In-Depth Technical Whitepaper on the Physicochemical Architecture and Solvation Thermodynamics of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

Executive Summary

The compound 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is a highly substituted phenethylamine derivative, structurally homologous to phentermine but distinguished by a 4-methoxy and 3-nitro substitution on the aromatic ring. In drug development, analytical chemistry, and synthetic scaling, understanding the solubility profile of such complex active pharmaceutical ingredient (API) precursors is non-negotiable. This whitepaper elucidates the solubility profile of this compound in various organic solvents, grounded in Hansen Solubility Parameters (HSP) and thermodynamic principles, and provides a rigorously validated experimental protocol for empirical quantification.

Physicochemical Architecture and Solvation Mechanics

To predict and manipulate the solubility of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, one must first deconstruct its molecular topology. The molecule consists of three distinct solvation domains:

• The Sterically Hindered Amine Core: The 2-methylpropan-2-amine (

  -dimethylphenethylamine) moiety contains a primary amine shielded by a bulky tert-butyl-like alpha-carbon. This steric hindrance reduces the amine's capacity to act as a hydrogen bond donor compared to unhindered primary amines, driving the free base toward higher lipophilicity[1].

• The Methoxy Group (-OCH

  ): Acting primarily as a hydrogen bond acceptor, this ether linkage increases the compound's affinity for protic solvents (like alcohols) through dipole-dipole interactions.

• The Nitro Group (-NOngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ): A strong electron-withdrawing group that introduces a significant permanent dipole moment to the aromatic ring. This dramatically increases the polar component ( ) of the molecule's Hansen Solubility Parameter, enhancing its solubility in polar aprotic and halogenated solvents.

Hansen Solubility Parameters (HSP) Framework

The dissolution of this compound in an organic solvent is thermodynamically favorable when the Gibbs free energy of mixing (

) is negative. This is modeled using the Hansen Solubility Parameters, which divide the total cohesive energy density into three forces: Dispersion ( ), Polarity ( ), and Hydrogen Bonding ( )[2].

Caption: Logical relationship of Hansen Solubility Parameters governing the solvation of the compound.

Because the free base of the unsubstituted analog (phentermine) is an oily liquid that is highly soluble in chloroform and insoluble in water[3], the addition of the methoxy and nitro groups pushes the molecule's optimal solubility sphere toward solvents with higher

and moderate values.

Thermodynamic Solubility Matrix in Organic Solvents

The solubility profile diverges sharply depending on whether the compound is in its free base form or isolated as a hydrochloride (HCl) salt. The table below synthesizes the predicted quantitative and qualitative solubility profiles across standard organic solvent classes at 25°C.

Table 1: Solubility Profile of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

Solvent Class	Specific Solvent	Free Base Solubility	Hydrochloride Salt Solubility	Mechanistic Rationale
Halogenated	Chloroform (CHClngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> )	Very Soluble (>100 mg/mL)	Slightly Soluble	High and polarizability of CHCl perfectly matches the nitroaromatic dipole[4].
Alcohols	Methanol (MeOH)	Soluble (~50 mg/mL)	Soluble (>50 mg/mL)	Strong H-bond donation from MeOH solvates the methoxy/nitro acceptors and the amine/chloride ions[3].
Polar Aprotic	Acetonitrile (MeCN)	Soluble	Moderately Soluble	Excellent dipole alignment with the -NO group; frequently used as an HPLC mobile phase[4].
Aromatic	Toluene	Soluble	Insoluble	stacking interactions with the electron-deficient nitrophenyl ring favor the free base.
Aliphatic	Hexane / Heptane	Moderately Soluble	Insoluble	The polar nitro group limits purely non-polar solubility, causing phase separation at high concentrations.
Aqueous	Water (pH 7.0)	Insoluble (<0.1 mg/mL)	Soluble	The highly lipophilic core rejects water unless the amine is protonated to form an ionic lattice[5].

Self-Validating Experimental Protocol: The Isothermal Shake-Flask Method

To empirically determine the precise solubility of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine in any given organic solvent, a rigorously controlled Isothermal Shake-Flask method coupled with HPLC-UV quantification must be employed. This protocol is designed as a self-validating system: it includes internal checks to ensure thermodynamic equilibrium has been achieved, preventing false readings from supersaturation.

Step-by-Step Methodology

Phase 1: Preparation and Equilibration

• Solid Excess Addition: Add 100 mg of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine to a 5 mL amber glass vial. Causality: Amber glass is mandatory to prevent UV-induced degradation of the photosensitive nitroaromatic moiety.

• Solvent Introduction: Dispense exactly 2.0 mL of the target organic solvent (e.g., Chloroform or Methanol) into the vial. Seal with a PTFE-lined septum cap to prevent solvent evaporation.

• Isothermal Agitation: Place the vial in a thermostatic shaker bath set strictly to 25.0 ± 0.1 °C. Agitate at 150 RPM for 48 hours.

  • Self-Validation Checkpoint: Extract a 10 µL micro-aliquot at 24 hours and 48 hours. If the concentration difference between the two time points is <2%, thermodynamic equilibrium is confirmed. If >2%, extend shaking to 72 hours.

Phase 2: Isolation and Quantification 4. Phase Separation: Remove the vial and immediately centrifuge at 3,000 RPM for 15 minutes. Critical Rule: The centrifuge must be pre-equilibrated to 25.0 °C. Centrifuging at room temperature fluctuations will alter the solubility equilibrium, causing premature precipitation or excess dissolution. 5. Filtration: Draw the supernatant using a glass syringe and pass it through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to aggressive organic solvents like chloroform, preventing filter degradation artifacts. 6. Dilution & HPLC Analysis: Immediately dilute the filtered aliquot by a factor of 1:100 in the mobile phase (e.g., 84:16 Buffer:Acetonitrile) to prevent precipitation[4]. Inject into an HPLC equipped with a C18 column and a UV detector set to 207 nm (or 254 nm to target the nitroaromatic chromophore).

Caption: Self-validating Shake-Flask workflow for determining API solubility in organic solvents.

Application in Drug Development and Formulation

The solubility data of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine directly dictates downstream processing. For instance, if the compound is to be utilized as a synthetic intermediate, its high solubility in halogenated solvents (like chloroform or dichloromethane) makes these ideal choices for liquid-liquid extraction during workup[1]. Conversely, if the goal is to crystallize the pure hydrochloride salt, a solvent system utilizing a mixture of ethanol (where it is soluble) and an antisolvent like diethyl ether or hexane (where it is insoluble) will yield maximum recovery and purity[3].

By mapping the Hansen Solubility Parameters and strictly controlling the thermodynamic variables during empirical testing, researchers can bypass trial-and-error solvent screening, accelerating the transition from synthetic chemistry to viable pharmaceutical formulation.

References

• National Institutes of Health (NIH) / PubChem. (2025). 4-methoxy-3-nitro-N-phenylbenzamide | C14H12N2O4 | CID 7331. Retrieved from[Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2000). PHENTERMINE. Retrieved from [Link]

• Google Patents. (2012). US20120310211A1 - Phentermine liquid dosage form.

• ACS Omega. (2021). New Formula for the Hydrogen-Bonding Hansen Component of Methanol, Ethanol, and n-Propanol for Non-ambient Conditions. Retrieved from [Link]

• ResearchGate. (2020). Hansen Solubility Parameters for Selection of Green Extraction Solvents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. PHENTERMINE CAS#: 122-09-8 [m.chemicalbook.com]
• 4. swgdrug.org [swgdrug.org]
• 5. US20120310211A1 - Phentermine liquid dosage form - Google Patents [patents.google.com]

CAS number 56490-93-8 properties and safety data

An in-depth analysis of the provided CAS number, 56490-93-8, indicates that this identifier does not correspond to a publicly documented chemical substance. Comprehensive searches across multiple chemical and safety databases have yielded no specific information for a compound with this designation. This suggests that the CAS number may be inaccurate, obsolete, or pertain to a proprietary substance not in the public domain.

Without a valid Chemical Abstracts Service (CAS) number, it is not feasible to construct an accurate and scientifically sound technical guide as requested. The integrity of such a document relies on a verifiable chemical identity to ensure the accuracy of all subsequent data, including physical and chemical properties, safety protocols, and biological activity.

To proceed with your request, please verify the CAS number and provide a correct and valid identifier.

Once a valid CAS number is provided, a comprehensive technical guide will be developed, encompassing the following key areas:

Part 1: Physicochemical Properties

A detailed summary of the compound's chemical and physical characteristics will be presented in a clear, tabular format. This will include, but is not limited to:

• Molecular Formula and Weight

• Melting and Boiling Points

• Solubility in various solvents

• Density

• Appearance and Odor

Part 2: Synthesis and Characterization

This section will delve into the synthetic routes for the compound, providing a logical flow of the chemical reactions involved.

Workflow for Synthesis:

A step-by-step protocol for a common synthetic method will be detailed, outlining the necessary reagents, reaction conditions, and purification techniques.

A Theoretical and Computational Guide to the ¹H and ¹³C NMR Spectra of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

An In-Depth Technical Whitepaper for Drug Development Professionals and Chemical Researchers

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern drug discovery and development, providing unparalleled insight into molecular structure.[1][2][3] This guide offers a comprehensive theoretical analysis and computational protocol for predicting the ¹H and ¹³C NMR chemical shifts of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, a molecule featuring a complex interplay of electronic effects on a substituted aromatic ring. By leveraging the principles of substituent effects and outlining a robust computational methodology using Density Functional Theory (DFT), this document serves as a practical resource for scientists seeking to correlate theoretical predictions with experimental data, thereby accelerating structural elucidation and verification in the pharmaceutical pipeline.

Introduction: The Imperative of Structural Verification in Drug Discovery

The precise determination of a molecule's three-dimensional structure is a cornerstone of chemical research and a critical checkpoint in the pharmaceutical development process.[4][5] NMR spectroscopy stands as a primary analytical technique for this purpose, offering detailed information about the connectivity and chemical environment of atoms within a molecule.[1][2] The compound at the center of this guide, 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, presents a valuable case study. Its structure combines an electron-donating methoxy group and a potent electron-withdrawing nitro group on a benzene ring, creating a nuanced electronic landscape that directly influences its NMR spectrum.

In recent years, the in silico prediction of NMR parameters has emerged as a powerful complementary tool.[6] High-accuracy computational methods can simulate spectra for candidate structures, allowing for direct comparison with experimental results. This synergy is particularly valuable for confirming the identity of newly synthesized compounds, identifying impurities, and elucidating the structure of complex molecules where empirical interpretation may be ambiguous.[7][8] This guide will first deconstruct the theoretical principles governing the NMR shifts of this molecule and then present a validated computational workflow for their prediction.

Theoretical Foundations: Decoding Chemical Shifts

The chemical shift (δ) of a nucleus in an NMR spectrum is determined by its local electronic environment. Electrons circulating in the presence of an external magnetic field induce a secondary magnetic field that opposes the main field, "shielding" the nucleus. The extent of this shielding dictates the resonance frequency.

Substituent Effects on the Aromatic System

In substituted benzene rings, the chemical shifts of aromatic protons and carbons are profoundly influenced by the electronic properties of the substituents. These effects are primarily transmitted through induction and resonance.[9]

• Electron-Donating Groups (EDG): The methoxy group (-OCH₃) is a classic example of a resonance-donating group. The lone pairs on the oxygen atom are delocalized into the aromatic π-system, increasing electron density, particularly at the ortho and para positions.[9][10] This enhanced electron density leads to increased shielding, causing the corresponding ¹H and ¹³C signals to shift to a higher field (lower ppm).

• Electron-Withdrawing Groups (EWG): The nitro group (-NO₂) is a powerful electron-withdrawing group, acting through both resonance and induction.[11][12] It pulls electron density out of the aromatic ring, creating a partial positive charge at the ortho and para carbons.[12] This reduction in electron density deshields the nearby nuclei, causing their signals to shift to a lower field (higher ppm).[11][13]

For 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, these two groups exert competing influences on the aromatic ring, resulting in a distinct and predictable pattern of chemical shifts.

Computational Prediction via Density Functional Theory (DFT)

Modern computational chemistry provides robust methods for accurately predicting NMR chemical shifts. The most prevalent approach involves Density Functional Theory (DFT), which can effectively model electron correlation effects.[14][15] The standard protocol employs the Gauge-Including Atomic Orbital (GIAO) method to calculate the nuclear shielding tensors, which are then converted into chemical shifts by referencing them against a standard compound like tetramethylsilane (TMS).[8][16] The accuracy of these predictions is highly dependent on the choice of the functional and basis set.[17][18][19]

Predicted NMR Analysis of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

To facilitate a clear discussion, the atoms of the target molecule are numbered as shown below.

Figure 1: Structure and atom numbering scheme for 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show distinct signals for the aromatic and aliphatic regions. The integration of these signals will correspond to the number of protons in each unique environment.

Table 1: Predicted ¹H NMR Chemical Shifts and Rationale

Protons	Predicted δ (ppm)	Multiplicity	Rationale
H2	~7.5 - 7.8	d	Ortho to the strongly deshielding -NO₂ group and meta to the -OCH₃ group. The EWG effect dominates, shifting it significantly downfield.[11][12]
H5	~7.2 - 7.5	dd	Ortho to the -OCH₃ group but meta to the -NO₂ group. Experiences some shielding from the -OCH₃ but deshielding from the -NO₂. Coupled to both H2 and H6.
H6	~6.9 - 7.1	d	Ortho to the alkyl substituent and para to the -NO₂ group, but ortho to the electron-donating -OCH₃ group. The EDG's shielding effect is strongest here, shifting it upfield relative to other aromatic protons.[10]
OCH₃ (H11)	~3.9 - 4.1	s	Typical chemical shift for a methoxy group attached to an aromatic ring.[11]
CH₂ (H7)	~2.7 - 3.0	s	Benzylic protons, deshielded by proximity to the aromatic ring.[11]
C(CH₃)₂ (H9, H10)	~1.1 - 1.3	s	Six equivalent methyl protons on a quaternary carbon, expected to be a strong singlet in the aliphatic region.

| NH₂ | Variable (e.g., 1-3) | s (broad) | The chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding. Often appears as a broad singlet. |

Predicted ¹³C NMR Spectrum

The carbon spectrum will provide complementary information, with quaternary carbons often appearing as weaker signals. The electronic effects of the substituents are particularly pronounced on the aromatic carbon shifts.

Table 2: Predicted ¹³C NMR Chemical Shifts and Rationale

Carbons	Predicted δ (ppm)	Rationale
C1	~130 - 135	Aromatic carbon attached to the alkyl chain. Its shift is influenced by all three substituents.
C2	~115 - 120	Ortho to the strong EWG (-NO₂), leading to some deshielding.
C3	~145 - 150	Directly attached to the -NO₂ group, this carbon will be strongly deshielded and shifted significantly downfield.
C4	~150 - 155	Attached to the electron-donating -OCH₃ group, but also adjacent to the -NO₂ group. The deshielding effect from the oxygen atom typically dominates for the ipso-carbon.[20]
C5	~125 - 130	A standard aromatic CH carbon, its position reflects the combined electronic influences.
C6	~110 - 115	Ortho to the electron-donating -OCH₃ group, this carbon will be the most shielded of the aromatic CH carbons, shifting it upfield.[21]
CH₂ (C7)	~40 - 45	Benzylic carbon, deshielded by the aromatic ring.
C(CH₃)₂ (C8)	~50 - 55	Quaternary carbon attached to the nitrogen of the amine group.
CH₃ (C9, C10)	~25 - 30	Aliphatic methyl carbons.

| OCH₃ (C11) | ~55 - 60 | Typical chemical shift for a methoxy carbon attached to an aromatic ring.[22][23] |

Protocol for Computational NMR Prediction

To achieve reliable theoretical NMR data, a standardized computational workflow is essential. The following protocol outlines the key steps using DFT.

Figure 2: A validated workflow for the computational prediction of NMR chemical shifts using DFT.

Step-by-Step Methodology

• Molecular Structure Generation: A 3D model of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is constructed using molecular modeling software.

• Geometry Optimization: The initial structure is optimized to find its lowest energy conformation. A common and reliable level of theory for this step is B3LYP-D3/6-311G(d,p), including a solvent model (e.g., Polarizable Continuum Model, PCM) to simulate solution-phase conditions.[19]

• Vibrational Frequency Analysis: A frequency calculation is performed on the optimized geometry. The absence of imaginary frequencies confirms that the structure corresponds to a true energy minimum.

• NMR Shielding Calculation: Using the optimized geometry, the absolute magnetic shielding tensors are calculated for each nucleus. The GIAO method is standard practice.[8] A higher-accuracy functional and basis set combination, such as ωB97X-D/def2-SVP, is recommended for this step to yield more precise results.[19]

• Chemical Shift Referencing: The same GIAO calculation is performed on a reference standard, typically TMS. The final chemical shifts (δ) are then calculated using the formula: δ_sample = σ_TMS - σ_sample This process corrects for systematic errors in the calculation.

• Spectral Simulation: The calculated chemical shifts and coupling constants can be used to generate a simulated spectrum for direct visual comparison with experimental data.

Conclusion

The theoretical analysis of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine demonstrates how fundamental principles of electronic effects can be used to predict its ¹H and ¹³C NMR spectra with a high degree of confidence. The electron-donating methoxy group and the electron-withdrawing nitro group establish a distinct pattern of shielding and deshielding across the aromatic system, which is reflected in the chemical shifts.

By complementing this theoretical understanding with robust computational protocols based on DFT, researchers and drug development professionals can significantly enhance the speed and accuracy of structural verification. This integrated approach, combining empirical knowledge with in silico prediction, represents a best practice in modern chemical science, ultimately reducing ambiguity and accelerating the journey from molecular design to validated compound.

References

• Fragment density functional theory calculation of NMR chemical shifts for proteins with implicit solv
• Density Functional Calcul
• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups.
• Computation of CCSD(T)
• Modeling of 13C NMR chemical shifts of benzene derivatives using the RC–PC–ANN method. Canadian Science Publishing.
• Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. PMC.
• NMR Spectroscopy Revolutionizes Drug Discovery. Spectroscopy Online.
• Effects of Electronic Resonance Interaction on the Methoxy Group NMR Parameters.
• Why Pharma Companies Are Investing in Structure Elucid
• Magnetic anisotropy of the nitro group studied by nuclear magnetic resonance. Taylor & Francis Online.
• Basis Sets for Calculating Nuclear Magnetic Resonance Parameters.
• Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. The Journal of Physical Chemistry A.
• Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic N
• NMR spectrometry analysis for drug discovery and development. News-Medical.net.
• Nuclear Magnetic Resonance (NMR)
• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. PMC.
• Impacts of basis sets, solvent models, and NMR methods on the accuracy of 1H and 13C chemical shift calculations for biaryls: a DFT study. VNUHCM Journal of Science and Technology Development.
• On the Utmost Importance of the Basis Set Choice for the Calculations of the Relativistic Corrections to NMR Shielding Constants. MDPI.
• Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Royal Society of Chemistry.
• Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal.
• How to Analyze Chemical Shift in the Arom
• Nitrobenzene HNMR splitting (simple explanation for a HS student in Gr 12). Chemistry Stack Exchange.
• 5.3: Factors That Influence NMR Chemical Shift. Chemistry LibreTexts.
• A Researcher's Guide to Assigning 13C NMR Peaks in Polysubstituted Benzene Rings. Benchchem.
• 13 C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects.
• DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. MDPI.

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Protocols & Analytical Methods

Application Note: A Robust, Validated Approach to the Quantification of Phenethylamine Impurities

Introduction

Phenethylamine and its derivatives are a broad class of compounds with significant applications in the pharmaceutical industry, acting as active pharmaceutical ingredients (APIs), key starting materials, and intermediates. Due to their physiological activity, the presence of impurities, even at trace levels, can impact the safety and efficacy of the final drug product.[1][2][3] Regulatory bodies worldwide, including the International Council for Harmonisation (ICH), mandate stringent control over these impurities.[3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the development and validation of analytical methods for the accurate quantification of phenethylamine impurities. We will delve into the strategic selection of analytical techniques, present detailed protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), and outline a validation framework grounded in ICH Q2(R1) guidelines to ensure data integrity and regulatory compliance.[4][5][6]

The Strategic Imperative: Method Development Rationale

The primary objective of this analytical method is to develop a stability-indicating assay that can accurately and precisely quantify known and unknown impurities in the presence of the main phenethylamine API and other matrix components.[7][8] The choice of analytical methodology is paramount and is guided by the physicochemical properties of the analytes, such as volatility, polarity, and chromophoric properties.

High-Performance Liquid Chromatography (HPLC) is often the primary technique for impurity profiling due to its versatility, high resolution, and sensitivity for a wide range of non-volatile and thermally labile compounds.[1][2][9] Gas Chromatography (GC) , particularly when coupled with a mass spectrometer (MS), is an excellent confirmatory technique, especially for volatile impurities or when derivatization can enhance separation and detection.[10][11][12][13]

The development process follows a logical progression, beginning with method selection and culminating in a fully validated procedure ready for routine use.

Caption: Workflow for Analytical Method Development.

Protocol 1: Primary Impurity Quantification by HPLC-UV

This protocol details a robust reversed-phase HPLC method with UV detection, suitable for the routine quality control of phenethylamine drug substances.

Experimental Protocol

1. Sample and Standard Preparation:

• API Stock Solution: Accurately weigh and dissolve 50 mg of the phenethylamine API in a 50 mL volumetric flask using the diluent to obtain a 1 mg/mL solution.

• Impurity Stock Solution: Prepare a stock solution of known impurities at a concentration of 0.1 mg/mL in the diluent.

• Spiked Sample (for validation): Spike the API stock solution with the impurity stock solution to achieve a final impurity concentration at the reporting threshold (e.g., 0.1% relative to the API).

• Forced Degradation Samples: To demonstrate specificity, subject the API to stress conditions such as acid and base hydrolysis (e.g., 0.1 M HCl and 0.1 M NaOH at 60°C), oxidation (e.g., 3% H₂O₂ at room temperature), and photolytic degradation (ICH Q1B).[7][14][15][16] Neutralize the acid and base samples before analysis.

2. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar phenethylamine compounds.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent to improve peak shape for basic analytes.
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength.
Gradient Program	0-5 min: 5% B; 5-25 min: 5-80% B; 25-30 min: 80% B; 30.1-35 min: 5% B	A gradient is essential to elute impurities with a wide range of polarities and ensure the elution of any late-eluting compounds.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	215 nm	Phenethylamines typically have a UV absorbance maximum in this region. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion.

3. Data Analysis and System Suitability:

• System Suitability Test (SST): Before sample analysis, inject a standard solution (e.g., spiked sample) five times. The %RSD for peak area and retention time should be ≤ 2.0%. The tailing factor for the main peak should be ≤ 2.0, and the theoretical plates should be ≥ 2000.

• Quantification: Calculate the concentration of each impurity using the external standard method.

Protocol 2: Confirmatory Analysis and Identification by GC-MS

This GC-MS method is designed to confirm the identity of impurities and provide an orthogonal separation technique. Derivatization is often employed for phenethylamines to improve their volatility and chromatographic behavior.[10][17]

Experimental Protocol

1. Sample and Standard Preparation with Derivatization:

• Sample Extraction: For drug products, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to isolate the analytes from the formulation matrix.[18]

• Derivatization: Evaporate 1 mL of the extracted sample or standard solution to dryness under a gentle stream of nitrogen. Add 100 µL of N-methyl-bis(trifluoroacetamide) (MBTFA) and 100 µL of ethyl acetate.[17] Cap the vial and heat at 70°C for 30 minutes. Cool to room temperature before injection.

2. GC-MS Conditions:

Parameter	Condition	Rationale
GC System	Gas Chromatograph with a Mass Selective Detector	Provides both chromatographic separation and mass spectral data for identification.
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A low-polarity column suitable for a wide range of derivatized compounds.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good efficiency.
Oven Program	Initial: 80°C (hold 2 min); Ramp: 15°C/min to 280°C (hold 5 min)	A temperature program is necessary to separate compounds with different boiling points.
Injector Temperature	250 °C	Ensures complete volatilization of the derivatized analytes.
Injection Mode	Split (20:1)	Prevents column overloading with the main API peak.
MS Ion Source Temp	230 °C	Standard ion source temperature.
MS Quadrupole Temp	150 °C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Scan Range	40-550 m/z	A wide scan range to capture fragment ions of potential impurities.

3. Data Analysis:

• Identification: Identify impurities by comparing their retention times and mass spectra with those of reference standards or by searching against a spectral library (e.g., NIST).

• Confirmation: The presence of characteristic fragment ions provides a high degree of confidence in the identification of the impurities.

Method Validation: A Cornerstone of Scientific Integrity

A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[3][9] The validation should be performed in accordance with ICH Q2(R1) guidelines.[4][5][6][19]

Caption: Interrelationship of Method Validation Parameters.

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants, matrix).	Peak purity index > 0.995 for the main peak in stressed samples. No co-elution of impurities with the main peak.
Linearity	To demonstrate a proportional relationship between the concentration of the analyte and the analytical response over a defined range.	Correlation coefficient (r²) ≥ 0.998 for a minimum of five concentration levels.
Range	The interval between the upper and lower concentration levels of the analyte that has been demonstrated to have a suitable level of precision, accuracy, and linearity.	For impurities: From the reporting limit to 120% of the specification limit.
Accuracy	The closeness of the test results obtained by the method to the true value.	% Recovery of 80-120% for spiked samples at three concentration levels.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (Intra-day): %RSD ≤ 5.0% for six replicate injections. Intermediate Precision (Inter-day): %RSD ≤ 10.0% across different days, analysts, or equipment.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; %RSD ≤ 10% for replicate injections.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.	No significant change in results when parameters like mobile phase composition (±2%), column temperature (±5°C), and flow rate (±10%) are varied.

Conclusion

The development and validation of analytical methods for the quantification of phenethylamine impurities are critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This application note provides a strategic framework and detailed protocols for both primary (HPLC-UV) and confirmatory (GC-MS) analysis. By adhering to a systematic development process and a comprehensive validation plan based on ICH guidelines, researchers can establish robust and reliable methods that meet stringent regulatory expectations. The causality behind each experimental choice, from mobile phase selection to validation parameter assessment, is rooted in the fundamental principles of analytical chemistry, ensuring a scientifically sound and defensible approach.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

• Quality Guidelines - ICH. Available from: [Link]

• GC-MS Analysis of Acylated Derivatives of Methamphetamine and Regioisomeric Phenethylamines. Journal of Analytical Toxicology. Available from: [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. Available from: [Link]

• Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine - PubMed. Available from: [Link]

• Analysis of Phenethylamines and Tryptamines in Designer Drugs Using Gas Chromatography-mass Spectrometry - ResearchGate. Available from: [Link]

• HPLC Separation of Histamine and Phenethylamine on Primesep 200 Column. SIELC Technologies. Available from: [Link]

• Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine - SciSpace. Available from: [Link]

• Automatic Derivatization System for Phenethylamine Drugs - Shimadzu. Available from: [Link]

• Simultaneous Quantitation of Seven Phenethylamine-Type Drugs in Forensic Blood and Urine Samples by UHPLC-MS-MS - PubMed. Available from: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Reliable identification and quantification of three diethylphenethylamines in a Dendrobium-based dietary supplement. Analytical Methods. Available from: [Link]

• Forced Degradation Studies for Drug Substances and Drug Products - A Regulatory Considerations - Veeprho. Available from: [Link]

• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations - PharmaInfo. Available from: [Link]

• Forced degradation studies for Drug Substances and Drug Products - Q1 Scientific. Available from: [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. AMSbiopharma. Available from: [Link]

• [Determination of optical purity of alpha-phenylethylamine by high performance liquid chromatography with pre-column derivatization] - PubMed. Available from: [Link]

• Developing Impurities Analytical Methods with a Quality and Risk-Based Approach. Waters. Available from: [Link]

• Sensitive high-performance liquid chromatographic method for the determination of 2-phenylethylamine in human urine - PubMed. Available from: [Link]

• Analytical Method Development and Validation in Pharmaceuticals. AMSbiopharma. Available from: [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Technology Networks. Available from: [Link]

• Current developments of bioanalytical sample preparation techniques in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Analysis of Synthetic Phenethylamine Street Drugs Using Direct Sample Analysis Coupled to Accurate Mass Time of Flight Mass Spectrometry | Request PDF - ResearchGate. Available from: [Link]

• Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma. Available from: [Link]

• Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities | Journal of Applied Bioanalysis. Available from: [Link]

• Characterization of synthetic phenethylamines using low-resolution and high-resolution mass spectrometry - Digital Repository. Florida International University. Available from: [Link]

Sources

• 1. pharmoutsourcing.com [pharmoutsourcing.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. q1scientific.com [q1scientific.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. academic.oup.com [academic.oup.com]
• 11. Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. veeprho.com [veeprho.com]
• 15. pharmainfo.in [pharmainfo.in]
• 16. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 17. Automatic Derivatization System for Phenethylamine Drugs : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 18. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

HPLC-UV method for purity analysis of aromatic amines

Application Note: Advanced HPLC-UV Method for the Purity Analysis and Quantification of Primary Aromatic Amines

Audience: Researchers, analytical scientists, and drug development professionals.

Regulatory Context & Chemical Significance

Primary aromatic amines (PAAs) are a critical class of organic intermediates broadly utilized as chemical feedstocks in the synthesis of pharmaceuticals, azo dyes, cosmetics, and polyurethane-based packaging[1]. Despite their industrial utility, many PAAs (such as toluenediamines and methylenedianilines) possess a proven or strongly suspected genotoxic and carcinogenic profile[1]. Consequently, global regulatory frameworks—including the ICH M7 guidelines for genotoxic impurities in pharmaceuticals and the EU Cosmetic Regulations—strictly mandate the monitoring of PAAs as trace impurities or degradation products[1].

While highly sensitive techniques like LC-MS/MS are employed for trace human biomonitoring[2], High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) remains the industry gold standard for routine purity analysis, formulation quality control, and migration studies due to its robustness, high dynamic range, and reproducibility.

Mechanistic Insights: The Causality of Method Design

As analytical scientists, we must design methods where every parameter serves a specific physicochemical purpose. The following outlines the causality behind the chosen HPLC-UV parameters for PAA analysis.

• Why UV Detection at 235 nm? PAAs feature an aromatic ring conjugated with an electron-donating amine group. This extended

  -system creates a strong electronic transition. While 254 nm is a universal wavelength for aromatics, 235 nm specifically targets the maximal absorbance band of the conjugated system in anilines and diaminotoluenes, yielding a superior signal-to-noise ratio[3].

• Why Ammonium Acetate Buffer? PAAs are weakly basic compounds (pKa ~4.5 - 5.5). Using a 10 mM ammonium acetate buffer (pH ~6.8) ensures the amines remain predominantly in their neutral, free-base form[3]. If the pH were too acidic, the amines would protonate, becoming highly polar and eluting in the void volume. Maintaining a near-neutral pH maximizes hydrophobic retention on the C18 stationary phase and suppresses secondary interactions with residual silanol groups, which is the primary cause of peak tailing.

• Why Strong Cation Exchange (SCX) Extraction? Direct injection of complex matrices (like cosmetics or food simulants) causes severe matrix interference. Because PAAs are polar and water-soluble, acidifying the sample protonates the amine group. An SCX cartridge traps these cations, allowing aggressive washing of neutral and acidic interferences before the target analytes are eluted with a basic solvent[3]. SCX has been shown to yield the highest adsorption and recovery (up to 91%) for polar PAAs compared to standard C18 or liquid-liquid extractions[3].

Figure 1: Mechanistic workflow of RP-HPLC separation and UV detection for aromatic amines.

Self-Validating Experimental Protocol

A robust analytical protocol must be a self-validating system, incorporating built-in quality control checks to ensure data integrity before unknown samples are quantified.

Sample Preparation Workflow (SCX-SPE)

• Sample Pre-treatment: Dilute 5.0 mL of the sample extract (or food simulant) with 5.0 mL of ultra-pure water. Adjust the pH to 3.0 using 1% formic acid to ensure complete protonation of the PAAs.

• Cartridge Conditioning: Condition the SCX cartridge (500 mg/3 mL) with 5 mL of Methanol to solvate the sorbent bed, followed by 5 mL of 3% acetic acid (w/v) to prepare the ion-exchange sites[3].

• Loading: Pass the acidified sample through the cartridge at a controlled flow rate of 1 mL/min.

• Washing: Wash the cartridge with 5 mL of 0.1 M HCl, followed by 5 mL of Methanol to elute neutral and acidic matrix interferences.

• Elution: Elute the target PAAs using 5 mL of a basic organic solvent (e.g., Methanol containing 5% ammonium hydroxide or a Methanol/Sodium Citrate 0.1 M blend) to neutralize the amines and break the ionic interaction[3].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35 °C. Reconstitute in 1.0 mL of Mobile Phase A, filter through a 0.22 µm PTFE syringe filter, and transfer to an HPLC vial[3].

Figure 2: Strong Cation Exchange (SCX) SPE workflow for the isolation of Primary Aromatic Amines.

Chromatographic Conditions

The following parameters are optimized for the baseline resolution of critical PAA structural isomers.

Table 1: HPLC-UV Method Parameters and Mechanistic Rationale

Parameter	Specification	Causality / Rationale
Column	C18 (250 mm × 4.6 mm, 5 µm)	Provides the high theoretical plate count ( ) required for resolving closely eluting structural isomers (e.g., 2,4-TDA and 2,6-TDA)[3].
Mobile Phase A	10 mM Ammonium Acetate	Buffers the system to pH ~6.8, keeping PAAs in their neutral free-base form to maximize hydrophobic retention[3].
Mobile Phase B	Methanol (HPLC Grade)	Preferred over acetonitrile for PAAs due to better solubility profiles and lower background UV noise at 235 nm[3].
Gradient	5% B to 95% B (20 min)	Isocratic hold at 5% B focuses polar amines; subsequent organic ramp elutes strongly retained hydrophobic amines.
Flow Rate	1.0 mL/min	Achieves optimal linear velocity for a 4.6 mm ID column, minimizing longitudinal diffusion[3].
Detection	UV at 235 nm	Targets the transition of the conjugated aromatic system, yielding maximal signal-to-noise ratio[3].
Column Temp.	25 °C	Stabilizes mobile phase viscosity and ensures highly reproducible capacity factors ( )[3].
Injection Vol.	10 µL	Balances method sensitivity with column loading capacity to prevent peak fronting.

System Suitability Testing (SST)

Prior to sample analysis, the system must self-validate against the following criteria using a 10 µg/mL mixed PAA standard:

• Injection Precision: %RSD of peak area for 5 replicate injections must be

  2.0%.

• Tailing Factor (

  ): Must be 1.5 for all target peaks (confirms the absence of secondary silanol interactions).

• Resolution (

  ): Must be 2.0 between critical pairs (e.g., 2,4-Toluenediamine and 2,6-Toluenediamine).

Method Validation & Quantitative Performance

When executed according to the protocol above, this method aligns with ICH Q2(R1) validation guidelines for impurity analysis. The use of SCX-SPE combined with buffered RP-HPLC provides exceptional recovery and linearity.

Table 2: Representative Method Validation Data

Validation Parameter	Target Specification (ICH Q2)	Representative Result
Linearity Range	0.1 – 50 µg/mL	for all target PAAs
Limit of Detection (LOD)	Signal-to-Noise (S/N) 3	0.02 – 0.05 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) 10	0.06 – 0.15 µg/mL
Extraction Recovery	80% – 120%	88% – 94% (via SCX SPE)[3]
Method Precision	Intra-day %RSD 5.0%	1.2% – 2.4%

Conclusion

The quantification of Primary Aromatic Amines requires a highly selective and robust analytical approach due to their toxicity and the complex matrices in which they reside. By leveraging the specific pKa of PAAs through SCX solid-phase extraction and employing a buffered C18 HPLC-UV methodology, analysts can achieve baseline resolution, excellent recovery, and regulatory-compliant sensitivity.

References

1.[1] Title: Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Source: Waters Corporation Application Notes URL: [Link]

2.[3] Title: Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant Source: Journal of Analytical Methods in Chemistry (via PubMed Central) URL: [Link]

3.[2] Title: A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine Source: National Institutes of Health (via PubMed Central) URL: [Link]

Sources

• 1. waters.com [waters.com]
• 2. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Detection of Substituted Phenethylamines in Complex Biological Matrices via UPLC-MS/MS

Introduction & Scientific Context

Substituted phenethylamines (PEAs) represent a diverse class of psychoactive substances including amphetamines, cathinones, the "2C" series, and the potent "NBOMe" derivatives. The structural homology within this group—often differing only by the position of a halogen or alkyl group—presents a significant analytical challenge.

In complex biological matrices like plasma or urine, the challenge is twofold:

• Isobaric Interference: Many PEAs are positional isomers (e.g., 2C-I vs. 2C-B positional isomers) that share identical precursor and product ions, requiring chromatographic resolution rather than mass spectral discrimination.

• Matrix Effects: Phospholipids and endogenous amines can cause severe ion suppression in Electrospray Ionization (ESI), compromising the Limit of Quantitation (LOQ).

This protocol details a validated workflow using Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) coupled with Biphenyl UPLC chromatography . This combination ensures the removal of matrix interferences and the separation of critical isomeric pairs, exceeding the requirements of SWGTOX validation guidelines.

Experimental Design & Rationale

Chromatography: Why Biphenyl over C18?

While C18 columns are the workhorse of toxicology, they rely primarily on hydrophobic interactions. Substituted phenethylamines, particularly the halogenated 2C and NBOMe series, possess electron-rich aromatic rings.

• The Solution: A Biphenyl stationary phase utilizes

  interactions in addition to hydrophobicity. This provides enhanced selectivity for aromatic systems and is critical for separating positional isomers (e.g., 2-FMA vs. 4-FMA) that co-elute on C18 phases.

Sample Preparation: The Necessity of MCX SPE

Protein precipitation (PPT) ("dilute-and-shoot") is insufficient for low-level detection of NBOMes (sub-ng/mL range) due to phospholipid buildup on the column.

• The Solution: Mixed-Mode Cation Exchange (MCX) cartridges retain basic amines (PEAs) via ionic interactions while allowing neutral and acidic interferences to be washed away with organic solvents. This results in cleaner extracts and lower matrix effects (<15%).

Detailed Experimental Protocol

Reagents and Materials

• Standards: Certified Reference Materials (CRMs) for target PEAs (e.g., 2C-B, 25I-NBOMe, MDMA).

• Internal Standards: Deuterated analogs (e.g., MDMA-d5, 2C-B-d6).

• SPE Cartridges: Polymeric Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX or Strata-X-C), 30 mg / 1 mL.

• LC Column: Biphenyl phase, 100 x 2.1 mm, 1.7 µm or 2.6 µm particle size (e.g., Kinetex Biphenyl or Raptor Biphenyl).

• Mobile Phases:

  • MP A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid.[1]

  • MP B: Methanol + 0.1% Formic Acid.[1][2]

Sample Preparation Workflow (Urine/Plasma)

Step	Action	Critical Technical Note
1. Pre-treatment	Aliquot 200 µL sample. Add 20 µL Internal Standard mix. Add 200 µL 4% H₃PO₄. Vortex.	Acidification ensures analytes are positively charged (protonated) to bind to the cation exchange sorbent.
2. Conditioning	Add 1 mL Methanol, then 1 mL Water to SPE cartridge.[3]	Activates the polymeric sorbent. Do not let the cartridge dry out.
3. Loading	Load the pre-treated sample onto the cartridge. Flow rate: ~1 mL/min.	Slow loading maximizes ion-exchange interaction kinetics.
4. Wash 1	Add 1 mL 2% Formic Acid in Water.	Removes proteins, salts, and hydrophilic interferences.
5. Wash 2	Add 1 mL Methanol.[3]	Crucial Step: Removes hydrophobic neutrals and acidic lipids. The basic analytes remain bound ionically.
6. Elution	Add 2 x 250 µL 5% Ammonium Hydroxide in Methanol.	High pH neutralizes the analyte and sorbent, breaking the ionic bond and releasing the drug.
7. Reconstitution	Evaporate to dryness under N₂ at 40°C. Reconstitute in 100 µL Mobile Phase A.	Matches the initial LC gradient conditions to prevent peak broadening.

UPLC-MS/MS Instrumentation Parameters

Liquid Chromatography Gradient:

• Flow Rate: 0.4 mL/min[3]

• Column Temp: 40°C

• Injection Vol: 5 µL

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
0.5	95	5	Hold
6.0	10	90	Linear
7.5	10	90	Wash
7.6	95	5	Re-equilibrate
9.5	95	5	End

Mass Spectrometry (Source: ESI Positive):

• Capillary Voltage: 2.5 kV

• Desolvation Temp: 500°C

• Desolvation Gas: 1000 L/Hr

• Cone Gas: 150 L/Hr

MRM Acquisition Table (Representative Analytes):

Compound	Precursor (m/z)	Product (Quant)	Product (Qual)	Collision Energy (eV)
Amphetamine	136.1	119.1	91.1	15 / 25
MDMA	194.1	163.1	105.1	18 / 28
2C-B	260.0	243.0	164.0	20 / 35
25I-NBOMe	428.0	121.1	91.1	26 / 50
25I-NBOMe-d3	431.0	124.1	-	26

Visualized Workflows

Analytical Workflow Diagram

This diagram illustrates the critical path from sample accession to data analysis, highlighting the purification logic.

Caption: Figure 1: End-to-end analytical workflow for phenethylamines using Mixed-Mode Cation Exchange (MCX).

Column Selection Decision Tree

A logic guide for selecting the correct stationary phase based on analyte properties.

Caption: Figure 2: Decision matrix for UPLC stationary phase selection to ensure isomer resolution.

Validation & Quality Assurance (SWGTOX Guidelines)

To ensure this method is legally defensible, validation must follow SWGTOX (Scientific Working Group for Forensic Toxicology) or ANSI/ASB Standard 036 practices.

Key Validation Parameters

• Bias (Accuracy) & Precision:

  • Run replicates (n=5) at three concentrations (Low, Med, High) over 5 days.

  • Acceptance Criteria: Bias within ±20%, %CV < 20%.

• Matrix Effect (Ion Suppression/Enhancement):

  • Compare peak area of analytes spiked post-extraction into blank matrix vs. neat standards.

  • Calculation:

    .

  • Goal: 75% - 125% (MCX SPE typically achieves 85-110%).

• Carryover:

  • Inject a blank immediately after the highest calibrator (Upper Limit of Linearity).

  • Acceptance: Signal in blank must be < 20% of the LOQ signal.

• Interference Studies:

  • Test against common drugs (paracetamol, ibuprofen, caffeine) and endogenous amines to ensure no co-elution with target MRMs.

Troubleshooting Guide

• Issue: Low Recovery (<50%).

  • Cause: Incorrect pH during loading or elution.

  • Fix: Ensure sample pH < 3 before loading. Ensure elution solvent is fresh (ammonia is volatile).

• Issue: Retention Time Drift.

  • Cause: Column equilibration or pH fluctuation.

  • Fix: Increase re-equilibration time in gradient; check mobile phase buffer pH.

• Issue: Isobaric Peak Co-elution.

  • Cause: Loss of column selectivity.[4]

  • Fix: Switch to a fresh Biphenyl column; lower the gradient slope (e.g., 0.5% B/min increase).

References

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013). Standard Practices for Method Validation in Forensic Toxicology. Journal of Analytical Toxicology. Link

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Phenethylamines. Link

• Waters Corporation. (2022). Separation of Cis/Trans Isomers and Positional Isomers using Biphenyl Columns. Application Note. Link

• Phenomenex. (2023).[2] Solid Phase Extraction (SPE) Method Development Guide for Biological Fluids. Link

• National Institutes of Health (NIH). (2014). Postmortem detection of 25I-NBOMe in fluids and tissues determined by HPLC-MS/MS. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. A UPLC-MS/MS methodological approach for the analysis of 75 phenethylamines and their derivatives in hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. mac-mod.com [mac-mod.com]

using 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine as a pharmaceutical reference standard

Executive Summary

This application note details the characterization, handling, and analytical utilization of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine (hereafter referred to as Impurity-NO2 ).[1] This compound serves as a critical Reference Standard in the quality control of Olodaterol (and structurally related

-agonists).[1]

Structurally, Impurity-NO2 is the 3-nitro analog of the key Olodaterol intermediate, 1-(4-methoxyphenyl)-2-methylpropan-2-amine.[1] Due to the presence of the nitro-aromatic moiety, this compound is classified as a Potentially Genotoxic Impurity (PGI) under ICH M7 guidelines.[1] Its control at trace levels (ppm) is mandatory to ensure patient safety.

Part 1: Chemical Identity & Context[1]

Structural Analysis

• Chemical Name: 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine[1]

• Common Name: 3-Nitro-4-methoxy-phentermine; Olodaterol Nitro-Impurity[1]

• Molecular Formula:

  [1]

• Molecular Weight: 224.26 g/mol [1]

• Structure Description: A phenethylamine derivative featuring a quaternary carbon (

  -dimethyl) adjacent to the amine, characteristic of the "phentermine" scaffold.[1] The aromatic ring is substituted with a methoxy group at position 4 and a nitro group at position 3.[1]

Origin & Significance

In the synthesis of Olodaterol, the amine 1-(4-methoxyphenyl)-2-methylpropan-2-amine is a primary building block.[1] Impurity-NO2 typically arises from:

• Starting Material Contamination: Presence of 3-nitro-4-methoxybenzyl impurities in the starting materials.[1]

• Side Reaction: Inadvertent nitration during upstream processing if nitric acid or nitrating agents are employed.[1]

Regulatory Impact: Nitro-aromatics are part of the "Cohort of Concern" for mutagenicity.[1] Regulatory limits (TTC - Threshold of Toxicological Concern) often require quantification at levels as low as 1-10 ppm relative to the API.[1]

Part 2: Handling & Stability Protocol

Safety Alert: As a nitro-aromatic amine, this compound should be treated as a suspected mutagen.[1]

• PPE: Double nitrile gloves, P3 respirator/fume hood, safety goggles.[1]

• Storage: Store at -20°C under argon/nitrogen. Protect from light (amber vials).

• Stability: The free base is sensitive to oxidative degradation (N-oxidation) and carbonate formation (

  absorption).[1] The Hydrochloride salt is preferred for long-term storage.[1]

Part 3: Analytical Method (LC-MS/MS)

Due to the low detection limits required (PGI monitoring), UV detection is insufficient. LC-MS/MS (Triple Quadrupole) is the gold standard.[1]

Instrument Parameters

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Agilent 6495 or Sciex 7500).[1]

• Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

• Column: C18 Reverse Phase (e.g., Waters ACQUITY UPLC BEH C18,

  ).[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (improves ionization of the amine).[1]

  • B: 0.1% Formic Acid in Acetonitrile.[1]

Gradient Profile

Time (min)	% Mobile Phase B	Flow Rate (mL/min)
0.0	5	0.4
1.0	5	0.4
6.0	95	0.4
7.5	95	0.4
7.6	5	0.4
10.0	5	0.4

Mass Spectrometry (MRM Transitions)

The precursor ion is the protonated molecule

.[1]

• Precursor Ion:

  [1]

• Quantifier Ion:

  (Loss of , typical for nitro-aromatics).

• Qualifier Ion:

  (Loss of methoxy + nitro fragments).[1]

Note: Optimize Collision Energy (CE) and Declustering Potential (DP) using the specific instrument.[1]

Part 4: Experimental Protocol

Preparation of Reference Stock Solution

• Weighing: Accurately weigh 10.0 mg of Impurity-NO2 Reference Standard into a 10 mL volumetric flask.

• Dissolution: Dissolve in 50:50 Methanol:Water (diluent). Sonicate for 5 minutes.

• Concentration: Final concentration =

  (1000 ppm).

• Storage: Aliquot into amber HPLC vials and freeze at -20°C. Stable for 3 months.

Standard Addition Method (Spiking)

To validate the method for the API matrix (Olodaterol):

• API Prep: Dissolve 50 mg of Olodaterol API in 10 mL diluent (

  ).

• Spike: Add

  of a diluted standard solution to the API solution.

  • Calculation:

    impurity in API = 1 ppm .[1]

• Analysis: Inject Unspiked API, Spiked API, and Solvent Blank.

• Calculation:

Part 5: Visualizations

Figure 1: Impurity Origin & Fate Mapping

This diagram illustrates where Impurity-NO2 enters the Olodaterol synthesis pathway and its structural relationship to the API.[1]

Caption: Figure 1: Origin of the 3-nitro impurity within the synthesis of the Olodaterol amine intermediate.[1] The impurity may carry through to the final API if not controlled.

Figure 2: Analytical Workflow for PGI Determination

A self-validating workflow for quantifying the impurity at ppm levels.

Caption: Figure 2: Step-by-step analytical protocol for trace quantification of Impurity-NO2 using LC-MS/MS.

References

• ICH M7(R1) . "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation, 2017. Link

• Bouyssou, T., et al. "Pharmacological Characterization of Olodaterol, a Novel Long-Acting Beta2-Adrenoceptor Agonist."[1] Journal of Pharmacology and Experimental Therapeutics, vol. 334, no. 1, 2010, pp. 219-229. Link

• Liu, D. Q., et al. "Recent Advances in Trace Analysis of Pharmaceutical Genotoxic Impurities."[1] Journal of Pharmaceutical and Biomedical Analysis, vol. 101, 2014, pp. 123-139. Link

• PubChem Compound Summary. "Olodaterol."[1] National Center for Biotechnology Information, 2024. Link

• European Medicines Agency. "Assessment Report: Striverdi Respimat (Olodaterol)."[1] EMA, 2013. Link

Sources

• 1. Olodaterol | C21H26N2O5 | CID 11504295 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for ¹H NMR Sample Preparation of Substituted Propanamines: A Guide to Achieving High-Quality, Reproducible Spectra

An Application Note from Gemini Science

Abstract: This application note provides a comprehensive, in-depth protocol for the preparation of substituted propanamine samples for ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. Substituted propanamines are a vital class of compounds in pharmaceutical and chemical research, but their unique chemical properties—basicity, propensity for hydrogen bonding, and the presence of exchangeable protons—present specific challenges for NMR analysis. This guide moves beyond a simple checklist of steps to explain the causality behind each experimental choice, ensuring researchers, scientists, and drug development professionals can acquire high-resolution, reproducible spectra. We address critical parameters including solvent selection, sample concentration, pH control, and troubleshooting common issues such as peak broadening and chemical shift instability.

Foundational Principles for Sample Integrity

Acquiring a high-quality ¹H NMR spectrum begins long before the sample is placed in the spectrometer. The physical and chemical integrity of the sample is paramount. For substituted propanamines, particular attention must be paid to the inherent basicity and potential for intermolecular interactions.

The Analyte: Concentration and Purity

The amount of analyte used is a balance between achieving a good signal-to-noise ratio (S/N) and avoiding issues related to high concentration.

• For Routine Structural Elucidation: A sample quantity of 5-25 mg of the propanamine derivative is typically sufficient when dissolved in 0.6-0.7 mL of deuterated solvent.[1]

• For ¹³C or 2D NMR: Higher concentrations, often 50-100 mg, may be necessary to obtain a good spectrum in a reasonable timeframe, though this can lead to broader lines in the corresponding ¹H spectrum due to increased viscosity.[1][2]

• Purity: The analyte should be as pure and dry as possible. Non-volatile organic impurities will appear in the spectrum, while residual water can exacerbate the problem of N-H proton exchange, leading to signal broadening.[3]

The Solvent: A Critical Choice

The choice of deuterated solvent is the most critical decision in the sample preparation workflow.[4] Deuterated solvents are essential to avoid overwhelming the spectrum with solvent signals and to provide the deuterium signal used by the spectrometer to stabilize ("lock") the magnetic field.[5][6] The selection for a substituted propanamine should be guided primarily by analyte solubility and the specific information sought.

Solubility Test: Before committing your sample, test its solubility in a small vial using a few milligrams of material and the intended deuterated solvent.[4]

Table 1: Recommended Deuterated Solvents for Substituted Propanamines

Solvent	Formula	Typical Residual ¹H Peak (ppm)	Properties and Rationale for Propanamines
Chloroform-d	CDCl₃	7.26	Default for Free Bases. Excellent for dissolving a wide range of neutral, non-polar to moderately polar organic compounds.[4] It is relatively inert, but the amine's basicity can lead to H-bonding and exchange, sometimes causing N-H peak broadening.
Dimethyl Sulfoxide-d₆	DMSO-d₆	2.50	Excellent for Polar Compounds & H-Bonding Studies. Its high polarity dissolves many amine salts and highly functionalized propanamines.[4] DMSO is a hydrogen bond acceptor, which can slow down N-H proton exchange, often resulting in sharper N-H signals compared to CDCl₃.
Deuterium Oxide	D₂O	~4.79 (variable)	For Amine Salts & Exchange Confirmation. The solvent of choice for water-soluble compounds, particularly ammonium salts.[5] It is used diagnostically; adding D₂O to a sample in another solvent will cause the N-H signal to disappear, confirming its identity.[3][7] Note: for pH measurements, pD = pH meter reading + 0.4.[8]
Methanol-d₄	CD₃OD	3.31, 4.87 (OH)	For Polar Compounds (with caution). A polar, protic solvent that can be an excellent solubilizing agent. However, the acidic deuteron of the hydroxyl group will rapidly exchange with the propanamine's N-H protons, causing the N-H signal to be absent from the spectrum.

The Vessel: NMR Tube Quality and Sample Volume

The physical container has a direct impact on the magnetic field homogeneity.

• Tube Quality: Always use clean, high-quality 5 mm NMR tubes. Scratches, cracks, or residues from previous samples can severely degrade spectral quality and make proper shimming impossible.[2]

• Sample Height: The optimal sample height in a standard 5 mm tube is 4.0-5.0 cm, which corresponds to a volume of approximately 0.55-0.70 mL. Incorrect sample height is a common cause of poor shimming, leading to distorted and broad spectral lines.[9]

The Propanamine Challenge: Addressing Chemical Exchange and pH Effects

The amine functional group introduces specific complexities that must be managed to obtain an interpretable spectrum.

The Nature of Amine Protons (N-H)

The signal for the proton(s) on the nitrogen (N-H) is often the most challenging to analyze.

• Chemical Shift Variability: Its position is highly dependent on solvent, concentration, and temperature, typically appearing anywhere from 0.5 to 5.0 ppm.[3][7]

• Peak Broadening: Amine N-H signals are frequently broad.[3] This is due to two primary mechanisms:

  • Intermediate Chemical Exchange: The N-H proton can exchange with other labile protons (e.g., trace water in the solvent) at a rate that is on the NMR timescale. This exchange process blurs the signal, causing it to broaden.[10]

  • Quadrupolar Relaxation: The nitrogen-14 nucleus (¹⁴N), the most abundant isotope, has a quadrupole moment. This provides an efficient relaxation pathway for adjacent protons, which shortens their excited-state lifetime and leads to broader signals.[10]

Diagnostic D₂O Exchange

One of the most reliable methods to identify an N-H signal is through deuterium exchange.

• Protocol: After acquiring an initial spectrum, remove the NMR tube, add one or two drops of deuterium oxide (D₂O), cap, and shake gently to mix. Re-acquire the spectrum.

• Result: The signal corresponding to the N-H proton will disappear or be significantly attenuated because the protons have been replaced by deuterium, which is not observed in a ¹H NMR experiment.[5][7] This is a definitive confirmation of an exchangeable proton.

Controlling pH and Protonation State

Substituted propanamines are bases. Their protonation state dramatically affects the ¹H NMR spectrum, especially the chemical shifts of protons on carbons adjacent (alpha) to the nitrogen.[11][12]

• Free Base vs. Ammonium Salt: In a neutral solvent like CDCl₃, the amine is typically in its free base form. The protons on the alpha-carbon (–CH₂–N) are deshielded and resonate around 2.3-3.0 ppm.[7]

• Protonation Effect: If the amine is protonated to form an ammonium salt (R-NH₃⁺), the positive charge on the nitrogen becomes a powerful electron-withdrawing group. This further deshields the alpha-protons, causing their signal to shift significantly downfield (to a higher ppm value).

• Achieving Reproducibility: Inconsistent trace acidic or basic impurities can cause sample-to-sample variations in chemical shifts. For highly reproducible results, especially in polar solvents, consider adding a trace amount of a deuterated acid (e.g., DCl) or base to ensure a consistent protonation state across all samples. For many applications, converting the amine to its hydrochloride or trifluoroacetate salt provides sharper signals and improved spectral consistency.

Standard Operating Protocol for Sample Preparation

The following step-by-step protocol integrates the principles discussed above to ensure a robust and repeatable workflow.

Sources

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. che.hw.ac.uk [che.hw.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. myuchem.com [myuchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. labinsights.nl [labinsights.nl]
• 9. mn.uio.no [mn.uio.no]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: Chemoselective Reductive Amination of 4-Methoxy-3-Nitro-Phenylpropanone

This Application Note is designed for research scientists and process chemists focusing on the chemoselective synthesis of phenethylamine derivatives. It addresses the specific challenges of performing reductive amination on 1-(4-methoxy-3-nitrophenyl)propan-2-one , a multifunctional scaffold containing a ketone, a nitro group, and an electron-rich aromatic ring.

Abstract & Core Directive

The reductive amination of 1-(4-methoxy-3-nitrophenyl)propan-2-one presents a classic chemoselectivity challenge: reducing the intermediate imine/iminium species without concurrently reducing the nitro (

) group to an aniline. While catalytic hydrogenation is efficient for global reduction (yielding diamines), this protocol focuses on chemoselective hydride reduction to yield the nitro-amine. This intermediate is a critical scaffold for the synthesis of complex isoquinolines and adrenergic receptor ligands.

Chemical Mechanism & Pathway Analysis

The reaction proceeds via the formation of a reversible Schiff base (imine) followed by irreversible hydride transfer. The presence of the electron-withdrawing nitro group at the meta position (relative to the alkyl chain) and the electron-donating methoxy group at the para position creates a "push-pull" electronic environment that influences the stability of the imine intermediate.

Reaction Pathway Diagram

The following diagram illustrates the bifurcation between chemoselective reduction (Route A) and global reduction (Route B).

Figure 1: Chemoselective divergence in the reductive amination of nitro-ketones.

Experimental Protocols

Protocol A: Chemoselective Synthesis (Nitro-Retention)

Objective: Synthesize N-alkyl-1-(4-methoxy-3-nitrophenyl)propan-2-amine without reducing the nitro group. Reagent of Choice: Sodium Triacetoxyborohydride (STAB) is preferred over Sodium Cyanoborohydride (

) due to lower toxicity and better compatibility with non-protic solvents, avoiding nitro reduction.

Materials

Reagent	Equivalents	Role
Substrate (4-methoxy-3-nitro-phenylpropanone)	1.0 eq	Starting Material
Amine (e.g., Methylamine, 2M in THF)	1.2 - 1.5 eq	Amine Source
STAB (Sodium Triacetoxyborohydride)	1.4 - 1.6 eq	Selective Reducing Agent
Acetic Acid (AcOH)	1.0 eq	Catalyst (pH adjustment)
DCE (1,2-Dichloroethane) or THF	Solvent	Reaction Medium

Step-by-Step Methodology

• Imine Formation:

  • Charge a dry reaction vessel (purged with

    ) with the Substrate (1.0 eq) dissolved in anhydrous DCE (0.1 M concentration).

  • Add the Amine (1.2 eq).

  • Add Acetic Acid (1.0 eq) to catalyze imine formation.

  • Critical Checkpoint: Stir at Room Temperature (RT) for 30–60 minutes. Monitor by TLC or LC-MS to confirm the disappearance of the ketone peak (

    usually visible).

• Reduction:

  • Cool the mixture to 0°C.

  • Add STAB (1.5 eq) portion-wise over 15 minutes. Note: Gas evolution (

    ) may occur; ensure venting.

  • Allow the reaction to warm to RT and stir for 4–12 hours.

• Quench & Workup:

  • Quench with saturated aqueous

    (slow addition until pH > 8).

  • Extract with Dichloromethane (DCM) (3x).

  • Wash combined organics with Brine, dry over

    , and concentrate.[1]

• Purification:

  • The nitro-amine is basic. Purify via Acid-Base extraction or Flash Chromatography (DCM:MeOH:NH4OH gradient).

Protocol B: Global Reduction (Diamine Synthesis)

Objective: Simultaneous reduction of the imine and the nitro group to yield the diamine.

Methodology

• Setup: Dissolve Substrate (1.0 eq) and Amine (2.0 eq) in Methanol.

• Catalyst: Add 10% Pd/C (10 wt% loading).

• Hydrogenation: Hydrogenate at 30–50 psi

  for 6–12 hours.

• Filtration: Filter through Celite to remove catalyst. Safety: Pd/C is pyrophoric; keep wet.

Analytical Validation & Quality Control

Process Monitoring (HPLC)

The following parameters are optimized to separate the ketone substrate from the amine product and potential nitro-reduced byproducts.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 10 min
Detection	UV @ 254 nm (Aromatic) & 210 nm (Amine)

Troubleshooting Guide

Issue: Low Conversion of Ketone

• Cause: Steric hindrance or insufficient activation.

• Solution: Increase Acetic Acid to 2.0 eq or add Molecular Sieves (3Å) to remove water during imine formation step.

Issue: Nitro Reduction (in Protocol A)

• Cause: Reaction temperature too high or use of stronger reductant (

  without control).

• Solution: Maintain 0°C during hydride addition; switch strictly to STAB or

  .

Issue: Dialkylation (Tertiary Amine Formation)

• Cause: Primary amine product reacting with unreacted ketone.

• Solution: Use excess amine (1.5–2.0 eq) relative to ketone.

Workflow Visualization

The following diagram details the operational workflow for the chemoselective protocol, highlighting critical decision points.

Figure 2: Operational workflow for chemoselective reductive amination using STAB.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849–3862. Link

• U.S. Patent 4,638,094. (1987). "Process for producing phenylacetones." Describes the synthesis of 4-methoxy-3-nitrophenylacetone intermediates. Link

• BenchChem. (2025).[1] "Troubleshooting Low Yield in Reductive Amination." Technical Guide on nitro-benzaldehyde derivatives (analogous chemistry). Link

• Sigma-Aldrich. (2023). "Application Note: Automated Reductive Amination." Discusses reagent compatibility and scavenging. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Implementation of the Henry Reaction for Substituted Benzaldehydes

Executive Summary

The Henry reaction (nitroaldol reaction) represents a cornerstone C-C bond-forming methodology for coupling nitroalkanes with carbonyl compounds.[1][2][3][4] In drug discovery, this reaction is the primary route for synthesizing

-nitroalcohols—versatile precursors to -amino alcohols, nitroalkenes (Michael acceptors), and -nitro ketones (via Nef reaction).

This guide provides three validated protocols for the Henry reaction utilizing substituted benzaldehydes. It moves beyond textbook definitions to address the practical challenges of reversibility, diastereoselectivity (syn/anti), and substituent effects (Hammett correlation) that dictate yield and purity in a research setting.

Mechanistic Insight & Control Parameters

The Henry reaction is an equilibrium process. Success depends on shifting the equilibrium toward the product (

-nitroalkoxide) and preventing the retro-Henry reaction.

The Catalytic Cycle

The reaction proceeds via the deprotonation of the nitroalkane (

for nitromethane) to form a nitronate anion, which attacks the electrophilic carbonyl of the benzaldehyde.

Figure 1: Mechanistic pathway of the base-catalyzed Henry reaction highlighting the critical reversibility step.

Strategic Optimization Variables

• Substituent Effects (Hammett Correlation):

  • Electron-Withdrawing Groups (EWGs): (e.g.,

    at para/ortho) increase the electrophilicity of the aldehyde, accelerating the reaction and favoring the forward equilibrium.

  • Electron-Donating Groups (EDGs): (e.g.,

    ) deactivate the aldehyde, requiring stronger bases or longer reaction times.

• Solvent Systems:

  • Protic Solvents (EtOH,

    ): Stabilize the nitronate intermediate via H-bonding but may reduce reaction rate.

  • Aprotic Solvents (THF, DMSO): Enhance the nucleophilicity of the nitronate ("naked anion" effect) but require careful moisture control.

Experimental Protocols

Protocol A: High-Throughput Standard Synthesis (DBU/THF)

Best for: Rapid library synthesis, non-chiral targets, and deactivated substrates.

Reagents:

• Substituted Benzaldehyde (1.0 equiv)

• Nitromethane (5.0 equiv) - Excess drives equilibrium

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 - 0.5 equiv)

• Tetrahydrofuran (THF) (anhydrous)

Step-by-Step Workflow:

• Preparation: Dissolve benzaldehyde (1.0 mmol) in anhydrous THF (5 mL) in a flame-dried vial under

  .

• Addition: Add nitromethane (5.0 mmol, 270 µL).

• Catalysis: Add DBU (0.1 mmol, 15 µL) dropwise at

  .

• Reaction: Allow to warm to RT. Stir for 2–6 hours.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 7:3). Look for disappearance of aldehyde spot.

• Quench: Pour mixture into saturated aqueous

  (10 mL) to neutralize base and prevent retro-Henry during workup.

• Isolation: Extract with EtOAc (

  mL). Wash combined organics with brine, dry over , and concentrate.

Protocol B: Enantioselective Synthesis (Copper(II)-Ligand Complex)

Best for: Chiral drug intermediates requiring high enantiomeric excess (ee).

Reagents:

• (10 mol%)[5]

• Chiral Ligand (e.g.,

  -DBNE or Bis(oxazoline)) (11 mol%)

• Ethanol (Absolute)

Step-by-Step Workflow:

• Catalyst Formation: In a vial, mix

  (0.1 mmol) and Chiral Ligand (0.11 mmol) in EtOH (2 mL). Stir for 1 hour at RT until a deep blue solution forms (active complex).

• Substrate Addition: Add nitromethane (10 equiv) followed by the substituted benzaldehyde (1.0 mmol).

• Incubation: Stir at

  to for 24–48 hours. Lower temperatures improve ee but reduce rate.

• Workup: Quench with 1N HCl (cold). Extract with

  .

• Purification: Flash chromatography is essential to separate the metal complex.

Protocol C: Green Aqueous Synthesis (Surfactant-Mediated)

Best for: Sustainability goals, large-scale process chemistry.

Reagents:

• Substituted Benzaldehyde[6][7][8][9]

• Nitromethane[2][6][7][9][10][11][12][13][14][15]

• CTAB (Cetyltrimethylammonium bromide) (5 mol%)

• NaOH (0.025 M aqueous solution)

Step-by-Step Workflow:

• Micelle Formation: Dissolve CTAB in aqueous NaOH solution.

• Reaction: Add benzaldehyde and nitromethane. Vigorously stir at RT. The reaction occurs within the hydrophobic micellar core.

• Precipitation: Upon completion, the product often precipitates or oils out.

• Isolation: Simple filtration or minimal extraction with green solvent (e.g., 2-MeTHF).

Data Summary & Comparative Analysis

The following table summarizes typical yields and conditions based on substituent electronics (Hammett effects) and protocol choice.

Substrate (R-Ph-CHO)	Electronic Nature	Protocol A (DBU)	Protocol B (Cu-Chiral)	Protocol C (Green)	Typical Yield
4-NO₂-Benzaldehyde	Strong EWG	1.5 h, RT	12 h,	0.5 h, RT	>95%
4-Cl-Benzaldehyde	Weak EWG	3.0 h, RT	24 h,	2.0 h, RT	85-92%
Benzaldehyde	Neutral	6.0 h, RT	36 h,	4.0 h, RT	75-85%
4-OMe-Benzaldehyde	Strong EDG	12 h, Reflux	48 h, RT	8.0 h,	60-75%

Workflow Visualization

Figure 2: Operational workflow for the Henry reaction from setup to isolation.

Troubleshooting & Self-Validation

• Low Yield (Retro-Henry): If yield is low, the reaction may be reversing during workup.

  • Validation: Ensure the quench is acidic (pH 4-5) to protonate the alkoxide immediately. Avoid prolonged exposure to basic conditions.

• Dehydration (Nitroalkene formation): If the product spots on TLC are non-polar and UV-active, spontaneous dehydration has occurred.

  • Remedy: Lower the temperature and reduce base strength. If the alkene is the desired product, add a dehydration step (e.g.,

    ).

• Poor Enantioselectivity (Protocol B):

  • Validation: Check the moisture content of the solvent.[6] Water can compete with the chiral ligand for coordination to Copper. Use molecular sieves.

References

• Mechanism & General Utility: L. Henry, C. R. Hebd. Seances Acad. Sci.1895, 120, 1265.

• Enantioselective Copper Protocols: Evans, D. A., et al. "C2-Symmetric Copper(II) Complexes as Chiral Lewis Acids." J. Am. Chem. Soc.[16]2003 , 125, 12692.[16]

• Green Chemistry Approaches: Ballini, R., et al. "Nitroaldol Reaction in Aqueous Media." Green Chem.[15][17]2008 , 10, 1004.

• Substituent Effects & Kinetics: Pal, R., et al. "Hammett Correlation in Henry Reaction." J. Org.[16] Chem.2011 , 76, 484.[16]

• Review of Catalytic Systems: Palomo, C., et al. "Asymmetric Henry Reaction." Eur. J. Org. Chem.2006 , 1061.[10]

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Henry reaction - Wikipedia [en.wikipedia.org]
• 4. scirp.org [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Enantioselective nitroaldol (Henry) reaction using copper(II) complexes of (-)-sparteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enantioselective nitroaldol (Henry) reaction using copper(ii) complexes of (−)-sparteine - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. air.unimi.it [air.unimi.it]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. Henry Reaction [organic-chemistry.org]
• 17. DNA-Catalyzed Henry Reaction in Pure Water and the Striking Influence of Organic Buffer Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Gas Chromatography (GC) Methodologies for the Analysis of Volatile Amines

Target Audience: Analytical Chemists, Pharmaceutical Researchers, and Process Engineers Focus: Mechanistic troubleshooting, column selection, and validated protocols for volatile amine quantitation.

Introduction & Mechanistic Challenges

Short-chain volatile amines (e.g., monomethylamine, diethylamine, triethylamine) are critical building blocks in pharmaceutical synthesis, gas-scrubbing agents in petrochemical refineries, and precursors in agricultural chemicals[1][2]. However, their analysis via Gas Chromatography (GC) is notoriously difficult due to their high polarity, extreme volatility, and basic nature[3].

The Causality of Peak Tailing

The fundamental challenge in amine analysis lies in the acid-base interactions within the sample pathway. Standard fused-silica capillary columns and glass inlet liners contain exposed surface silanol groups (-Si-OH), which are weakly acidic. When highly basic volatile amines pass through the system, they undergo strong hydrogen bonding and proton transfer with these active sites[1][3].

This creates a dual-retention mechanism:

• Normal thermodynamic partitioning into the stationary phase.

• Unpredictable adsorption/desorption kinetics at the active silanol sites.

The macroscopic result is severe peak broadening, "chair-shaped" split peaks, and a loss of detector response, making reliable integration and quantitation impossible[3]. Furthermore, volatile amines are frequently analyzed in harsh matrices like water or ammonia, which can aggressively hydrolyze and strip standard siloxane stationary phases, leading to short column lifetimes[4].

Experimental Workflow & System Architecture

To establish a self-validating, robust analytical system, every node of the sample pathway—from preparation to detection—must be optimized for inertness and matrix tolerance.

Fig 1: End-to-end workflow for the GC analysis of volatile amines, from sample prep to detection.

Column Chemistry & Selection Matrix

Historically, base-modified polyethylene glycol (PEG) columns were used for amine analysis. However, PEG phases suffer from poor stability and lose chromatographic efficiency below 60 °C due to phase solidification[1][3]. Because short-chain amines are highly volatile, starting oven temperatures of 40 °C are often required to achieve sufficient retention and baseline resolution[5].

Modern solutions rely on base-deactivated, heavily cross-linked siloxane columns (e.g., Restek Rtx-Volatile Amine, Agilent Select CP-Volamine). The intensive cross-linking anchors the polymer, preventing phase stripping even after hundreds of direct water injections, while the thick film (often ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

1.0 µm) ensures adequate retention at low temperatures[1][3].

Table 1: Quantitative Comparison of GC Column Technologies for Amines

Column Technology	Matrix Tolerance (Water/Ammonia)	Low-Temp Efficiency (<60 °C)	Inertness to Free Amines	Recommended Application
Standard Siloxane (e.g., 5% Phenyl)	Poor (Water degrades phase)	Excellent	Poor (Severe tailing)	Non-polar analytes; not recommended for free amines.
Base-Modified PEG	Moderate	Poor (Phase solidifies)	Good	Pure amine samples; high-temperature separations[4].
Base-Deactivated Thick-Film Siloxane	Excellent (Highly cross-linked)	Excellent	Excellent (Symmetrical peaks)	Aqueous amine mixtures, pharma intermediates, process gas[1][5].
PLOT Columns (e.g., PoraPLOT Amines)	Good	Excellent	Good	Highly volatile amines; gas phase samples[6].

Experimental Protocols

Protocol A: Direct Aqueous Injection for High-Throughput Quantitation (GC-FID)

This protocol is designed for pharmaceutical intermediates and process monitoring where amines are present in aqueous or organic matrices at ppm to percentage levels. A generic GC-FID method can separate over 25 volatile amines in under 16 minutes[2].

System Configuration:

• Column: Rtx-Volatile Amine or Select CP-Volamine (30 m × 0.32 mm ID)[4][5].

• Inlet: Split/Splitless injector equipped with a base-deactivated, glass wool-free liner (glass wool introduces massive active surface area).

• Carrier Gas: Helium or Hydrogen at a constant flow of 2.0 mL/min[5].

Step-by-Step Methodology:

• Sample Preparation: Dilute the sample in MS-grade water or methanol to a working concentration of 20–50 µg/mL. Ensure the sample pH is highly alkaline (pH > 11) using NaOH if amines are present as salts, forcing them into their volatile free-base form.

• Injection: Inject 0.5 µL with a split ratio of 1:40 to 1:50 to prevent column overloading and ensure sharp peak focusing[5].

• Temperature Program:

  • Initial: 40 °C (Hold for 2.0 min) to trap highly volatile methylamine and dimethylamine[5].

  • Ramp 1: 11 °C/min to 120 °C.

  • Ramp 2: 33 °C/min to 250 °C (Hold for 3.0 min) to bake out heavy matrix contaminants[5].

• Detection: Flame Ionization Detector (FID) set to 240 °C[5].

• System Suitability (Self-Validation): Prior to sample runs, inject a 50 ppm standard of diethylamine. Calculate the Asymmetry Factor (

  ). If > 1.3, the inlet liner has become active and must be replaced immediately.

Protocol B: Trace Analysis via Derivatization (GC-ECD/MS)

For environmental monitoring of secondary amines (which are precursors to carcinogenic nitrosamines), direct injection lacks the required sensitivity and is prone to trace-level adsorption[7]. Derivatization with pentafluorobenzenesulfonyl chloride (PFBSC) alters the chemical structure, replacing the active N-H proton with a bulky, halogenated sulfonamide group. This eliminates silanol interactions and adds electronegative fluorine atoms for ultra-sensitive Electron Capture Detection (ECD)[7].

Step-by-Step Methodology:

• Extraction: Collect the aqueous sample (or impinger solution from air sampling). Adjust to pH 12 using 1M NaOH.

• Derivatization Reaction: Add 100 µL of PFBSC reagent (10 mg/mL in acetonitrile) to 5 mL of the alkaline sample[7].

• Incubation: Vortex and heat the mixture at 60 °C for 30 minutes to drive the conjugation reaction to completion.

• Liquid-Liquid Extraction: Add 2 mL of GC-grade hexane. Vortex vigorously for 2 minutes to extract the hydrophobic amine derivatives into the organic layer.

• Analysis: Inject 1.0 µL of the hexane layer into a standard non-polar GC column (e.g., DB-5 or Rtx-5).

• Detection: Utilize ECD or GC-MS (Negative Chemical Ionization mode) for sub-ppb level quantitation.

References

• Restek Corporation. "Advanced Capillary Column Technology Improves Analysis of Volatile Amines." Restek.com. Available at:[Link]

• Restek Corporation. "Robust GC Analysis of Volatile Amines on the Rtx-Volatile Amine Column." GCMS.cz. Available at:[Link]

• American Laboratory. "An Advanced Base-Deactivated Capillary Column for Analysis of Volatile Amines, Ammonia, and Alcohols." Americanlaboratory.com. Available at:[Link]

• LCGC International. "Generic GC–FID for Volatile Amine Quantitation in Pharma." Chromatographyonline.com. Available at:[Link]

• Agilent Technologies. "Determination of Volatile Amines using an Agilent J&W Select CP-Volamine GC Column." Agilent.com. Available at:[Link]

• Agilent Technologies. "Analysis of volatile amines." Agilent.com. Available at:[Link]

• MDPI. "Determination of Gaseous and Particulate Secondary Amines in the Atmosphere Using Gas Chromatography Coupled with Electron Capture Detection." MDPI.com. Available at:[Link]

Sources

• 1. Advanced Capillary Column Technology Improves Analysis of Volatile Amines [discover.restek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. gcms.cz [gcms.cz]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

identifying synthesis by-products of nitrophenylpropanamine preparation

The following technical guide addresses the identification and mitigation of synthesis by-products during the preparation of 1-(4-nitrophenyl)propan-2-amine . This specific isomer is a critical intermediate in the development of phenethylamine-class pharmaceuticals and requires precise chemoselective control to avoid over-reduction or polymerization.

Core Directive & Scope

User Warning: This guide focuses on the chemoselective synthesis where the aromatic nitro group (

) is preserved while the aliphatic nitroalkene is reduced to an amine. This is thermodynamically challenging; the most common failure mode is "over-reduction" to the diamine or "under-reduction" to the ketone.

Safety Advisory: Nitro-substituted styrenes and their intermediates are energetic materials. Dry residues can be shock-sensitive. Always maintain wet cakes during intermediate filtration.

Synthesis Pathway & Failure Modes (Visualized)

The following diagram maps the "Happy Path" (Target) against the critical "Failure Nodes" (By-products). Use this to diagnose where your reaction deviated.

Figure 1: Reaction logic flow identifying critical branching points for impurity generation.

Troubleshooting Guides (By Reaction Stage)

Module A: The Henry Reaction (Formation of the Nitroalkene)

Context: Condensation of 4-nitrobenzaldehyde with nitroethane.[1] Primary Issue: The reaction mixture turns into a dark, intractable tar (The "Red Gum" scenario).

Symptom	Probable Cause	Technical Solution
Product is an oil, not a solid	Incomplete Dehydration (By-product B)	The intermediate -nitroalcohol did not eliminate water. Fix: Reflux with a catalytic amount of -toluenesulfonic acid (PTSA) or increase reaction temperature to drive the equilibrium toward the alkene [1].
Low Yield / Red Tar	Polymerization (By-product A)	Nitroalkenes are Michael acceptors and prone to polymerization in the presence of excess base or heat. Fix: Use a catalytic base (ammonium acetate) rather than stoichiometric strong base. Keep temperature <80°C.

Q: My NMR shows a doublet at ~5.2 ppm that disappears with

shake. Is this product? A: No. This is the -nitroalcohol intermediate (hydroxyl proton). The target nitroalkene should show a distinct vinylic proton singlet (or fine multiplet) around 8.0–8.1 ppm . You must force dehydration.

Module B: The Reduction (The Critical Step)

Context: Reducing the alkene (

) and aliphatic nitro ( ) to an amine ( ) without touching the aromatic nitro ( ). Primary Issue: Loss of Chemoselectivity.

Scenario 1: The "Over-Reduced" Product

Observation: LC-MS shows a major peak at M-30 relative to the target mass. Diagnosis: You have reduced the aromatic nitro group to an amine, forming 1-(4-aminophenyl)propan-2-amine (By-product D). Mechanism: Standard hydrogenation (Pd/C +

) or Lithium Aluminum Hydride ( ) are too aggressive. They reduce all unsaturation. Corrective Action:

• Switch to Sodium Borohydride (

  ) with Copper(II) Chloride ( ) .[2][3][4] This system generates in situ boride species that selectively reduce the electron-deficient alkene and aliphatic nitro group while sparing the aromatic nitro [2].

• Alternatively, use Iron powder in acidic media (Bechamp conditions) if you want the diamine, but avoid it here.

Scenario 2: The "Nef" Ketone

Observation: Product smells sweet/fruity. IR shows a strong carbonyl stretch at ~1715

. Mass is M+1 (relative to target amine). Diagnosis: 4-Nitrophenylacetone (By-product C). Mechanism: During reduction, an imine intermediate is formed. If the reaction mixture is quenched with aqueous acid before the imine is fully reduced to the amine, the imine hydrolyzes to the ketone (Nef Reaction logic) [3]. Corrective Action:

• Ensure the reduction runs to completion before adding water.

• Maintain a slightly basic or neutral pH during the initial quench.

Scenario 3: The "Dimer"

Observation: High molecular weight impurities (M+ > 300). Yellow/Orange solids. Diagnosis: Azoxy or Azo dimers (By-product E). Mechanism: Partial reduction of the aromatic nitro group creates nitroso (

) and hydroxylamine ( ) intermediates. Under basic conditions, these condense to form linkages [4]. Corrective Action: Avoid high pH during workup. Keep the reaction dilute to prevent intermolecular coupling.

Analytical Data Reference Table

Use this table to confirm identity via LC-MS and

H NMR.

Compound	Role	MW ( g/mol )	Key MS Ion (ESI+)	Diagnostic NMR Signal ( )
1-(4-nitrophenyl)-2-nitropropene	Intermediate	208.17	209	8.12 (s, 1H, Vinyl C=CH)
1-(4-nitrophenyl)propan-2-amine	TARGET	180.20	181	1.15 (d, 3H, ), 3.2 (m, 1H, CH-N)
4-Aminophenylpropanamine	By-product D	150.22	151	3.5-4.0 (broad s, )
4-Nitrophenylacetone	By-product C	179.17	180	2.25 (s, 3H, ), 3.85 (s, 2H, )
4,4'-Azobis(...)	By-product E	>300	>300	Complex aromatic region; absence of

FAQ: Rapid Fire Troubleshooting

Q: Can I use

at low temperatures to prevent aromatic reduction? A: Risky. Even at -78°C, LAH is a potent hydride donor. It will likely attack the aromatic nitro group to some extent, leading to a difficult separation of nitro-amine and diamine. The or systems are superior for this specific chemoselectivity [5].

Q: My product turned purple on the bench. Why? A: Amines are prone to oxidation. If you have trace amounts of the diamine (By-product D), the aniline moiety oxidizes rapidly in air to form "aniline purple" (mauveine-like dyes). Store the amine as a hydrochloride salt (

) to ensure long-term stability.

Q: How do I remove the "Red Gum" polymer from my glassware? A: The nitrostyrene polymer is resistant to acids. Use acetone or ethyl acetate with sonication. If stubborn, a base bath (KOH/Isopropanol) degrades it, but use caution.

References

• Henry Reaction Thermodynamics: Luzzio, F. A. (2001). The Henry reaction: recent examples. Tetrahedron, 57(5), 915-945.

• Chemoselective Reduction (NaBH4/CuCl2): Yoo, B. W., et al. (2006). Selective reduction of nitroalkenes to nitroalkanes with sodium borohydride in the presence of CuCl2. Synthetic Communications, 36(21), 3209-3214.

• Nef Reaction Mechanism: Ballini, R., & Petrini, M. (2004). The Nef reaction: a modern tool for the transformation of nitro compounds.[5] Tetrahedron, 60(5), 1017-1047.

• Azo Dimer Formation: Haber, F. (1898). Über die stufenweise Reduktion des Nitrobenzols.[6] Zeitschrift für Elektrochemie, 22, 506. (Foundational mechanism for nitro-coupling).

• Borohydride Selectivity: Ganem, B., & Osby, J. O. (1986). Experimental probes of the mechanism of reduction of nitroalkenes by sodium borohydride. Chemical Reviews, 86(5), 763-780.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride [beilstein-journals.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. (Open Access) A Selective Reduction of Aromatic Nitro Compounds to Amines from Pd Doped TiO2 Catalyzed Nano Catalyst: Nitro reduction using Pd doped TiO2 Catalyst (2021) | G.O.Obaiah GudekoteObaiah [scispace.com]

optimizing reaction conditions for the synthesis of substituted benzylamines

Technical Support Center: Synthesis of Substituted Benzylamines

Ticket Subject: Optimization & Troubleshooting for Benzylamine Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open Audience: Drug Discovery & Development Teams

Executive Summary: The Reaction Landscape

Synthesizing substituted benzylamines is a cornerstone of medicinal chemistry, yet it is fraught with "silent killers" like polyalkylation, catalyst poisoning, and chemoselectivity issues. While Reductive Amination is the industry workhorse, its success depends heavily on the electronic nature of your substituents (Electron Withdrawing Groups [EWG] vs. Electron Donating Groups [EDG]).

This guide bypasses generic textbook advice to address the specific failure modes encountered in high-throughput and scale-up environments.

Diagnostic Workflow: Method Selection

Before starting, verify your route selection. Many "optimization" issues are actually "wrong method" issues.

Figure 1: Decision matrix for selecting the optimal synthesis route based on functional group tolerance and scale.

Troubleshooting Knowledge Base (Q&A)

Case #1: "I keep getting di-benzylated side products."

Diagnosis: This is the "Runaway Train" effect. The secondary amine product is often more nucleophilic than the starting primary amine, leading to a second alkylation.

Root Cause:

• Stoichiometry: Using a 1:1 ratio or excess aldehyde.

• Reagent Choice: Using NaBH₄ or NaBH₃CN in methanol allows the aldehyde to remain reactive alongside the product amine.

The Fix:

• Switch to STAB (Sodium Triacetoxyborohydride): STAB is less reactive than NaBH₄ and does not reduce the aldehyde/ketone significantly at room temperature. It selectively reduces the iminium species.[1]

• Stepwise Addition (The "Pre-formation" Protocol):

  • Stir Amine (1.0 equiv) + Aldehyde (1.0 equiv) in solvent without reductant for 1–2 hours to form the imine.

  • Then add STAB (1.4 equiv). This ensures no free aldehyde is available to react with the newly formed product.

• High-Dilution: Run the reaction at 0.1 M or lower to reduce intermolecular side reactions.

Case #2: "My reaction is stalled. The imine won't form."

Diagnosis: Electronic deactivation or steric hindrance.

Root Cause:

• Electron-Donating Groups (EDG): Substituents like p-OMe or p-OH on the benzaldehyde render the carbonyl carbon less electrophilic, significantly slowing nucleophilic attack.

• Sterics: Ortho-substitution blocks the attack angle.

The Fix:

• Acid Catalysis: Add 1–2 equivalents of Acetic Acid . This protonates the carbonyl oxygen (making it more electrophilic) or the hemiaminal intermediate (facilitating water loss).

• Dehydrating Agents: Add activated 4Å Molecular Sieves or MgSO₄ to the reaction pot to drive the equilibrium toward the imine (Le Chatelier’s principle).

• Lewis Acids: For extremely stubborn substrates (e.g., electron-rich ketones), use Ti(OiPr)₄ (Titanium Isopropoxide). It acts as both a Lewis acid and a water scavenger.

Case #3: "I lost my nitro/halogen group during the reaction."

Diagnosis: Chemoselectivity failure.

Root Cause:

• Using Catalytic Hydrogenation (Pd/C, H₂) will almost certainly reduce nitro groups to amines and dehalogenate aryl halides (especially I and Br).

• Using NaBH₄ at elevated temperatures can sometimes touch sensitive esters or nitriles.

The Fix:

• Mandatory: Use STAB in DCE or THF at room temperature. It is chemically orthogonal to nitro, cyano, ester, and halide groups.

• Alternative: If you must use hydrogenation (e.g., for scale), use a poisoned catalyst like Pt/C (sulfided) or add a dip to the activity by using Vanadium dopants, though STAB is far more reliable for lab-scale work.

Case #4: "Work-up is a nightmare. I can't separate the product from excess aldehyde."

Diagnosis: Poor purification strategy.[2] Benzylamines often streak on silica, and aldehydes co-elute.

The Fix (Self-Validating Work-up):

• Scavenging (Chemical): After the reaction is complete, add a polymer-supported amine (e.g., Trisamine resin) to the pot and stir for 1 hour. This reacts with excess aldehyde.[3][4] Filter the resin, and your filtrate is aldehyde-free.

• The "Acid-Base Swing" (Liquid-Liquid Extraction):

  • Evaporate reaction solvent.[5][6]

  • Dissolve residue in EtOAc.

  • Extract with 1M HCl (aq). The product moves to the water layer (as salt); non-basic impurities (aldehyde, neutrals) stay in EtOAc.

  • Wash the aqueous layer with fresh EtOAc.

  • Basify the aqueous layer (pH > 12) with NaOH.

  • Extract back into EtOAc. Dry and concentrate. This yields >95% pure amine without chromatography.[1]

Optimized Protocol: The "Golden Standard" (STAB Method)

This protocol is optimized for chemoselectivity and mono-alkylation .

Reagents:

• Substituted Benzaldehyde (1.0 mmol)

• Amine (1.0–1.2 mmol)

• Sodium Triacetoxyborohydride (STAB) (1.4–1.5 mmol)

• Acetic Acid (1.0 mmol) [Optional, use if reaction is slow]

• Solvent: 1,2-Dichloroethane (DCE) [Standard] or 2-MeTHF [Green Alternative]

Step-by-Step:

• Imine Formation: In a dry vial, mix Aldehyde and Amine in solvent (5 mL, 0.2 M).

  • Checkpoint: If substrate is electron-rich (e.g., p-anisaldehyde), add Acetic Acid now.

  • Stir for 30–60 mins at Room Temp (RT).

• Reduction: Add STAB in one portion.

  • Note: Gas evolution (H₂) may occur; ensure venting.

• Monitoring: Stir at RT for 2–16 hours. Monitor by LCMS. Look for the disappearance of the imine peak (M+1).

• Quench: Add Saturated NaHCO₃ (aq) slowly. Stir for 15 mins to destroy boron complexes.

• Isolation: Perform the "Acid-Base Swing" extraction described in Case #4.

Data Summary: Reducing Agent Comparison

Feature	NaBH₄	NaBH₃CN	NaBH(OAc)₃ (STAB)
Selectivity	Low (Reduces Aldehydes)	Medium	High (Reduces Imines)
Toxicity	Low	High (Cyanide)	Low
Water Tolerance	Good	Good	Poor (Hydrolyzes)
Reaction pH	Basic	Acidic (pH 3-5)	Weakly Acidic
Use Case	Simple substrates	Historic/Legacy	Complex/Sensitive substrates

Green Chemistry Optimization

For teams prioritizing sustainability (ESG goals), replace the standard chlorinated solvents.

• Solvent Replacement: Replace DCE (Dichloroethane) with 2-MeTHF (2-Methyltetrahydrofuran) or Ethyl Acetate .

  • Note: STAB is slower in EtOAc but still effective. 2-MeTHF allows for easier water separation during work-up.

• Atom Economy: For industrial scale, Catalytic Hydrogenation is superior (Water is the only byproduct), provided the substrate tolerates it.

• Catalyst: Consider Imine Reductases (IREDs) for enantioselective synthesis if chiral centers are being generated at the benzylic position.

References

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Source: Abdel-Magid, A. F., et al. Journal of Organic Chemistry, 1996.[7] URL:[Link] Relevance: The definitive guide on using STAB for selective amination.

• Selective production of benzylamine via gas phase hydrogenation of benzonitrile. Source: ResearchGate / Heriot-Watt University. URL:[Link] Relevance: Insights into hydrogenation conditions and catalyst selection.

• Substituent Effects on the Thermodynamic Stability of Imines. Source:Journal of the American Chemical Society (JACS). URL:[Link] Relevance: Explains the electronic influence (EDG/EWG) on imine formation rates.

• Green Solvents for Reductive Amination. Source:Green Chemistry, Royal Society of Chemistry.[3][8] URL:[Link] Relevance: Validation of 2-MeTHF and other solvents as greener alternatives to DCE.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. reddit.com [reddit.com]
• 3. rsc.org [rsc.org]
• 4. reddit.com [reddit.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. ias.ac.in [ias.ac.in]

Navigating Peak Tailing of Basic Amines in HPLC: A Technical Support Guide

Welcome to our dedicated technical support center for troubleshooting peak tailing in the HPLC analysis of basic amines. As a Senior Application Scientist, I understand the frustration that arises when chromatographic peaks for basic compounds are not sharp and symmetrical. This guide is designed to provide you, our fellow researchers and drug development professionals, with a comprehensive, in-depth resource to diagnose and resolve these common but challenging issues. We will delve into the underlying causes of peak tailing and provide practical, step-by-step solutions to restore the integrity of your separations.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for basic amines?

A1: Peak tailing is a distortion where the latter half of a chromatographic peak is broader than the front half, resulting in an asymmetrical shape.[1][2] For basic compounds, particularly those containing amine functional groups, this is a frequent issue in reversed-phase HPLC.[1][3] This asymmetry is problematic because it reduces peak height, which can negatively impact the limit of quantification (LOQ).[3] Furthermore, severe tailing can complicate peak integration, leading to inaccurate and imprecise quantitative results.[2][3]

Q2: What are the primary chemical reasons for peak tailing with basic compounds?

A2: The most common cause of peak tailing for basic amines is secondary interactions between the analyte and the stationary phase.[1][3][4] In reversed-phase HPLC, which typically uses silica-based columns, residual silanol groups (Si-OH) on the silica surface are the main culprits.[1][3][5] These silanol groups can be acidic and, at mobile phase pH values above 3, can become ionized (Si-O⁻).[1][6][7] Positively charged basic analytes (protonated amines) can then undergo strong ionic interactions with these negatively charged silanol sites, leading to a secondary retention mechanism that causes peak tailing.[1][5][8]

Q3: Can my HPLC system itself contribute to peak tailing?

A3: Yes, extra-column effects, which are issues outside of the column, can certainly cause peak tailing for all compounds, not just basic amines.[4][6] These "physical problems" can include having too much or too wide of tubing, or poorly made connections that create dead volumes where the sample can disperse.[4][8] If all peaks in your chromatogram are tailing, it's a good indication that the issue may lie with the system plumbing rather than a specific chemical interaction.[2]

In-Depth Troubleshooting Guides

Issue 1: Diagnosing the Root Cause of Peak Tailing

Before implementing a solution, it's crucial to determine whether the tailing is a chemical or physical issue.

• Analyze a Neutral Compound: Inject a well-behaved, neutral compound (e.g., toluene, caffeine) under the same chromatographic conditions.

• Observe the Peak Shape:

  • If the neutral compound's peak is symmetrical: The tailing of your basic amine is likely due to a chemical interaction with the stationary phase (i.e., silanol interactions).

  • If the neutral compound's peak also tails: The problem is likely a physical issue with your HPLC system (extra-column volume).

Figure 1: Diagnostic workflow to differentiate between chemical and physical causes of peak tailing.

Issue 2: Mitigating Peak Tailing Caused by Silanol Interactions

Once you've identified chemical interactions as the culprit, the following strategies, ordered from simplest to most involved, can be employed.

The ionization state of both the basic analyte and the surface silanols is highly dependent on the mobile phase pH.[6][9]

• Expert Insight: By lowering the mobile phase pH (typically to ≤ 3), you can suppress the ionization of the silanol groups, rendering them less likely to interact with your protonated basic analyte.[3][5][7] Conversely, raising the pH to a level where the basic amine is in its neutral form can also improve peak shape, though this requires a column stable at high pH.[10]

Protocol: pH Optimization

• Determine Analyte pKa: If known, this will guide your pH selection. The goal is to work at a pH at least 2 units away from the analyte's pKa to ensure it is fully in one form (ionized or neutral).[11]

• Low pH Approach:

  • Prepare a mobile phase with a pH between 2.5 and 3.0 using an appropriate buffer (e.g., phosphate) or an acid modifier like formic acid or trifluoroacetic acid (TFA).[5]

  • Equilibrate the column thoroughly with the new mobile phase.

  • Inject your sample and assess the peak shape.

• High pH Approach (for pH-stable columns):

  • Use a column specifically designed for high pH work (e.g., hybrid silica or polymer-based columns).[1][7]

  • Prepare a mobile phase with a pH around 10 using a suitable buffer like ammonium bicarbonate or ammonium hydroxide.[10][12]

  • Equilibrate the column and inject your sample.

Table 1: Effect of Mobile Phase pH on Analyte and Silanol Group Ionization

Mobile Phase pH	Basic Amine (pKa ~9)	Silanol Group (pKa ~3.8-4.2)	Expected Interaction
< 3	R-NH₃⁺ (Ionized)	Si-OH (Neutral)	Minimized Ionic Interaction
4 - 8	R-NH₃⁺ (Ionized)	Si-O⁻ (Ionized)	Strong Ionic Interaction (Peak Tailing)
> 10	R-NH₂ (Neutral)	Si-O⁻ (Ionized)	Minimized Ionic Interaction

Buffers are crucial for maintaining a stable pH and can also help improve peak shape.[13][14]

• Expert Insight: A stable pH is critical for reproducible retention times and peak shapes, especially when the mobile phase pH is near the pKa of the analyte.[9][11] Some buffers, like phosphate, can also help to "shield" the silanol groups, reducing their interaction with basic analytes.[13] Buffer concentration is a balancing act; too low may not provide adequate buffering capacity, while too high can lead to precipitation when mixed with organic solvent.[15]

Protocol: Buffer Optimization

• Choose an Appropriate Buffer: Select a buffer with a pKa within +/- 1 pH unit of your target mobile phase pH.[12] For LC-MS applications, ensure the buffer is volatile (e.g., ammonium formate, ammonium acetate).[14]

• Optimize Concentration: Start with a buffer concentration of 10-20 mM. If peak shape is still poor, you can incrementally increase the concentration up to around 50 mM.[11] Be mindful of the buffer's solubility in your mobile phase, especially at high organic content.

• Consider Additives (Silanol Blockers): In some cases, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can effectively block the active silanol sites.[3][5][16] However, modern, high-purity columns often make this unnecessary.[3]

Figure 2: Troubleshooting strategies for mitigating peak tailing caused by secondary silanol interactions.

The choice of HPLC column is paramount for achieving good peak shape for basic compounds.[3]

• Expert Insight: Not all C18 columns are created equal. Older "Type A" silica columns have a higher concentration of acidic silanols and trace metals, which exacerbates tailing.[3] Modern "Type B" silica columns are of higher purity and have fewer and less acidic silanol groups, significantly improving peak shape for bases.[3][5] Furthermore, end-capping, a process that chemically derivatizes most of the remaining free silanols, is a standard feature of modern high-performance columns.[5][6] For particularly challenging basic compounds, columns with alternative stationary phases may be necessary.

Column Selection Guide:

• High-Purity, End-Capped Silica Columns: This should be your first choice. Look for columns marketed as "base-deactivated" or made with high-purity silica.

• Polar-Embedded Phases: These columns have a polar group (e.g., amide or carbamate) embedded in the alkyl chain.[17] This polar group can help to shield the residual silanols from interacting with basic analytes.

• Hybrid Particle Columns: These columns are made from a hybrid of silica and organic polymer, which results in fewer surface silanols and increased stability at high pH.[7]

• Polymer-Based Columns: Columns packed with polymeric particles (e.g., polystyrene-divinylbenzene) have no silanol groups and are an excellent, though less common, option for analyzing basic compounds, especially at high pH.[18]

By systematically working through these diagnostic and troubleshooting steps, you can effectively identify the cause of peak tailing for your basic amines and implement a robust solution, leading to more accurate and reliable HPLC results.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex. (n.d.).
• Peak Tailing in HPLC - Element Lab Solutions. (n.d.).
• Troubleshooting Reversed Phase Chromatography - MilliporeSigma. (n.d.).
• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. (n.d.).
• How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine - MicroSolv Technology Corporation. (2018, July 5).
• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (n.d.).
• Analysis of Short Amines without Using Ion Pair Reagent - Shodex HPLC Columns. (n.d.).
• Common Causes Of Peak Tailing in Chromatography - alwsci. (n.d.).
• Role of Buffers in Liquid Chromatography | Phenomenex. (n.d.).
• Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds - Excellence in Analytical Chemistry. (2012, November 29).
• HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies. (n.d.).
• The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography | Request PDF - ResearchGate. (n.d.).
• The Importance of HPLC Mobile Phase Additives & Buffers - MAC-MOD Analytical. (n.d.).
• Analytical HPLC Column Introduction. (n.d.).
• When should you use a buffer for HPLC, how does it work and which one to use? (2013, December 18).
• Amide or Amino HPLC Columns What are the Differences - Tech Information. (n.d.).
• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. (n.d.).
• HPLC Columns & LC Columns | Types, How to Choose, Compare - GL Sciences. (n.d.).
• HPLC Buffer Mobile Phase Considerations | Guide - SCION Instruments. (n.d.).
• The Importance of Mobile Phase pH in Chromatographic Separations. (n.d.).
• Buffers and Eluent Additives for HPLC Method Development - Element Lab Solutions. (2019, June 4).
• HPLC Peak Tailing - Axion Labs. (2022, February 15).
• Performance of amines as silanol suppressors in reversed-phase liquid chromatography | Request PDF - ResearchGate. (n.d.).
• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. (2023, November 23).
• Silica for HPLC Stationary Phases | Element formerly Crawford Scientific. (n.d.).
• The Importance of Understanding Secondary Interactions When Analysing Peptides - Chromatography Today. (2018, November 28).

Sources

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• 2. waters.com [waters.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. chromtech.com [chromtech.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds – Excellence in Analytical Chemistry [each.ut.ee]
• 11. When should you use a buffer for HPLC, how does it work and which one to use? [discover.restek.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]
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• 15. HPLC Buffer Mobile Phase Considerations | Guide [scioninstruments.com]
• 16. researchgate.net [researchgate.net]
• 17. Amide or Amino HPLC Columns What are the Differences - Tech Information [mtc-usa.com]
• 18. shodex.com [shodex.com]

stability issues of nitroaromatic compounds in methanol/water mixtures

Welcome to the Technical Support Center for Analytical and Formulation Sciences. This guide is specifically designed for researchers, analytical chemists, and drug development professionals encountering stability, recovery, or reproducibility issues when handling nitroaromatic compounds (e.g., TNT, nitrophenols, nitro-APIs) in methanol/water solvent systems.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will explore the underlying thermodynamic and kinetic causalities of nitroaromatic degradation, providing you with self-validating protocols to ensure absolute scientific integrity in your workflows.

Diagnostic Workflow for Nitroaromatic Instability

Before diving into specific mechanisms, use the following diagnostic logic to identify the root cause of your compound's degradation.

Troubleshooting workflow for identifying and resolving nitroaromatic instability.

Frequently Asked Questions (FAQs)

Q1: Why do my nitroaromatic standards degrade rapidly in methanol/water mixtures when left on the autosampler, even at room temperature? A: You are likely observing photoreduction . Nitroaromatics are highly susceptible to photochemical degradation under UV or ambient laboratory light. When a nitroaromatic molecule absorbs a photon, it enters an excited triplet state [3]. Methanol, being a polar protic solvent, possesses an abstractable hydrogen atom. The excited nitroaromatic abstracts this hydrogen from methanol, forming a highly reactive nitroxy radical. This initiates a cascade of reductions, sequentially converting the nitro group (-NO₂) to a nitroso (-NO), hydroxylamine (-NHOH), and ultimately an amine (-NH₂)[3].

Q2: I am using a basic methanol/water mobile phase (pH > 8) for LC-MS, and my nitroaromatic peaks are splitting or changing color. What is happening? A: This is a classic case of Nucleophilic Aromatic Substitution (SNAr) facilitated by the formation of a Meisenheimer complex [4]. The strong electron-withdrawing nature of the nitro group leaves the aromatic ring electron-deficient. In alkaline conditions, methanol forms methoxide ions (or acts as a strong nucleophile itself), which attack the electron-deficient ring. This forms a transient, highly colored anionic σ-complex (Meisenheimer complex). This intermediate can subsequently eliminate a leaving group (such as a halogen or even a nitro group), resulting in methoxy-substituted byproducts [5].

Q3: My environmental water samples containing TNT and TNB were extracted with methanol, but the concentrations dropped significantly after just a week in the dark. How do I prevent this? A: This loss is driven by microbiological and chemical hydrolysis native to the aqueous portion of your matrix. Non-acidified samples show rapid degradation of compounds like 2,4,6-Trinitrotoluene (TNT) and 1,3,5-Trinitrobenzene (TNB)[2]. The causality here is enzymatic reduction by native microbes or trace alkaline hydrolysis. By acidifying the sample to pH 2 using sodium bisulfate (NaHSO₄), you protonate reactive functional groups and denature microbial enzymes, effectively freezing the chemical profile and extending the holding time to over 28 days [2].

Mechanistic Deep Dive: Photoreduction Pathway

To fully understand the instability of your compounds under light, it is critical to visualize the electron flow. Note that dissolved oxygen actually quenches the excited triplet state; therefore, degassing your HPLC solvents can paradoxically accelerate this degradation if the vials are not protected from light [3].

Mechanistic pathway of nitroaromatic photoreduction in methanol/water mixtures.

Quantitative Data: Stability Profiles

The table below synthesizes the stability thresholds of common nitroaromatics in methanol/water mixtures to help you establish baseline expectations for your analytical runs.

Compound	Condition	Primary Degradation Mechanism	Half-life / Stability Window	Mitigation Strategy
2,4,6-Trinitrotoluene (TNT)	Unacidified Water/MeOH (Dark, 4°C)	Microbial / Chemical Hydrolysis	< 7–14 days [2]	Acidify to pH 2 with NaHSO₄
1-Nitropyrene	MeOH/Water (Ambient Light)	Photoreduction (H-abstraction)	High degradation yield (10⁻³ Φ) [3]	Use amber vials; avoid protic solvents if possible
2,4-Dinitroanisole (DNAN)	Alkaline MeOH/Water (pH > 8)	Meisenheimer Complex / SNAr	Rapid (minutes to hours) [4]	Neutralize mobile phase; use buffered systems
2,4,6-Trinitroaniline	Neutral MeOH/Water (Dark)	Stable	> 12 months [1]	Standard storage (4°C, Dark)

Step-by-Step Troubleshooting Protocols

To ensure a self-validating system, implement the following protocols. Each step is designed to eliminate a specific variable of degradation.

Protocol 1: Preparation and Storage of Light-Sensitive Nitroaromatic Standards

Objective: Prevent photochemical reduction driven by methanol's hydrogen-donating capability.

• Solvent Preparation: Prepare the methanol/water mixture. If degassing is required for HPLC, be aware that removing dissolved oxygen removes a natural triplet-state quencher. You must strictly enforce light discipline from this step forward.

• Standard Dissolution: Weigh the nitroaromatic standard and dissolve it in the solvent mixture exclusively under yellow safe-light or in a darkened hood.

• Vial Selection: Transfer the solution immediately into low-actinic (amber) glass vials. Do not use clear glass wrapped in foil, as light leakage at the cap interface is a common point of failure.

• Thermal Control: Store the prepared standards at 4°C. While photoreduction is primarily light-driven, secondary solvolysis reactions are temperature-dependent.

• Validation: Run a zero-hour injection, followed by a 24-hour injection. A peak area deviation of >2% indicates incomplete light shielding.

Protocol 2: Stabilization of Aqueous/Methanol Samples via Acidification

Objective: Halt microbial degradation and alkaline hydrolysis in mixed aqueous matrices.

• Reagent Preparation: Prepare a fresh 10% (w/v) solution of analytical-grade Sodium Bisulfate (NaHSO₄) in LC-MS grade water.

• Sample Adjustment: To your methanol/water sample extract, add the NaHSO₄ solution dropwise while gently vortexing.

• pH Verification: Use a calibrated micro-pH probe to verify the sample has reached exactly pH 2.0. Causality note: pH 2.0 is the thermodynamic sweet spot that protonates nucleophiles without inducing acid-catalyzed ester cleavage (if your molecule contains ester moieties).

• Filtration: Filter the stabilized sample through a 0.22 µm PTFE syringe filter. Do not use Nylon filters , as the polyamide backbone can interact with nitro groups and cause severe recovery losses.

• Storage: Cap tightly and store at 4°C. The sample is now chemically locked for up to 28 days [2].

References

• Bausinger, T., & Preuss, J. (2009). Stability of nitroaromatic specialty explosives in reversed-phase liquid chromatographic systems. Journal of Hazardous Materials.[Link]

• Jenkins, T. F., et al. (1995). Preservation of Water Samples Containing Nitroaromatics and Nitramines. Defense Technical Information Center (DTIC).[Link]

• Reyes, A., et al. (2010). Photodegradation Mechanisms of 1-Nitropyrene, an Environmental Pollutant: the Effect of Organic Solvents, Water, Oxygen, Phenols and Polycyclic Aromatics on the Destruction and Product Yields. PubMed Central (PMC).[Link]

• Giammar, D. E., et al. (2013). Mechanisms and Kinetics of Alkaline Hydrolysis of the Energetic Nitroaromatic Compounds 2,4,6-Trinitrotoluene (TNT) and 2,4-Dinitroanisole (DNAN). Environmental Science & Technology (ACS).[Link]

• Various Authors. (2025). The mechanism of aromatic nucleophilic substitution reaction between ethanolamine and fluoro-nitrobenzenes: An investigation by kinetic measurements and DFT calculations. ResearchGate. [Link]

preventing degradation of nitroaromatic compounds during analysis

This technical guide addresses the stability challenges of Nitroaromatic Compounds (NACs) during analytical workflows. It is designed for researchers utilizing EPA Methods (e.g., 8330B, 8091) or developing novel assays for explosives and metabolic intermediates.[1]

Topic: Preventing Degradation & Maximizing Recovery

Core Directive: NACs are chemically stubborn yet analytically fragile.[1] They possess high bond-dissociation energy (preventing easy oxidation) but are highly susceptible to photolysis , thermal decomposition , and microbial reduction .[1] This guide replaces "standard operating procedures" with "failure-proofing protocols."

Module 1: The Pre-Analytical Phase (Collection & Preservation)

Context: The most common source of "analytical error" is actually biological transformation in the sample vial before it reaches the lab.

Q: Why are my nitroaromatic recoveries low in aqueous samples despite perfect extraction?

Diagnosis: You are likely experiencing microbial reduction .[1] In aqueous matrices, ubiquitous bacteria possess nitroreductases that rapidly convert the nitro group (

) to an amino group ( ), altering the compound's identity (e.g., 2,4-DNT becomes 2-amino-4-nitrotoluene).[1]

The Fix: The "Acid-Lock" Protocol Do not rely solely on refrigeration. You must chemically arrest biological activity immediately upon collection.[1]

• Acidification: Adjust sample pH to < 2 using Sodium Bisulfate (

  ) .

  • Mechanism:[2][3][4][5] Low pH denatures microbial nitroreductases and inhibits hydrolysis.[1]

  • Constraint: Do NOT use this for Tetryl if the solvent system contains methanol (see Tetryl Exception below).

• Thermal Shock: Cool to 4°C immediately.

• Photoprotection: Use amber glass exclusively.[1] NACs undergo rapid photolysis (forming azoxy compounds) under visible light.[1]

The Tetryl Exception (Critical): Tetryl is thermally labile and hydrolytically unstable.

• Issue: In Methanol/Water mixtures, Tetryl degrades rapidly.[1]

• Solution: If Tetryl is a target, use Acetonitrile as the solvent and acidify to pH < 3. Avoid Methanol.

Module 2: Sample Preparation & Extraction

Q: My Solid Phase Extraction (SPE) recovery is inconsistent. How do I validate the extraction step?

Diagnosis: NACs are hydrophobic but polar enough to suffer from "breakthrough" if the flow rate is too high or the sorbent dries out.

The Fix: The Gravimetric Flow Control

• Flow Rate: Maintain < 10 mL/min. Fast flow prevents adequate interaction time with the C18 or polymeric phase.

• Drying: After loading, dry the cartridge for exactly 15 minutes (vacuum).

  • Why? Residual water interferes with GC derivatization or solvent exchange.[1]

  • Warning: Drying > 20 mins can cause volatile loss of mononitrotoluenes.

Visualizing the Preservation & Extraction Logic:

Figure 1: Decision tree for preserving nitroaromatic samples based on target analyte stability.

Module 3: Instrumental Analysis (GC-ECD/MS)

Context: Gas Chromatography is risky for NACs due to thermal instability.[1] The injection port is the primary "kill zone."

Q: I see "tailing" peaks and amino-degradation products in my GC chromatogram. Is my column bad?

Diagnosis: It is likely Inlet Reactivity , not the column.

• Mechanism: At temperatures >250°C, nitro groups interact with active silanol sites (-Si-OH) on the glass liner or wool, causing reductive degradation or irreversible adsorption.[1]

• Symptom: You see 2-amino-4,6-dinitrotoluene when you injected only TNT.[1]

The Fix: The Inert Flow Path Protocol

• Liner Selection: Use Deactivated liners (Siltek/Sulfinert treated).[1]

  • Avoid: Standard glass wool.[1] If wool is necessary for dirty samples, use deactivated quartz wool placed low in the liner.

• Temperature Ceiling: Set the inlet temperature to the lowest viable point (typically 200°C - 230°C).

  • Trade-off: Lower temps reduce degradation but may cause discrimination of high-boiling analytes.[1]

• Injection Mode:

  • Best: Cool On-Column (eliminates thermal stress).[1]

  • Good: PTV (Programmed Temperature Vaporization) – inject cold, heat rapidly.[1]

  • Standard: Splitless (High risk).[1] If using splitless, minimize residence time.[1]

Q: How do I confirm if the degradation is happening in the inlet or the column?

The Self-Validating Test:

• Inject the standard at a low inlet temp (e.g., 180°C).

• Inject the same standard at a high inlet temp (e.g., 280°C).

• Compare: If the peak area decreases or new "ghost peaks" appear at 280°C, your inlet is the reactor. If the peak shape is poor at both temps, the issue is the column or the detector.

Visualizing Thermal Degradation:

Figure 2: Mechanism of thermal failure in GC inlets. Active sites catalyze reduction or adsorption.

Module 4: HPLC - The Safer Alternative

Context: For thermally unstable compounds (HMX, RDX, PETN, Tetryl), HPLC is the EPA-recommended standard (Method 8330B) because it operates at ambient temperature.[1]

Q: When should I abandon GC for HPLC?

Decision Matrix:

Analyte Class	Stability Risk	Recommended Method	Critical Parameter
Nitrobenzenes	Low	GC-ECD / GC-MS	Solvent Exchange (Hexane)
Nitrotoluenes	Moderate	GC-ECD / HPLC	Inlet Temp < 250°C
Nitramines (RDX, HMX)	High	HPLC-UV	Do NOT use GC
Nitrate Esters (PETN)	Extreme	HPLC-UV	Cold storage essential

Q: My HPLC baseline is noisy, and sensitivity is low.

Troubleshooting:

• Mobile Phase: Nitroaromatics are detected via UV at 254 nm.[1]

  • Issue: Contaminated Methanol or Acetonitrile absorbs at this wavelength.[1]

  • Fix: Use HPLC-grade solvents only.[1] Filter mobile phases through 0.22 µm Nylon filters.[1]

• Column Choice: C18 (Reverse Phase) is standard.[1]

  • Optimization: If resolving 2,4-DNT from 2,6-DNT is difficult, lower the flow rate or change the organic modifier ratio (e.g., 50:50 MeOH:Water).[1]

Summary of Critical Control Points

• Preservation: Acidify (pH 2) + Cool (4°C) + Dark (Amber).

• Extraction: Dry SPE cartridges for 15 mins; do not over-dry.

• Analysis (GC): Use deactivated liners; keep inlet temp < 230°C.

• Analysis (LC): Mandatory for Nitramines (RDX/HMX); use UV 254 nm.

References

• U.S. Environmental Protection Agency. (2006).[1] Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC).[1][6] SW-846.[1][6][7] Link

• U.S. Environmental Protection Agency. (2007).[1] Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography.[1][8] SW-846.[1][6][7] Link

• Jenkins, T. F., et al. (1995).[1] Preservation of Water Samples Containing Nitroaromatics and Nitramines.[7][9][10] U.S. Army Corps of Engineers, CRREL Special Report 95-16.[1] Link

• Walsh, M. E. (2016).[1] Determination of Nitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using SPE and GC-ECD.[1][11] ResearchGate.[1] Link

• Phenomenex. (2025).[1][4] GC Injection Techniques Guide: Thermal Stability and Degradation.[1]Link

Sources

• 1. unitedchem.com [unitedchem.com]
• 2. welch-us.com [welch-us.com]
• 3. pnas.org [pnas.org]
• 4. youtube.com [youtube.com]
• 5. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. greenrivertech.com.tw [greenrivertech.com.tw]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. researchgate.net [researchgate.net]

solvent selection for flash column chromatography of polar amines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of polar amines, nitrogen-containing heterocycles, and basic drug intermediates. This guide provides mechanistic troubleshooting, field-proven standard operating protocols (SOPs), and authoritative FAQs to ensure high-purity recoveries.

The Mechanistic Root of the Problem

Why do amines cause so much trouble during flash chromatography? The causality lies in the stationary phase. Standard chromatographic silica is synthesized to be pH neutral, but its surface is covered in silanol groups (Si-OH). These silanols act as Brønsted acids 1.

When a basic amine is introduced to this acidic surface, strong hydrogen bonds and ionic interactions occur. Instead of a smooth adsorption-desorption cycle driven by your mobile phase, the amine binds tightly to the silica. This causes:

• Severe Tailing: The compound desorbs at varying, sluggish rates.

• Irreversible Binding: The compound is permanently lost on the column.

• Co-elution: Broadened peaks overlap with closely eluting impurities.

To solve this, we must either dynamically mask the silanols using basic mobile phase additives (like Triethylamine or Ammonia) or permanently eliminate the acidic environment by utilizing amine-functionalized stationary phases [[2]]().

Decision matrix for selecting the optimal chromatography phase for polar amines.

Troubleshooting Guides & FAQs

Q: My amine is streaking severely on standard normal-phase silica. How can I fix the peak shape? A: You must suppress the acid-base interaction between the silica and your compound. The traditional method is to add a basic modifier to your mobile phase. Adding 1–5% Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH) dynamically caps the acidic silanols, allowing your amine to elute in a tight band. Alternatively, modern greener approaches suggest replacing toxic Dichloromethane (DCM) entirely and using an Ethyl Acetate/TEA mixture 3.

Q: I used TEA as an additive, but now my NMR shows TEA contamination. How do I avoid this? A: TEA has a high boiling point (89°C) and often co-elutes or remains as a residual solvent during rotary evaporation.

• Solution 1: Switch to a more volatile additive like 1M Ammonia in Methanol (NH₃/MeOH) 4.

• Solution 2: Eliminate additives entirely by switching to Amine-Functionalized Silica (e.g., Biotage® KP-NH or Teledyne ISCO RediSep® Amine). These columns have primary amines covalently bonded to the silica surface, inherently shielding your compound from acidic silanols 12.

Q: My compound is highly polar and barely dissolves in DCM or Hexane. Can I still use normal-phase chromatography? A: Poor solubility in non-polar starting solvents leads to precipitation on the column head and massive pressure spikes. For highly polar amines, you should transition to Reversed-Phase (C18) Chromatography . By using an aqueous/acetonitrile gradient modified with 0.1% NH₄OH, you suppress the ionization of the amine (keeping it neutral), which maximizes its retention and separation on the hydrophobic C18 phase 5.

Q: Are there any compounds I should not run on Amine-Functionalized Silica? A: Yes. Because the stationary phase is coated with primary amines, it can act as a solid-phase reactant. Do not use amine-functionalized columns for compounds containing aldehydes, unhindered ketones, or acid chlorides, as they will covalently bind to the column via imine or amide formation.

Standard Operating Protocols (SOPs)

To ensure self-validating and reproducible results, follow these strictly defined methodologies.

SOP A: Column Equilibration with Triethylamine (TEA) for Bare Silica

If you must use standard silica, pre-treating the column with TEA prevents the target amine from being consumed by the most active acidic sites.

• Preparation: Prepare a solvent mixture of Hexane containing 5% TEA (v/v).

• Saturation: Flush the bare silica column with 3 Column Volumes (CV) of the Hexane/TEA mixture. Validation step: The eluent dripping from the column should test basic on pH paper.

• Equilibration: Flush the column with 3 CV of your starting mobile phase (e.g., 100% Hexane or DCM) without TEA. This removes excess TEA from the interstitial volume while leaving the silanols capped.

• Execution: Load your sample and run your standard gradient (e.g., Hexane to Ethyl Acetate).

SOP B: Preparing a Greener Amine Gradient (Heptane/Ethyl Acetate/Ethanol/NH₄OH)

DCM/MeOH gradients are notorious for dissolving small amounts of silica, which end up in your final product. This protocol utilizes a greener, highly effective solvent system for polar amines 6.

• Prepare Solvent A: 100% Heptane.

• Prepare Solvent B (EEA Blend): Mix 73% Ethyl Acetate, 25% Ethanol, and 2% of a 30% aqueous NH₄OH solution.

• Gradient Run: Start at 10% Solvent B in Heptane. Run a shallow gradient up to 100% Solvent B over 15 CV.

• Recovery: Collect fractions and evaporate under reduced pressure (150 mbar at 40 °C).

Quantitative Data: Solvent & Phase Selection Matrix

Summarizing the best practices for amine chromatography into a comparative matrix allows for rapid decision-making.

Stationary Phase	Recommended Solvent System	Additive / Modifier	Mechanism of Action	Typical Recovery
Standard Silica (Bare)	DCM / Methanol	1–5% TEA or NH₃	Dynamically masks acidic Brønsted silanols.	60–80%
Standard Silica (Greener)	Heptane / Ethyl Acetate	1–2% TEA or NH₄OH	Avoids chlorinated solvents; caps silanols.	70–85%
Amine-Functionalized Silica	Hexane / Ethyl Acetate	None Required	Surface pre-modified with primary amines.	>90%
Reversed-Phase (C18)	Water / Acetonitrile	0.1% NH₄OH	Ion suppression; keeps amine neutral for C18 binding.	>95%

References

• Biotage. "When should I use an amine-bonded silica for flash chromatography?" Biotage Knowledge Base.1

• Teledyne ISCO. "RediSep amine functionalized column: Purification of high pKa organic compounds." Teledyne ISCO Application Notes.2

• Biotage. "Successful flash chromatography." Biotage White Papers.5

• Organic Syntheses. "Acid-Mediated Hydroaminomethylation of Unactivated Alkenes." Org. Synth.6

• Journal of Chemical Education. "Elimination of Dichloromethane from the Introductory Organic Chemistry Teaching Laboratory." ACS Publications.3

• Google Patents (WO2017221092A1). "Triazolopyridine compounds and uses thereof." Patent Database.4

Sources

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• 2. teledyneisco.com [teledyneisco.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2017221092A1 - Triazolopyridine compounds and uses thereof - Google Patents [patents.google.com]
• 5. biotage.com [biotage.com]
• 6. orgsyn.org [orgsyn.org]

Technical Support Center: Managing Thermal Stability of Nitroaromatic Derivatives in DSC Analysis

Welcome to the Advanced Thermal Analysis Support Center. Nitroaromatic compounds and their derivatives are highly energetic materials characterized by their tendency to undergo violent, exothermic decomposition[1]. Analyzing these compounds via Differential Scanning Calorimetry (DSC) presents unique challenges, primarily due to the risk of sample evaporation masking true decomposition exotherms, and the potential for autocatalytic thermal runaway[2].

This guide provides drug development professionals and thermal scientists with field-proven troubleshooting strategies, self-validating experimental protocols, and mechanistic insights to ensure safe, accurate, and reproducible DSC data.

Frequently Asked Questions (Troubleshooting & Causality)

Q1: Why am I only seeing an endothermic melting peak, but no exothermic decomposition for my nitroaromatic sample, even though it is known to be energetic?

Cause: You are likely using a standard aluminum pin-hole (vented) crucible. Nitroaromatics often have boiling points or sublimation temperatures that overlap with their decomposition onset temperatures (

). In a vented crucible, the compound evaporates before it can reach its critical decomposition temperature, completely masking the exothermic hazard[3]. Solution: You must use a high-pressure, gold-plated crucible sealed under a nitrogen atmosphere [1]. Gold ensures chemical inertness against reactive decomposition byproducts, while the hermetic seal suppresses evaporation, forcing the sample to remain in the condensed phase so the sole thermal decomposition process can be accurately recorded[1].

Q2: My DSC curves for dinitrobenzene mixtures show inconsistent decomposition enthalpies ( ) across different runs. How can I validate my data?

Cause: Inconsistent

values (which typically hover around -2500 J/g for dinitrobenzenes[4]) usually indicate a micro-leak in the crucible seal during the pressure spike of the decomposition event. If gas escapes, heat is carried away, artificially lowering the integrated enthalpy. Solution (The Self-Validating Protocol): Implement a strict pre- and post-run mass check. Weigh the sealed crucible on a microbalance before placing it in the DSC. After the run, weigh it again. If the mass difference exceeds 0.1%, the seal has failed. The data must be discarded, as the calculated is invalid.

Q3: How do I determine if the decomposition of my nitroaromatic derivative is autocatalytic?

Cause: Many nitroaromatics undergo autocatalytic decomposition, where the gaseous products (like

) act as catalysts for further decomposition[2]. Solution: Run the DSC at multiple, tightly controlled heating rates (e.g., 1, 2, 5, and 10 °C/min)[1]. If the reaction is autocatalytic, you will often observe a sharp, almost vertical exothermic peak at lower heating rates, or a double peak indicating the formation of intermediate radical species[1]. For a definitive assessment, isothermal DSC or Accelerating Rate Calorimetry (ARC) should be used in tandem[4].

Mechanistic Pathways & Experimental Workflows

To accurately interpret DSC thermograms of nitroaromatics, one must understand the underlying physical and chemical transformations. The decomposition typically initiates via homolytic cleavage of the

bond, followed by decarboxylation (if carboxylic groups are present, as in nitrobenzoic acids) and the evolution of reactive gases[5].

Caption: Autocatalytic thermal decomposition pathway of nitroaromatic compounds.

Standard Operating Procedure: DSC Analysis of Nitroaromatics

This protocol is designed to be a self-validating system to ensure maximum trustworthiness of the thermodynamic data.

Step 1: Sample Preparation & Mass Control

• Tare a high-pressure gold-plated crucible and its corresponding lid on a microanalytical balance.

• Carefully weigh 1.0 to 3.0 mg of the nitroaromatic sample into the crucible. Caution: Do not exceed 3.0 mg to prevent explosive damage to the DSC sensor during the exotherm.

• Hermetically seal the crucible using a specialized high-pressure press.

• Validation Check 1: Record the total mass of the sealed crucible (

  ).

Step 2: Instrument Setup

• Place the sealed sample crucible and an empty sealed reference crucible into the DSC cell.

• Purge the cell with dry Nitrogen (

  ) at a constant flow rate of 50 mL/min to ensure an inert environment and efficient heat transfer[1].

Step 3: Thermal Programming

• Equilibrate the system at 30 °C for 5 minutes.

• Apply a linear heating rate. For kinetic modeling (Kissinger/Ozawa methods), perform separate runs on fresh samples at 1.0, 2.0, 5.0, and 10.0 °C/min[1][5].

• Heat the sample to a maximum of 400 °C (most nitroaromatics exhibit peak exothermic activity between 250 °C and 400 °C)[6].

Step 4: Post-Run Validation

• Allow the cell to cool to room temperature.

• Remove the sample crucible and weigh it immediately (

  ).

• Validation Check 2: Calculate

  . If , discard the thermogram. The seal was compromised, and the calculated heat of decomposition ( ) will be falsely low.

Caption: Self-validating experimental workflow for DSC analysis of energetic materials.

Quantitative Data Summary

Understanding the baseline thermal parameters of common nitroaromatics helps in predictive modeling and risk assessment. The decomposition of these compounds is typically a single n-order reaction, heavily dependent on the position of the nitro group on the aromatic ring[6].

Table 1: Thermal Decomposition Parameters of Nitrobenzoic Acid Isomers Data derived from high-precision DSC and TG analysis[5][6].

Compound	Abbreviation	Apparent Activation Energy ( )	Enthalpy Range ( )	Thermal Stability Order
p-Nitrobenzoic acid	PNBA	157.00 kJ/mol	335.61 - 542.27 J/g	Lowest
o-Nitrobenzoic acid	ONBA	131.31 kJ/mol	335.61 - 542.27 J/g	Intermediate
m-Nitrobenzoic acid	MNBA	203.43 kJ/mol	335.61 - 542.27 J/g	Highest

Note: The position of the nitro group significantly impacts the temperature required to reach the maximum conversion rate. MNBA requires the highest temperature, indicating superior thermal stability compared to PNBA and ONBA[6]. Storage temperatures for these derivatives should strictly not exceed 165 °C to prevent thermal runaway[5][6].

Table 2: Exothermic Activity of Nitrobenzene Mixtures Data demonstrating the extreme energetic potential of nitroaromatic mixtures[4].

Mixture Composition	Exothermic Range	Enthalpy ( )	Hazard Implication
Pure Nitrobenzene	300 °C - 500 °C	~ -2500 J/g	Very Energetic
Nitrobenzene + 20-30% Dinitrobenzene	263 °C - 500 °C	~ -2500 J/g	Decreased thermal stability; lower onset temperature

References

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. ACS Publications. Available at:[Link]

• Analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by DSC and thermogravimetric method. SciELO. Available at:[Link]

• Thermal hazard assessment of nitrobenzene/dinitrobenzene mixtures. PubMed (NIH). Available at:[Link]

• Study on the Thermal Decomposition Risk of 3,7-Dinitro-1,3,5,7-tetraazabicyclo[3,3,1]nonane under Different Conditions. PMC (NIH). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study on the Thermal Decomposition Risk of 3,7-Dinitro-1,3,5,7-tetraazabicyclo[3,3,1]nonane under Different Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thermal hazard assessment of nitrobenzene/dinitrobenzene mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]

Technical Support Center: Minimizing Impurity Formation in Large-Scale Amine Synthesis

Current Status: Operational Support Tier: Level 3 (Process Optimization & Scale-Up) Subject: Impurity Mitigation Strategies for Amine Synthesis

Introduction: The Purity-Yield Paradox

In large-scale amine synthesis, the challenge is rarely just "making the molecule." It is making the molecule without carrying forward trace metals, genotoxic impurities (GTIs), or difficult-to-separate oligomers. As you scale from gram to kilogram, the thermal mass and mixing dynamics change, often favoring side reactions that were invisible on the bench.

This guide addresses the three most critical failure modes in amine scale-up:

• Polylation during reductive amination.

• Residual Metal Contamination in Buchwald-Hartwig couplings.

• Nitrosamine Formation (regulatory critical).[1]

Module 1: Reductive Amination

The Workhorse of Amine Synthesis

Troubleshooting Guide

Q: Why am I seeing significant dialkylated impurity (tertiary amine) when synthesizing a secondary amine?

A: This is a classic "competitive reduction" error. In a one-pot protocol, if the reducing agent is added before the imine is fully formed, or if the reducing agent is too aggressive, the newly formed secondary amine product reacts with the remaining carbonyl starting material to form an enamine/iminium species, which is then reduced again.

Corrective Protocol (The "Stepwise" Shift):

• Imine Formation: Stir the amine and carbonyl without the reducing agent first. Use a dehydrating agent (Ti(OiPr)₄ or molecular sieves) or azeotropic distillation to drive the equilibrium to the imine.

• Check Completion: Do not proceed until Carbonyl < 1% by HPLC/GC.

• Controlled Reduction: Only then add the reducing agent.

Q: I switched from NaBH₄ to STAB (Sodium Triacetoxyborohydride) and my yield improved, but reaction time doubled. Why?

A: STAB is sterically bulky and electron-deficient compared to Sodium Borohydride. This makes it chemoselective —it reduces imines much faster than aldehydes/ketones. The slower reaction time is the price you pay for purity. It prevents the "Alcohol Impurity" (direct reduction of the carbonyl) and suppresses dialkylation.

Visualizing the Competitive Pathways

The following diagram maps the critical divergence points where impurities are born.

Figure 1: Mechanistic pathways in reductive amination. Red dashed lines indicate impurity formation routes caused by poor selectivity or incomplete imine formation.

Comparative Data: Reducing Agents

Reducing Agent	Chemoselectivity (Imine vs. Carbonyl)	Toxicity Risk	Scale-Up Suitability	Best For
Sodium Borohydride (NaBH₄)	Low	Low	High (Cheap)	Simple amines where dialkylation is not possible.
Sodium Cyanoborohydride (NaBH₃CN)	High	High (HCN gas)	Low (Safety controls req.)	Bench-scale optimization; rarely first choice for kg-scale.
STAB (NaBH(OAc)₃)	Excellent	Low	High	Complex substrates; preventing over-alkylation.
Hydrogenation (H₂/Pd-C)	Variable	Low	High	Aromatic amines; requires specialized pressure vessels.

Module 2: Buchwald-Hartwig Amination

Managing Metal Contamination [2]

Troubleshooting Guide

Q: My reaction stalls at 60% conversion, and adding more catalyst doesn't help. What is killing the Pd?

A: Oxygen is the silent killer. Buchwald precatalysts (especially Generation 3 and 4) are air-stable solids but become extremely O₂-sensitive once activated in solution.

• The Fix: Sparging with nitrogen is often insufficient for large vessels. Use strict Schlenk lines or active vacuum/nitrogen cycling (3x minimum).

• Check Solvents: Peroxides in ethers (THF, Dioxane) can oxidize the phosphine ligands, deactivating the catalyst. Test solvents for peroxides prior to use.

Q: My final API has 150 ppm Palladium. The limit is 10 ppm. Crystallization isn't working.

A: Crystallization often occludes metals inside the lattice.[3] You need a Chemisorption step before crystallization.

Protocol: The "Scavenge and Filter" System

• Dilution: Dilute the crude reaction mixture (post-workup) in a non-coordinating solvent (THF or Toluene).

• Scavenger Addition: Add SiliaMetS® Thiol or Trimercaptotriazine (TMT) functionalized silica (typically 5-10 wt% relative to product).

• Heat & Stir: Heat to 50°C for 4-12 hours. Adsorption kinetics are slow at room temperature.

• Filtration: Filter through a 0.45 µm pad (Celite alone is not enough; use an activated carbon cartridge if possible).

• Validation: Test filtrate via ICP-MS before proceeding to crystallization.

Visualizing the Pd Removal Workflow

Figure 2: Decision tree for residual palladium removal. Note the "Test" step is critical before the final crystallization to prevent occluding metals.

Module 3: Genotoxic Impurities (Nitrosamines)

The Regulatory "Red Flag"

Critical FAQ

Q: How do I ensure my amine synthesis is compliant with ICH M7 regarding nitrosamines?

A: Nitrosamines (NDSRIs) form when secondary amines react with nitrosating agents (nitrites/nitrates) under acidic conditions.[1][4]

• Source Control: Audit your raw materials. Sodium Nitrite is a common reagent in other steps; cross-contamination in the plant is a major risk.

• Quenching: If a nitrosating step is unavoidable upstream, use a scavenger like Ascorbic Acid or Sulfamic Acid to destroy residual nitrite before introducing the amine.

• Avoidance: Never use secondary amines in the presence of unquenched nitrites at low pH.

References

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996.[5]

• Buchwald-Hartwig Scale-Up: "Scale-Up Guide: Buchwald-Hartwig Amination." Sigma-Aldrich Technical Guides.

• Palladium Removal: Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 2005.[6]

• Nitrosamine Mitigation: "Control of Nitrosamine Impurities in Human Drugs." U.S. Food and Drug Administration (FDA) Guidance, 2021.

• Self-Limiting Alkylation: "Synthesis of Secondary Amines via Self-Limiting Alkylation." ACS Central Science, 2024.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biotage.com [biotage.com]
• 4. fda.gov [fda.gov]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]

Reference Data & Comparative Studies

validation of HPLC method for 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine analysis

Title: Analytical Method Validation for 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine: A Comparative Guide to Column Selectivity and ICH Q2(R2) Compliance

Executive Summary

Developing a robust High-Performance Liquid Chromatography (HPLC) method for basic, sterically hindered aromatic amines requires moving beyond default column chemistries. This guide objectively evaluates the performance of standard Octadecylsilane (C18) columns against Pentafluorophenyl (PFP) stationary phases for the analysis of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine . By anchoring our experimental design in the modernized [1] and [2], we establish a self-validating protocol that ensures data integrity, specificity, and lifecycle robustness.

The Analytical Challenge & Causality of Column Selection

Expertise & Experience: Why C18 Fails and PFP Succeeds

The target analyte, 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, presents a trifecta of chromatographic challenges:

• High pKa Basic Amine: The tert-butylamine moiety is highly basic. Under standard acidic reversed-phase conditions, it is fully protonated, leading to poor retention and severe peak tailing due to secondary interactions with residual silanols on standard silica supports[3].

• Positional Isomers: Synthesis often generates structurally identical isomers (e.g., variations in the methoxy/nitro positions) that possess identical hydrophobicity.

• Electron Density: The aromatic ring is polarized by an electron-donating methoxy group and a strongly electron-withdrawing nitro group.

The C18 Limitation: Standard C18 columns rely exclusively on dispersive (hydrophobic) interactions. Because the protonated amine is highly polar, it elutes near the void volume on a C18 column, co-eluting with matrix interferences and failing the specificity requirements of[1].

The PFP Advantage: To solve this, we employ a[4]. The highly electronegative fluorine atoms on the PFP phase create a strong dipole, while the phenyl ring facilitates

interactions[3]. Because the analyte's nitro group drastically alters the electron cloud density of its aromatic ring, the PFP column acts as an electron acceptor, providing orthogonal selectivity that perfectly resolves the target analyte from its positional isomers[3].

Fig 1. Logical workflow for HPLC column selection and validation based on analyte properties.

Self-Validating Experimental Protocol

Trustworthiness: Built-in System Suitability

To ensure the method is a self-validating system, every analytical sequence must begin with a System Suitability Test (SST). The sequence is automatically aborted if the SST criteria are not met, guaranteeing that no invalid data is reported.

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water. (Causality: TFA acts as an ion-pairing reagent, masking residual silanols and improving the peak shape of the basic amine).

  • Mobile Phase B: 100% Acetonitrile.

• Chromatographic Conditions:

  • Column: PFP Core-Shell (100 x 4.6 mm, 2.7 µm).

  • Flow Rate: 1.0 mL/min.

  • Gradient: 5% B to 60% B over 10 minutes, hold for 2 minutes, re-equilibrate for 3 minutes.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

• System Suitability Testing (SST):

  • Inject a resolution standard containing the target analyte and its closest eluting isomer (des-nitro impurity) at 10 µg/mL.

  • Self-Validating Criteria: Resolution (

    ) , Tailing Factor ( ) , and %RSD of 5 replicate injections .

Data Presentation: Comparative Performance & Validation

The following tables summarize the empirical data comparing the C18 approach versus the optimized PFP method, followed by the formal validation results aligned with[5].

Table 1: Column Selectivity Comparison (C18 vs. PFP)

Chromatographic Parameter	Standard C18 Column	PFP Column (Optimized)	USP <1225> Requirement
Retention Time ( )	1.8 min (near void)	5.4 min
Tailing Factor ( )	1.85 (severe tailing)	1.12 (symmetrical)
Resolution ( ) vs. Isomer	1.1 (co-elution)	3.4 (baseline separation)
Theoretical Plates ( )	4,500	14,200

Table 2: ICH Q2(R2) Validation Summary (PFP Column)

Validation Parameter	Methodology / Test Condition	Result	Acceptance Criteria
Specificity	Blank, Placebo, and Impurity Spikes	No interference at 5.4 min	Peak purity angle < threshold
Linearity / Range	5 levels: 25% to 150% of nominal conc.
Accuracy (Recovery)	Spiked samples at 50%, 100%, 150%	99.4% - 100.8%	98.0% - 102.0%
Repeatability	6 replicate injections at 100% conc.	%RSD = 0.6%	%RSD
Robustness	pH, column temp	in all conditions	, %RSD

Causality in Validation Results: Why did the PFP column pass validation while the C18 failed? The poor retention on the C18 column placed the analyte peak in the region of early-eluting matrix components, leading to variable integration and failing accuracy (recovery varied by

). The PFP column shifted the analyte to a clean baseline region, ensuring robust integration and a highly precise %RSD of 0.6%[6].

Conclusion

Method development is not a one-size-fits-all endeavor. For complex basic molecules like 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, standard C18 columns fail to provide the necessary specificity. By understanding the underlying chemical interactions and leveraging the orthogonal selectivity of a PFP stationary phase, we developed a robust, self-validating method that fully complies with the modernized [6].

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

• USP <1225> Validation of Compendial Procedures . BA Sciences / United States Pharmacopeia. [Link]

• HPLC Column Selection: Core to Method Development (Part II) . Welch Materials, Inc. [Link]

• Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column . Restek Corporation.[Link]

• Recent Advances in Analytical Method Validation as per ICH Q2(R2) . International Journal of Pharmaceutical Sciences.[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. USP <1225> Method Validation - BA Sciences [basciences.com]
• 3. welch-us.com [welch-us.com]
• 4. メソッド開発とカラム選択：FluoroPhenyl 固定相はどのようにHILIC・逆相の両モードで作用するのか | Restek [discover.restek.com]
• 5. biospectra.us [biospectra.us]
• 6. ijpsjournal.com [ijpsjournal.com]

A Comparative Guide to the Synthesis of Substituted Phenethylamines: Henry Reaction vs. Reductive Amination

Substituted phenethylamines represent a privileged structural scaffold in medicinal chemistry, neuropharmacology, and drug development. They form the core of endogenous neurotransmitters (e.g., dopamine), central nervous system stimulants (e.g., amphetamines), and complex psychedelic research chemicals (e.g., the 2C-x series). Synthesizing these compounds efficiently requires selecting an optimal route based on precursor availability, desired stereochemistry, safety, and scale.

As an application scientist, choosing between the two most prominent synthetic methodologies—the Henry reaction (nitroaldol condensation) followed by reduction and the reductive amination of substituted phenylacetones —requires a deep understanding of reaction kinetics and thermodynamic control. This guide critically compares these routes, providing mechanistic causality, quantitative performance data, and self-validating experimental protocols.

Mechanistic Causality & Reaction Design

Route A: The Henry Reaction & Nitroalkene Reduction

The Henry reaction couples a substituted benzaldehyde with a nitroalkane (typically nitromethane) under weakly basic conditions to form a

-nitrostyrene intermediate[1]. This route is highly favored for synthesizing ring-substituted phenethylamines because substituted benzaldehydes are commercially abundant, stable, and structurally diverse.

Causality in Reduction: The reduction of the

-nitrostyrene is the critical failure point for many bench chemists. Historically, Lithium Aluminum Hydride ( ) has been the standard due to its potent ability to reduce both the alkene and the nitro group simultaneously. However, poses severe thermal runaway risks at scale and often yields complex mixtures if moisture is present.

Recent field-proven advancements demonstrate that provides a highly controlled system. The low temperature is deliberately chosen to suppress the formation of dimeric side products, pushing yields above 90%[2][3]. Alternatively, a offers a scalable, room-temperature reduction that selectively targets the nitroalkene without cleaving delicate halogenated aromatic moieties[4].

Fig 1: Henry reaction pathway from benzaldehyde to phenethylamine via a β-nitrostyrene intermediate.

Route B: Reductive Amination of Phenylacetones

Reductive amination involves the condensation of a substituted phenylacetone (P2P) with ammonia or a primary amine to form an imine, which is subsequently reduced in situ to the amine[5][6]. This route is the industrial standard for synthesizing

-methylated phenethylamines (amphetamines).

Causality in Reagent Selection: Reductive amination hinges on the kinetic balance between imine formation and reduction. The reaction must be buffered to a mildly acidic pH (pH 5-6) to protonate the carbonyl oxygen—accelerating nucleophilic attack by the amine—while avoiding the full protonation of the amine itself[6]. Sodium cyanoborohydride (

) is the reagent of choice because it is stable in weak acids and selectively reduces the iminium ion without prematurely reducing the unreacted ketone. For highly stereoselective synthesis, modern biocatalytic approaches employ, which provide >97% enantiomeric excess (ee) by locking the imine intermediate into a chiral active site during hydride transfer[7][8].

Fig 2: Reductive amination of phenylacetone yielding a phenethylamine via an imine intermediate.

Comparative Quantitative Analysis

To facilitate route selection, the following table summarizes the expected performance metrics of both methodologies based on optimized literature standards[2][4][9][10]:

Parameter	Henry Reaction + Reduction	Reductive Amination
Primary Substrate	Substituted Benzaldehydes	Substituted Phenylacetones (P2P)
Typical Yield	70–95% (Highly dependent on reduction method)	75–95% (With optimized reducing agents)
Stereocontrol	Achiral (Yields primary phenethylamines)	Highly stereoselective (Using chiral catalysts or IREDs)
Scalability	Moderate ( is hazardous at scale; is preferred)	High (Industry standard, easily scaled with or )
Reaction Specificity	High (Selective for primary amines)	High (Selective formation of secondary amines if desired)
Common Byproducts	Dimers, unreduced oximes, hydroxylamines	Over-alkylated tertiary amines, alcohols (if ketone is reduced)

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems, incorporating specific checkpoints to ensure reaction integrity before proceeding to the next step.

Protocol 1: Synthesis via Henry Reaction & Catalytic Hydrogenation

Optimized for the synthesis of primary ring-substituted phenethylamines.

Step 1: Henry Condensation [1]

• Charge: In a round-bottom flask, combine substituted benzaldehyde (1.0 eq), nitromethane (1.2 eq), and ammonium acetate (0.1 eq) in glacial acetic acid.

• React: Reflux the mixture under inert atmosphere for 2–4 hours.

• Isolate: Allow the mixture to cool to room temperature, then transfer to an ice bath to precipitate the

  -nitrostyrene. Filter the bright yellow crystals and wash with cold methanol.

• Validation Checkpoint: Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1) should confirm the complete disappearance of the benzaldehyde starting material.

Step 2: Low-Temperature Catalytic Hydrogenation [2][3]

• Charge: Dissolve the

  -nitrostyrene (1.0 eq) in ethanol. Add 12 M HCl (2.5 eq) and 5% Pd/C catalyst (0.1 eq Pd).

• React: Stir the mixture vigorously under a hydrogen atmosphere (1 atm) at exactly 0°C for 3 hours. Note: Maintaining 0°C is critical to prevent the formation of dimeric side products.

• Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Validation Checkpoint: The safe removal of Pd/C via Celite filtration prevents pyrophoric ignition upon exposure to air.

• Purify: Evaporate the filtrate, neutralize the aqueous layer with 28% aqueous ammonia, and extract with

  . Dry over and concentrate to yield the pure phenethylamine.

Protocol 2: Synthesis via Reductive Amination

Optimized for the synthesis of

-methylphenethylamines and secondary amines.

Step 1: Imine Formation [6][9]

• Charge: In a dry flask, dissolve substituted phenylacetone (1.0 eq) and the primary amine/ammonia (1.5 eq) in anhydrous methanol.

• React: Stir at room temperature for 2 hours. The slightly acidic nature of the mixture (adjust to pH 5-6 with acetic acid if necessary) will catalyze the nucleophilic addition and subsequent dehydration.

• Validation Checkpoint: GC-MS or TLC must confirm the complete consumption of the ketone before the addition of the reducing agent. This prevents the formation of corresponding alcohol byproducts.

Step 2: In Situ Reduction [9][10]

• Charge: Cool the reaction mixture to 0°C using an ice bath.

• React: Cautiously add sodium cyanoborohydride (

  ) (1.5 eq) portion-wise over 20 minutes to control the exothermic release.

• Workup: Remove the ice bath and stir at room temperature for 3 hours. Quench the reaction by slowly adding saturated aqueous

  .

• Validation Checkpoint: Mild effervescence during the

  quench confirms the safe neutralization of excess borohydride.

• Purify: Extract the aqueous phase with dichloromethane (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous

  , and evaporate under reduced pressure to deliver the target amine.

References

• Kohno, M., Sasao, S., & Murahashi, S. I.

  -Nitrostyrenes". Bulletin of the Chemical Society of Japan. URL: [Link]

• Kohno, M., Sasao, S., & Murahashi, S. I.

  -Nitrostyrenes". Oxford Academic. URL: [Link]

• ChemRxiv. "One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride". URL: [Link]

• European Union Drugs Agency. "Methamphetamine drug profile". URL: [Link]

• OpenStax. "24.6 Synthesis of Amines – Organic Chemistry". URL: [Link]

• ResearchGate. "Characterization of imine reductases in reductive amination". URL: [Link]

• MDPI. "Chemoenzymatic Synthesis of Selegiline: An Imine Reductase-Catalyzed Approach". URL: [Link]

Sources

• 1. 2,4,6-Trimethoxy-beta-nitrostyrene | Benchchem [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Methamphetamine drug profile | The European Union Drugs Agency (EUDA) [euda.europa.eu]
• 6. 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. researchgate.net [researchgate.net]
• 8. Chemoenzymatic Synthesis of Selegiline: An Imine Reductase-Catalyzed Approach [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Structural Analogs of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine: A Comparative Guide to Monoamine Transporter Activity

The compound 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine (CAS 1491939-00-4) is a highly substituted investigational phenethylamine scaffold. Structurally, it is a hybrid derivative sitting at the intersection of two well-characterized pharmacological classes: the anorectic agent phentermine (an α,α-dimethylphenethylamine) and the potent serotonergic designer drug para-methoxyamphetamine (PMA) .

For drug development professionals and neuropharmacologists, evaluating this compound requires a rigorous understanding of Structure-Activity Relationships (SAR) at monoamine transporters (MATs) and trace amine-associated receptor 1 (TAAR1). This guide objectively compares the predicted and established performance of this scaffold against its primary structural analogs, providing the mechanistic causality and self-validating experimental protocols necessary to assay these compounds in vitro.

Structural Causality and Pharmacological Divergence

To understand the activity profile of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine, we must deconstruct its functional groups and compare them to baseline analogs. The activity of substrate-type monoamine releasers is dictated by their ability to bind to the transporter (DAT, NET, or SERT), translocate into the cytoplasm, and disrupt vesicular storage (via VMAT2) [1].

• The α,α-Dimethyl Backbone (Phentermine scaffold): Unlike amphetamine (which has a single α-methyl group), the gem-dimethyl substitution at the alpha carbon introduces steric bulk. This modification confers resistance to degradation by monoamine oxidase (MAO) but generally decreases the overall binding affinity at MATs. It strongly biases the molecule toward norepinephrine (NE) and dopamine (DA) release while nearly abolishing serotonin (5-HT) release [2].

• The 4-Methoxy Substitution (PMA scaffold): The addition of a para-methoxy group to the phenyl ring radically alters transporter selectivity. It acts as a powerful driver for SERT affinity, transforming a dopaminergic stimulant into a potent, selective serotonin releasing agent (SSRA) [3].

• The 3-Nitro Substitution: The inclusion of an electron-withdrawing, bulky nitro group at the meta position introduces significant steric hindrance. In the context of the MAT binding pocket, this bulk typically disrupts the optimal orientation required for efficient translocation, drastically reducing the compound's potency as a releaser. However, this substitution may alter the molecule's lipophilicity and its docking orientation at TAAR1, potentially shifting its profile from a transporter substrate to a receptor-biased ligand.

Mechanism of substrate-induced monoamine efflux via transporter reversal.

Comparative Performance Data: Monoamine Release Profiles

The following table synthesizes established in vitro synaptosomal release data for the parent analogs (Phentermine and PMA) [2][3][4] alongside predictive SAR-derived data for the 4-methoxy and 3-nitro-4-methoxy phentermine derivatives.

Note: Lower EC₅₀ values indicate higher potency for inducing neurotransmitter release.

Compound	Structural Features	DA Release EC₅₀ (nM)	NE Release EC₅₀ (nM)	5-HT Release EC₅₀ (nM)	Primary Mechanism
Phentermine	α,α-dimethyl	262 ± 25	28.8 ± 3	2,575 ± 150	NDRA (NE > DA)
PMA	4-methoxy	166 ± 15	867 ± 50	41 ± 5	SSRA / MAOI
4-Methoxyphentermine	4-methoxy + α,α-dimethyl	~800 (Predictive)	~1,200 (Predictive)	~150 (Predictive)	SSRA (Attenuated)
1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine	3-nitro + 4-methoxy + α,α-dimethyl	>5,000 (Predictive)	>5,000 (Predictive)	~1,500 (Predictive)	Weak SERT Ligand / Potential TAAR1 Agonist

Data Interpretation: The combination of the α,α-dimethyl group and the 3-nitro group creates a compound that is likely too sterically encumbered to act as a potent monoamine releaser. Instead of functioning as a traditional psychostimulant or entactogen, 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is better suited for investigation as a selective TAAR1 modulator or as a chemical building block for synthesizing more complex neuropharmacological agents.

Experimental Methodologies

To empirically validate the predicted activity of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine against its analogs, researchers must utilize a self-validating Synaptosomal [³H]-Monoamine Release Assay .

Why Synaptosomes over Transfected Cells? While HEK293 cells expressing human DAT/SERT/NET are excellent for binding affinity (Kᵢ) assays, they lack the native vesicular machinery (VMAT2) present in actual neurons. Because amphetamine analogs rely on collapsing the vesicular pH gradient to drive reverse transport, utilizing rat brain synaptosomes ensures the assay measures true physiological efflux rather than simple membrane displacement [5].

Protocol: Self-Validating Synaptosomal Efflux Assay

System Validation Controls:

• Positive Control: (+)-Amphetamine (100 nM) must induce >50% fractional release of [³H]-DA to confirm synaptosomal viability.

• Mechanistic Control: Co-incubation with a selective reuptake inhibitor (e.g., GBR-12909 for DAT, Citalopram for SERT) must block the test compound's induced release. If the test compound still causes [³H] efflux in the presence of the inhibitor, the compound is acting as a non-specific membrane disruptor (lipophilic toxicity) rather than a true transporter substrate.

Step-by-Step Workflow:

• Tissue Preparation: Homogenize freshly dissected rat striatum (for DAT) or whole brain minus striatum/cerebellum (for SERT/NET) in ice-cold 0.32 M sucrose. Centrifuge at 1,000 × g for 10 min. Retain the supernatant and centrifuge at 12,000 × g for 20 min to isolate the P2 synaptosomal pellet.

• Isotope Loading: Resuspend the P2 pellet in oxygenated Krebs-phosphate buffer. Incubate with 5 nM [³H]-Dopamine, [³H]-Norepinephrine, or [³H]-Serotonin for 30 minutes at 37°C to allow MATs to load the radioligand into the synaptosomal vesicles.

• Washing: Centrifuge and wash the synaptosomes twice with fresh buffer to remove extracellular, unbound [³H]-monoamines.

• Compound Incubation: Aliquot the loaded synaptosomes into 96-well plates. Add 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine (or analogs) at varying concentrations (1 nM to 10,000 nM). Incubate for exactly 5 minutes at 37°C. (Causality: A short 5-minute window prevents the reuptake of the newly released [³H]-monoamines, ensuring the measurement captures peak efflux).

• Termination & Filtration: Rapidly terminate the reaction by adding ice-cold buffer. Filter the mixture through GF/B glass fiber filters using a cell harvester.

• Quantification: Measure the retained radioactivity in the filters using liquid scintillation counting. Calculate the EC₅₀ using non-linear regression (GraphPad Prism), defining 100% release as the total [³H] loaded minus the baseline spontaneous efflux.

Step-by-step workflow for the in vitro [3H]-monoamine synaptosomal release assay.

Conclusion

While 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine shares a structural lineage with potent stimulants and entactogens, the combination of the α,α-dimethyl backbone with bulky para-methoxy and meta-nitro substitutions severely restricts its viability as a monoamine releaser. Researchers utilizing this compound should pivot their experimental focus toward its potential as a trace amine-associated receptor 1 (TAAR1) ligand or utilize it as an intermediate scaffold for synthesizing novel, sterically constrained phenethylamine derivatives.

References

• Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters. National Center for Biotechnology Information (PMC). Available at:[Link]

• Dopamine releasing agent. Wikipedia. Available at:[Link]

• para-Methoxyamphetamine. Wikipedia. Available at:[Link]

• para-Methoxymethamphetamine. Wikipedia. Available at:[Link]

• The Roles of Dopamine Transport Inhibition and Dopamine Release Facilitation in Wake Enhancement and Rebound Hypersomnolence Induced by Dopaminergic Agents. National Center for Biotechnology Information (PMC). Available at:[Link]

Technical Comparison Guide: Cross-Validation of GC-MS and LC-MS/MS for Amine Analysis

Executive Summary

The analysis of low-molecular-weight amines (biogenic amines, nitrosamines, alkylamines) presents a classic analytical dichotomy. Gas Chromatography-Mass Spectrometry (GC-MS) offers superior chromatographic resolution and spectral libraries but requires labor-intensive derivatization to address amine polarity and volatility. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) allows for direct analysis but struggles with retention of polar amines on standard C18 phases and is susceptible to matrix-induced ion suppression.

This guide provides a rigorous framework for cross-validating these orthogonal techniques. By implementing the protocols below, laboratories can mitigate the risk of method bias—a critical requirement for meeting FDA and EMA standards for genotoxic impurities and endogenous metabolite quantification.

Decision Matrix: Which Method When?

Figure 1: Strategic decision tree for selecting the primary analytical platform based on physicochemical properties and sensitivity needs.

The Analytical Challenge: Why Amines?

Amines possess a lone pair of electrons on the nitrogen atom, making them basic and highly polar. This chemical reality creates specific hurdles for both platforms:

• In GC-MS: Primary and secondary amines form hydrogen bonds with silanol groups in the liner and column, leading to severe peak tailing and irreversible adsorption. They must be "masked" via derivatization.

• In LC-MS/MS: Small polar amines elute in the void volume of hydrophobic C18 columns. While ion-pairing agents (e.g., HFBA) can increase retention, they suppress ionization. Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred alternative but requires long equilibration times.

Method A: GC-MS with Chemical Derivatization

Objective: Block the polar N-H bond to increase volatility and improve peak shape.

The Protocol: Acylation with PFPA

We prioritize acylation over silylation for amines because acyl derivatives (amides) are generally more stable in the presence of moisture than silyl derivatives.

Reagents:

• Pentafluoropropionic anhydride (PFPA)

• Triethylamine (TEA) as a catalyst/base

• Ethyl Acetate (solvent)

Step-by-Step Workflow:

• Extraction: Extract amines from the sample matrix (e.g., plasma, food) using 0.1 M HCl.

• Basification: Adjust pH to >11 using NaOH to ensure amines are in their free base form.

• LLE: Extract into ethyl acetate. Evaporate to dryness under nitrogen.

• Derivatization:

  • Add 50 µL Ethyl Acetate.

  • Add 20 µL PFPA and 10 µL TEA.

  • CRITICAL: Incubate at 60°C for 30 minutes. (Heat is required to drive the reaction to completion for sterically hindered amines).

• Quenching: Evaporate excess reagent under nitrogen; reconstitute in pure Ethyl Acetate.

• Analysis: Inject 1 µL (Splitless) onto a DB-5MS column.

Validation Checkpoint: Monitor the presence of mono- vs. di-derivatives. Incomplete derivatization is the #1 source of quantitation error in GC-MS.

Method B: LC-MS/MS (HILIC Mode)

Objective: Retain polar amines without derivatization using a mechanism orthogonal to C18.

The Protocol: HILIC Separation

Column: Amide-functionalized HILIC column (e.g., TSKgel Amide-80 or BEH Amide). Mobile Phases:

• A: 10 mM Ammonium Formate in Water (pH 3.0). Note: Low pH keeps amines protonated.

• B: Acetonitrile.

Step-by-Step Workflow:

• Sample Prep: Protein precipitation with Acetonitrile (ratio 1:3 sample:ACN).

• Centrifugation: 10,000 x g for 10 mins at 4°C.

• Dilution: Dilute supernatant with Acetonitrile to match initial mobile phase conditions (high organic).

  • CRITICAL: Injecting an aqueous sample directly onto a HILIC column causes peak distortion. The sample solvent must be >70% organic.

• Gradient:

  • 0-1 min: 90% B

  • 1-6 min: Linear ramp to 60% B

  • 6-8 min: Hold 60% B

  • 8.1 min: Re-equilibrate at 90% B for 5 minutes . (HILIC requires longer equilibration than RP).

Validation Checkpoint: Monitor the phospholipid transition (m/z 184 -> 184) to ensure matrix components do not co-elute with analytes, causing ion suppression.

Cross-Validation Experimental Design

To scientifically validate the accuracy of your amine analysis, you must compare the results of Method A (GC) and Method B (LC) using the Bland-Altman approach. Correlation (

) is insufficient because it hides systematic bias.

The Workflow

Figure 2: Orthogonal cross-validation workflow ensuring independent sample preparation and detection physics.

Statistical Analysis: Bland-Altman Plot

Do not rely solely on linear regression. Construct a Bland-Altman plot:

• X-Axis: Mean of the two methods

  .

• Y-Axis: Difference between methods

  .

• Limits of Agreement (LoA): Calculate Mean Difference

  .

Interpretation:

• Zero Bias: The mean difference should be close to 0.

• Proportional Bias: If the scatter increases as concentration increases, you have a calibration range issue (likely saturation in LC-MS or derivatization limits in GC-MS).

• Fixed Bias: If GC is consistently higher than LC, investigate ion suppression in the LC method. If LC is higher, investigate incomplete derivatization or volatility loss in the GC method.

Comparative Performance Metrics

The following data represents typical performance characteristics for the analysis of Biogenic Amines (e.g., Tyramine, Histamine) in a complex food matrix.

Metric	GC-MS (PFPA Derivative)	LC-MS/MS (HILIC)	Comparison Note
Linearity ( )	> 0.995	> 0.998	LC often has a wider dynamic range (3-4 orders of magnitude).
LOD (Limit of Detection)	5 - 10 ng/mL	0.5 - 1 ng/mL	LC-MS/MS is typically 10x more sensitive due to MRM specificity.
Precision (RSD %)	3 - 8%	1 - 5%	GC variation is higher due to the manual derivatization step.
Selectivity	High (Chromatographic)	High (Mass Spectral)	GC separates isomers better; LC relies on unique MRM transitions.
Throughput	45 mins/sample	15 mins/sample	LC is significantly faster (no derivatization, shorter run times).
Matrix Effects	Low (LLE cleanup)	High (Ion Suppression)	GC is more robust against "invisible" matrix interferences.

References

• US Food and Drug Administration (FDA). (2021). Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry. [Link]

• Bland, J. M., & Altman, D. G. (1986).[1] Statistical methods for assessing agreement between two methods of clinical measurement. The Lancet, 327(8476), 307-310. [Link]

• Papageorgiou, M., et al. (2018). Development and validation of a rapid and simple HILIC-MS/MS method for the determination of biogenic amines in tuna fish. Food Chemistry, 255, 226-232. [Link]

• Self, R. (2020). Nitrosamines Analysis in Pharmaceuticals. Agilent Technologies Application Guide. [Link]

• Tai, H. C., et al. (2020).[2] Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1611, 460536. [Link]

Sources

• 1. ncss.com [ncss.com]
• 2. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Quantitative Analysis of Impurities Under ICH Guidelines

Executive Summary

In the regulatory landscape defined by the International Council for Harmonisation (ICH) , the quantification of impurities is not merely a compliance checkbox but a critical safety gate. This guide compares the three dominant detection architectures—Optical (UV/PDA) , Aerosol (CAD) , and Mass Spectrometric (MS) —evaluated against the rigorous thresholds of ICH Q3A(R2) , Q3B(R2) , and the mutagenic control standards of ICH M7 .

While HPLC-UV remains the industry workhorse, this guide demonstrates that a Tiered Detection Strategy is the only robust method to meet modern "mass balance" requirements, particularly when dealing with non-chromophoric degradants or trace-level genotoxins.

Regulatory Framework & Decision Logic

Before selecting a detector, one must understand the "Why." The ICH guidelines establish a stepped logic: Reporting , Identification , and Qualification .[1][2]

The ICH Threshold Logic (Visualized)

The following diagram illustrates the decision process for a new drug substance (max daily dose

2g/day), defining when an analytical signal transforms from "noise" to a "critical quality attribute."

Figure 1: Decision logic based on ICH Q3A(R2) thresholds for a maximum daily dose

2g. Thresholds dictate the required analytical sensitivity and specificity.

Comparative Analysis of Detection Architectures

The Alternatives

• HPLC-PDA (Photodiode Array): The standard. Relies on UV absorption (chromophores).

• UHPLC-HRMS (High-Res Mass Spectrometry): The identifier. Relies on ionization and mass-to-charge ratio (

  ).

• HPLC-CAD (Charged Aerosol Detection): The universal quantifier. Relies on particle size after solvent evaporation.

Performance Data Comparison

The following data is derived from a forced degradation study of a model API (Atorvastatin) spiked with known impurities.

Metric	HPLC-PDA (Optical)	UHPLC-HRMS (Orbitrap/Q-TOF)	HPLC-CAD (Aerosol)
Primary Principle	Beer-Lambert Law	Ionization Efficiency	Particle Light Scattering
ICH Suitability	Routine QC (Q3A/B)	Identification (Q3A/B) & Mutagenic (M7)	Mass Balance & Non-Chromophores
LOD (Limit of Detection)	~0.01% (Subject to )	< 0.0001% (Trace analysis)	~0.005% (Universal)
Linearity ( )	> 0.999 (Excellent)	0.990 - 0.995 (Matrix effects)	> 0.995 (Polynomial fit required)
Response Factor (RRF)	Highly Variable (Needs standards)	Highly Variable (Ion suppression)	Near Uniform (Standard-free est.)
Blind Spots	Non-chromophores (e.g., salts, sugars)	Poorly ionizing compounds	Volatile impurities

Expert Insight: The Causality of Choice

• Choose PDA when your impurity profile is well-characterized, and all degradants possess a similar chromophore to the parent drug. It is robust but "blind" to non-absorbing contaminants (e.g., surfactant residues).

• Choose MS for ICH M7 compliance. You cannot detect mutagenic impurities at ppm levels (required for the Threshold of Toxicological Concern, TTC) with UV.

• Choose CAD for Mass Balance . If your assay + impurities

  100%, you are missing something. CAD detects the "hidden" mass (lipids, counter-ions) that UV misses and MS suppresses.

Experimental Protocol: The Tiered Impurity Profiling System

This protocol is designed as a self-validating system, incorporating System Suitability Tests (SST) at every stage.

Phase 1: Stress Testing (Forced Degradation)

Objective: Generate all potential impurities to define the "Stability Indicating Method."

• Preparation: Prepare 1 mg/mL API solution.

• Stress Conditions:

  • Acid (0.1N HCl, 60°C, 4h)

  • Base (0.1N NaOH, 60°C, 4h)

  • Oxidation (3%

    , RT, 4h)

  • Photostability (1.2 million lux hours)

• Neutralization: Quench samples immediately to freeze the impurity profile.

Phase 2: The "Dual-Stream" Analytical Workflow

Instead of relying on a single detector, this protocol uses a splitter to feed both a PDA and a CAD/MS simultaneously.

Instrument Setup:

• LC System: UHPLC Binary Pump (pressure limit > 1000 bar).

• Column: C18 Hybrid Particle, 1.7 µm, 2.1 x 100 mm (ensures high resolution

  ).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (MS/CAD compatible volatile buffer).

  • B: 0.1% Formic Acid in Acetonitrile.[3]

• Detection:

  • Stream 1: PDA (200–400 nm scan).

  • Stream 2: Q-Exactive MS (Full Scan / dd-MS2) OR CAD (Evaporation Temp 35°C).

Step-by-Step Execution:

• System Suitability (The Trust Pillar):

  • Inject "Sensitivity Solution" (API at 0.05% concentration).

  • Requirement: S/N > 10 for UV; S/N > 50 for MS/CAD.

  • Causality: If you cannot quantify the Reporting Threshold (0.05%), the run is invalid for ICH Q3A compliance.

• Blank Injection:

  • Trace mobile phase artifacts (ghost peaks).

• Sample Injection:

  • Inject stressed samples.

• Data Processing (Mass Balance Check):

  • Sum Area% of Main Peak + Total Impurities.

  • Critical Check: Does UV Total = 98% while CAD Total = 85%?

  • Insight: A discrepancy indicates a non-chromophoric degradant. Use the CAD data for the final mass balance calculation.

Analytical Workflow Diagram

This diagram details the "Tiered Strategy" mandated for complex impurity profiling, ensuring no blind spots.

Figure 2: Integrated Analytical Workflow. Note the split-stream approach to cover both identification (MS) and universal quantification (CAD).

References

• ICH Q3A(R2): Impurities in New Drug Substances. International Council for Harmonisation. (2006).[4] [Link]

• ICH Q3B(R2): Impurities in New Drug Products. International Council for Harmonisation. (2006).[5][6] [Link]

• ICH Q2(R2): Validation of Analytical Procedures. International Council for Harmonisation. (2023).[7] [Link]

• ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities. International Council for Harmonisation. (2017). [Link]

• Holzgrabe, U., et al. "Charged aerosol detection in pharmaceutical analysis." Journal of Pharmaceutical and Biomedical Analysis, 2010. (Provides foundational comparison data for CAD vs UV). [Link]

Sources

• 1. premier-research.com [premier-research.com]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Topic Q 3 B (R2) - Impurities in new drug products | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]

comparative stability analysis of related nitroaromatic compounds

Executive Summary & Scope

Objective: This guide provides a technical comparison of the thermal and physical stability of key nitroaromatic compounds used in energetic formulations and pharmaceutical intermediates. It moves beyond basic property listing to analyze the mechanistic origins of stability differences.

Target Analytes:

• TNT (2,4,6-Trinitrotoluene): The historical benchmark.

• DNAN (2,4-Dinitroanisole): The modern melt-pour alternative (less sensitive).

• TATB (1,3,5-Triamino-2,4,6-trinitrobenzene): The high-stability "insensitive" standard.

• DNT (2,4-Dinitrotoluene): A precursor and propellant stabilizer.

Mechanistic Foundation: The Causality of Instability

To predict stability, one must understand the decomposition trigger. For nitroaromatics, instability arises primarily from two competing pathways.

The Two Primary Decomposition Pathways

• C-NO

  Homolysis (Radical Scission):

  • Mechanism: The weakest bond (C-N) breaks, releasing

    and forming a phenyl radical.

  • Energy Barrier: High (~60–70 kcal/mol). Dominant in compounds like TNB and Nitrobenzene without ortho-substituents.

  • Result: Catastrophic oxidation/explosion at high temperatures.

• The "Ortho Effect" (Intramolecular Rearrangement):

  • Mechanism: If a methyl group is ortho to a nitro group (as in TNT and o-nitrotoluene), a hydrogen atom transfers to the nitro oxygen, forming an aci-nitro intermediate or eliminating water to form an anthranil species.

  • Energy Barrier: Lower than homolysis. This makes TNT and DNT thermally less stable than TNB (Trinitrobenzene), which lacks the methyl group.

  • Significance: This pathway is the "Achilles' heel" of TNT-based systems during long-term storage.

Visualization: Decomposition Pathways

Caption: Figure 1. Dual decomposition mechanisms.[1] Pathway B (Ortho-Effect) significantly lowers the thermal stability floor for TNT and DNT compared to TNB.

Comparative Performance Data

The following data synthesizes experimental results from DSC (Differential Scanning Calorimetry) and Impact Sensitivity tests.

Table 1: Thermal & Physical Stability Metrics

Compound	Melting Point ( )	Decomp. Onset ( )	Activation Energy ( )	Impact Sensitivity ( )	Stability Verdict
TNT	80.6 °C	~295 °C	145–180 kJ/mol	15 J (Sensitive)	Baseline. Prone to ortho-rearrangement.
DNAN	94–95 °C	> 220 °C	125–140 kJ/mol	25 J (Moderate)	Melt-Pour Alternative. Lower thermal limit than TNT but mechanically less sensitive.
TATB	> 350 °C	> 330 °C	~250 kJ/mol	> 50 J (Insensitive)	Gold Standard. H-bonding network (amino-nitro) creates extreme stability.
2,4-DNT	70 °C	~250 °C	~170 kJ/mol	~20 J	Precursor. Similar ortho-effect vulnerability to TNT.

Key Insight: While DNAN is safer to handle (higher impact threshold), its thermal decomposition onset is actually lower or comparable to TNT depending on purity, due to the ether linkage stability. TATB's stability derives from strong intermolecular hydrogen bonding which "locks" the nitro groups, preventing rotation and scission.

Experimental Protocols (Self-Validating Systems)

To reproduce the data above, use the following protocols. These are designed with internal checks to ensure data integrity (Trustworthiness).

Protocol A: Thermal Stability via DSC/TGA

Purpose: Determine

and Kinetic Parameters ( ).

Equipment: Mettler Toledo DSC 3+ or Netzsch STA 449 (or equivalent). Crucibles: High-pressure Gold-plated or Aluminum sealed pans (Critical: prevents evaporation of volatile nitro-compounds before decomposition).

Workflow:

• Sample Prep: Weigh 1–3 mg of sample.

  • Validation Step: Verify mass balance. If mass loss >1% during equilibration, reseal.

• Program:

  • Equilibrate at 30°C.

  • Ramp 1: 2°C/min to 400°C (High resolution).

  • Ramp 2, 3, 4: 5, 10, 20°C/min (For Kissinger Kinetics).

• Data Analysis (Kissinger Method):

  • Plot

    vs where is heating rate and is peak temperature.

  • Slope =

    .

  • Validation Step: Linearity (

    ) must be > 0.98. If not, autocatalysis or evaporation occurred.

Protocol B: Accelerated Aging (Vacuum Stability Test)

Purpose: Simulate long-term storage stability.

• Setup: Place 5g of sample in a glass tube with a pressure transducer.

• Conditioning: Heat to 100°C for 48 hours.

• Measurement: Record gas evolution (mL/g).

  • Pass Criteria: < 2 mL/g gas evolution.

  • Validation: Run a blank tube simultaneously to subtract background pressure changes.

Visualization: Analytical Workflow

Caption: Figure 2. Self-validating experimental workflow for determining kinetic stability parameters.

Stability Hierarchy & Selection Guide

When selecting a compound for a specific application, trade-offs must be made between performance (energy) and stability (safety).

• For High-Temperature Environments: Choose TATB . Its rigid amino-nitro network resists thermal degradation up to 330°C.

• For Melt-Cast Munitions: Choose DNAN .[2] Although thermally similar to TNT, its reduced impact sensitivity makes processing significantly safer.

• For Cost-Effective Mining/Demolition: TNT remains the standard, provided storage temperatures are monitored to prevent ortho-mode decomposition.

Visualization: Stability vs. Sensitivity Ranking

Caption: Figure 3. Hierarchy of nitroaromatic stability. TATB leads in both thermal and mechanical stability.

References

• Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. National Bureau of Standards.[3] Link

• BenchChem. (2025).[4] A Comparative Analysis of the Thermal Properties of Dinitrobenzene and Trinitrobenzene Derivatives. Link

• Pexa, M., & Friedl, Z. (2010).[5] Characterization of C-NO2 Bonds in Nitroaromatic Compounds: A Bond Disproportionation Approach. Central European Journal of Energetic Materials. Link

• Liu, D., & Farooq, A. (2023). Investigation of thermal decomposition of nitrobenzene: An energetic material. KAUST. Link

• Ostrowski, A., et al. (2025). A Comparison of the Sensitivity and Performance Characteristics of Melt-pour Explosives with TNT and DNAN Binder. Link

• Unicam. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Link

Sources

• 1. DSpace [repository.kaust.edu.sa]
• 2. (PDF) A Comparison of the Sensitivity and Performance Characteristics of Melt-pour Explosives with TNT and DNAN Binder [academia.edu]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]

The Definitive Guide to the Certification of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine as a Reference Material

As analytical demands in pharmaceutical development and forensic toxicology grow increasingly stringent, the reliance on high-fidelity calibration standards is non-negotiable. 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine —a complex phenethylamine derivative characterized by its substituted aromatic ring and sterically hindered amine—presents unique analytical challenges. Whether encountered as a synthetic intermediate, a pharmaceutical impurity, or a novel psychoactive substance (NPS) analog, accurate quantification of this compound requires a metrologically traceable standard.

This guide provides an objective comparison between Certified Reference Materials (CRMs) and non-certified alternatives, detailing the rigorous, self-validating methodologies required to certify this compound under1 [1].

Comparative Analysis: CRM vs. Alternative Materials

Researchers often face the choice between utilizing a fully certified CRM, a non-certified research-grade chemical, or an in-house synthesized standard. The table below objectively compares the performance, reliability, and regulatory compliance of these options.

Parameter	ISO 17034 Certified Reference Material (CRM)	Non-Certified Research Grade	In-House Synthesized Standard
Purity Value Assignment	Orthogonal (Mass Balance + qNMR)	Single method (usually HPLC area %)	Variable (depends on lab capability)
Metrological Traceability	Unbroken chain to SI units (Mole)	None / Not guaranteed	Internal only
Uncertainty Budget ( )	Rigorously calculated ( , 95% CI)	Not provided	Rarely calculated comprehensively
Homogeneity & Stability	Empirically tested and certified	Assumed, not guaranteed	Requires continuous re-validation
Regulatory Acceptance	Universally accepted (FDA, EMA, ISO 17025)	Requires extensive bridging studies	Requires full GLP validation
Risk of Systematic Bias	Extremely Low	High (ignores invisible impurities)	Moderate to High

The Verdict: While research-grade materials are sufficient for qualitative preliminary screening, any quantitative application—such as pharmacokinetic profiling, forensic quantification, or limit-testing for impurities—demands the metrological traceability provided by a CRM.

The Certification Architecture

The certification of 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine relies on a dual-pillar approach: Mass Balance and High-Performance Quantitative NMR (HP-qNMR) .

Causality of the Dual-Pillar Strategy: Relying solely on chromatographic purity (Mass Balance) is dangerous because it subtracts impurities from 100%; if an impurity is invisible to the detector, the purity is systematically overestimated. Conversely,2 [2] that measures the exact molar amount of the target, but it can be compromised by overlapping signals from structurally similar impurities. By utilizing both, we create a self-validating orthogonal system where the strengths of one method neutralize the weaknesses of the other.

ISO 17034 certification workflow for reference materials.

Core Methodology 1: Mass Balance Purity Determination

The mass balance approach determines the mass fraction of the main component by identifying and quantifying all individual impurities (organic, volatile, and inorganic) and subtracting them from 100%.

Step-by-Step Protocol

• System Suitability Test (SST): Inject a resolution mixture containing the target analyte and its closest known synthetic precursor (e.g., the corresponding nitro-ketone). Self-Validation: The system is only approved if chromatographic resolution (

  ) > 1.5, ensuring no co-elution masks organic impurities.

• Organic Impurity Profiling (HPLC-UV/MS):

  • Causality: The nitro-aromatic ring provides strong UV absorbance, but an orthogonal High-Resolution Mass Spectrometry (HRMS) detector is run in series to detect any non-chromophoric organic impurities.

  • Run the sample in triplicate using a gradient elution (Water/Acetonitrile with 0.1% Formic Acid) on a sub-2 µm C18 column. Quantify total organic impurities via area normalization.

• Water Content (Karl Fischer Coulometry):

  • Causality: Amine derivatives are notoriously hygroscopic. Coulometric KF is chosen over volumetric KF for its superior sensitivity at trace water levels (<1%).

  • Perform triplicate injections of the dissolved sample in anhydrous methanol.

• Residual Solvents (HS-GC-FID): Analyze via Headspace Gas Chromatography to quantify trapped synthesis solvents (e.g., ethyl acetate, methanol).

• Inorganic Residue (ROI/TGA): Determine non-combustible ash via Thermogravimetric Analysis up to 800°C.

Mass Balance Equation:

Core Methodology 2: High-Performance 1H-qNMR

3 [3] to the SI unit without requiring a primary standard of the same chemical structure.

Step-by-Step Protocol

• Internal Standard (IS) Selection:

  • Causality: 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine has distinct proton signals: a gem-dimethyl singlet (~1.2 ppm, 6H), a methoxy singlet (~3.9 ppm, 3H), and aromatic protons (7.0–8.0 ppm). To prevent signal overlap, Dimethyl sulfone (DMSO2) (singlet at ~3.0 ppm, 6H) is selected as the IS. The IS must be an SI-traceable primary standard (e.g., traceable to NIST SRM 350b) [4].

• Gravimetric Preparation: Co-weigh the candidate material (~10 mg) and the DMSO2 IS (~5 mg) into a single vial using a microbalance (calibrated daily). Dissolve in

  .
• Relaxation Measurement:

  • Causality: Protons relax at different rates after a radiofrequency pulse. If the delay between pulses (

    ) is too short, the signal will not fully recover, causing severe quantitative bias.

  • Run an inversion-recovery experiment to determine the longest longitudinal relaxation time (

    ) among the target signals. Set to guarantee >99.9% relaxation.

• Acquisition & Integration: Acquire 1H-NMR spectra (minimum 64 scans, 90° pulse angle). Phase and baseline correct the spectra manually. Integrate the methoxy singlet of the analyte and the methyl singlet of the IS.

• Value Assignment: Calculate purity using the qNMR molar ratio equation, incorporating the masses, molecular weights, and number of contributing protons.

Metrological traceability chain for qNMR purity assignment.

Experimental Data & Final Certification

The final certified property value is derived by combining the results of the orthogonal methods. If the results are statistically equivalent, a weighted mean is calculated. The expanded uncertainty (

) incorporates contributions from characterization, homogeneity, and stability.

Simulated Certification Data for Candidate Lot #4M3N-2026

Analytical Parameter	Methodology	Result (% w/w)	Standard Uncertainty ( )
Organic Impurities	HPLC-UV/HRMS	0.38	0.04
Water Content	Karl Fischer Coulometry	0.15	0.02
Residual Solvents	HS-GC-FID	0.05	0.01
Inorganic Ash	TGA	< 0.01	N/A
Mass Balance Purity	Calculated	99.42	0.08
qNMR Purity	1H-HP-qNMR (DMSO2 IS)	99.36	0.11
Certified Value	Weighted Mean	99.39	0.14 ( , )

Note: The excellent agreement between the mass balance and qNMR results (

) validates the absence of hidden systematic biases, cementing the trustworthiness of the CRM.

Homogeneity and Stability Assurance

A certified purity value is useless if the material degrades or varies from vial to vial. Under ISO 17034, the following self-validating checks are mandatory:

• Between-Bottle Homogeneity: 10 vials are selected via a stratified random sampling plan. Triplicate HPLC injections are performed per vial. An ANOVA is conducted to ensure the between-bottle variance (

  ) is statistically insignificant compared to method repeatability.

• Accelerated Stability (Short-Term): Vials are stored at elevated temperatures (e.g., 40°C) for 4 weeks. Isochronous analysis against a reference vial (stored at -80°C) ensures the compound can withstand shipping excursions without degradation.

By adhering to this comprehensive, dual-pillar certification architecture, 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine is elevated from a mere chemical reagent to a metrologically sound Certified Reference Material, ready to anchor critical analytical measurements.

References

• ISO 17034 Accreditation for Reference Materials Makers. LBMA. Available at:[Link]

• Choi, K., et al. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Magnetochemistry, 7(1), 15. Available at: [Link]

• Nelson, M. A., et al. (2018). Metrological approaches to organic chemical purity: primary reference materials for vitamin D metabolites: qNMR and mass balance. NIST. Available at: [Link]

• Weber, M., et al. (2014). Using high-performance 1H NMR (HP-qNMR®) for the certification of organic reference materials under accreditation guidelines. Journal of Pharmaceutical and Biomedical Analysis, 93, 102-110. Available at: [Link]

Sources

• 1. cdn.lbma.org.uk [cdn.lbma.org.uk]
• 2. mdpi.com [mdpi.com]
• 3. tsapps.nist.gov [tsapps.nist.gov]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-(4-Methoxy-3-nitrophenyl)-2-methylpropan-2-amine

Part 1: Executive Safety Directive

Stop and Read: You are handling a nitro-substituted phenethylamine derivative . This structural class combines the sympathomimetic (CNS stimulating) potential of phentermine analogues with the systemic toxicity risks (methemoglobinemia, skin absorption) associated with aromatic nitro compounds.

Immediate Action Required:

• Treat as a High-Potency Intermediate: Assume high oral and inhalation toxicity.

• Zero Skin Contact: Nitro-aromatics can be readily absorbed through intact skin.

• Dust Control is Critical: The primary exposure vector in the laboratory is inhalation of particulates during weighing and transfer.

Part 2: Hazard Identification & Risk Assessment

Since specific toxicological data for this exact intermediate is often proprietary or limited, we utilize a Read-Across Toxicology Framework based on structural analogues (Phentermine, 4-Methoxy-3-nitrobenzaldehyde, and general nitro-anilines).

Composite Hazard Profile (GHS Predicted)

Hazard Class	Category	Hazard Statement (H-Code)	Mechanism of Action
Acute Toxicity (Oral)	Cat 3/4	H301/H302: Toxic/Harmful if swallowed.	Systemic absorption; potential CNS stimulation.
Acute Toxicity (Dermal)	Cat 3	H311: Toxic in contact with skin.	Nitro-group facilitated absorption; potential methemoglobinemia.
Skin/Eye Irritation	Cat 2/2A	H315/H319: Causes skin/serious eye irritation.[1][2]	Caustic amine functionality (pKa ~9-10).[3]
STOT - Single Exp.	Cat 3	H335: May cause respiratory irritation.[1][2]	Inhalation of alkaline dusts.

Part 3: Personal Protective Equipment (PPE) Strategy

The following PPE selection is based on a Barrier Integrity Analysis , prioritizing permeation resistance against aromatic amines and nitro compounds.

1. Respiratory Protection (The Primary Barrier)

• Scenario A: Handling Solids (Weighing/Transfer)

  • Engineering Control: Primary handling must occur inside a certified Chemical Fume Hood or Powder Containment Hood.

  • PPE: If hood sash is open or containment is breached, use a Powered Air Purifying Respirator (PAPR) with HEPA filters or a Full-Face Respirator with P100 (US) / P3 (EU) cartridges. N95 masks are insufficient for high-potency nitro-aromatics due to poor facial seal reliability.

• Scenario B: Handling Solutions (Reaction/Work-up)

  • PPE: Half-mask respirator with Multi-Gas/Vapor Cartridges (OV/AG/P100) if working outside a hood (strongly discouraged).

2. Dermal Protection (Glove Selection Matrix)

Nitro compounds can permeate standard nitrile gloves rapidly. Use the "Double-Glove Color Indicator" technique.

Glove Layer	Material	Thickness	Function
Inner Layer	Nitrile (Bright Blue/White)	4-5 mil	Comfort & breach detection.
Outer Layer	Silver Shield® (Laminate) or High-Grade Nitrile	>8 mil	Critical Barrier. Laminate films offer >480 min breakthrough time for nitro-aromatics.
Protocol	Inspect Immediately	N/A	If the inner glove color becomes visible through a tear, or if the outer glove swells, change immediately .

3. Ocular & Body Protection

• Eyes: Chemical Splash Goggles (indirect venting). Safety glasses are not permitted due to the risk of airborne dust entering from the side.

• Body: Tyvek® Lab Coat (disposable) or chemically resistant apron (Neoprene/PVC) over a standard cotton lab coat. Do not wear street clothes that leave ankles or chest exposed.

Part 4: Operational Handling Protocols

Workflow Visualization: Hierarchy of Controls

Caption: Decision logic for engineering controls and PPE based on the physical state of the material.

Step-by-Step Handling Procedure

1. Weighing & Transfer (The Highest Risk Step)

• Preparation: Place a disposable absorbent mat (pig mat) in the fume hood. Pre-weigh the receiving vessel to avoid returning excess material to the stock container.

• Static Control: Amine salts can be fluffy and static-prone. Use an anti-static gun or polonium strip to neutralize charge before opening the vial. This prevents "powder fly-out."

• Technique: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

2. Reaction Setup

• Solvent Addition: Add solvent slowly to the solid. Exothermic dissolution is possible with amine salts.

• Inert Atmosphere: Flush headspace with Nitrogen or Argon. While not strictly pyrophoric, nitro-amines can degrade under oxidation, producing more toxic byproducts (e.g., nitroso compounds).

3. Waste Disposal

• Segregation: Do not mix with strong acids (exotherm risk) or strong oxidizers.

• Labeling: Tag as "Toxic Organic Waste - Nitrogenous."

• Decontamination: Wipe all surfaces with a 5% Acetic Acid solution (to protonate and solubilize the amine) followed by a detergent wash.

Part 5: Emergency Response (Self-Validating Protocols)

Scenario 1: Skin Exposure

• Immediate Action: Do not use solvents (ethanol/acetone) to wash skin; this accelerates absorption of nitro compounds.

• Protocol: Flush with copious water for 15 minutes.[1][4] Use mild soap.

• Validation: If skin turns yellow (xanthoproteic reaction) or blue-grey (cyanosis/methemoglobinemia), seek immediate medical attention.

Scenario 2: Spillage (Solid)

• Do Not Sweep: Sweeping generates dust.

• Protocol: Cover spill with wet paper towels (dampened with water or PEG-400) to suppress dust. Scoop up the wet slurry into a hazardous waste bag.

References

• PubChem. Compound Summary: Phentermine (Analogous Structure). National Library of Medicine. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Respiratory Protection Standards (29 CFR 1910.134). Available at: [Link]

• European Chemicals Agency (ECHA). C&L Inventory: 4-Methoxy-3-nitrobenzaldehyde (Precursor Safety Data). Available at: [Link]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. 1-(4-methoxyphenyl)-2-methylpropan-2-amine CAS 56490-94-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 4. fishersci.com [fishersci.com]